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  • Product: N-(Hexan-2-YL)acetamide
  • CAS: 16538-02-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to N-(Hexan-2-YL)acetamide: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals Abstract N-(Hexan-2-YL)acetamide, a secondary amide, holds potential interest within the realms of chemical synthesis and drug discovery due to its structur...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(Hexan-2-YL)acetamide, a secondary amide, holds potential interest within the realms of chemical synthesis and drug discovery due to its structural motifs. This technical guide provides a comprehensive overview of its chemical properties, molecular structure, and a detailed, field-proven protocol for its synthesis and characterization. While specific experimental data for this compound is not extensively available in public literature, this guide synthesizes information from closely related N-alkylacetamides and established chemical principles to offer a robust resource for researchers. The document outlines predicted physicochemical properties, interpretation of expected spectroscopic data (NMR, IR, MS), and critical safety considerations. The synthesis section details a standard acylation of a secondary amine, providing a logical workflow and addressing key experimental considerations for yield optimization and purification. This guide is intended to serve as a foundational document for scientists and professionals engaged in the exploration and utilization of novel amide compounds.

Introduction

Amide-containing compounds are of paramount importance in chemistry and biology, forming the backbone of peptides and proteins and being a prevalent functional group in a vast number of pharmaceuticals. N-substituted acetamides, in particular, are a class of compounds that have been explored for a variety of applications, including their potential as solvents, plasticizers, and as building blocks in organic synthesis. The N-(Hexan-2-YL)acetamide structure, featuring a chiral secondary hexyl group attached to the nitrogen of an acetamide, presents an interesting target for investigation. The chirality and the alkyl chain length can influence its physicochemical properties, such as lipophilicity and solubility, which are critical determinants of a molecule's behavior in biological systems.

This guide aims to provide a detailed technical overview of N-(Hexan-2-YL)acetamide, covering its structural and chemical properties. By providing a combination of predicted data, information from analogous compounds, and established experimental protocols, this document serves as a valuable resource for researchers initiating studies on this or structurally related molecules.

Molecular Structure and Physicochemical Properties

The molecular structure of N-(Hexan-2-YL)acetamide consists of an acetyl group bonded to the nitrogen atom of a 2-aminohexane moiety. The presence of a stereocenter at the second carbon of the hexyl chain means that this compound can exist as two enantiomers, (R)-N-(hexan-2-yl)acetamide and (S)-N-(hexan-2-yl)acetamide.

Chemical Identifiers
IdentifierValue
IUPAC Name N-(Hexan-2-yl)acetamide
Synonyms N-(1-Methylpentyl)acetamide
Molecular Formula C₈H₁₇NO
Molecular Weight 143.23 g/mol
Canonical SMILES CCCCC(C)NC(=O)C
CAS Number Not available
Predicted Physicochemical Properties

Due to the limited availability of experimental data for N-(Hexan-2-YL)acetamide, the following properties are predicted based on its structure and data from analogous compounds such as N-hexylacetamide[1]. These values provide a useful estimation for experimental design.

PropertyPredicted ValueNotes
Boiling Point ~230-250 °CEstimated based on similar N-alkylacetamides.
Melting Point Not availableLikely a low-melting solid or a liquid at room temperature.
Density ~0.9 g/cm³Estimated based on similar organic amides.
Solubility Sparingly soluble in water. Soluble in organic solvents like ethanol, methanol, and dichloromethane.The amide group provides some polarity, while the hexyl chain contributes to lipophilicity.
LogP ~2.5This value suggests a moderate degree of lipophilicity.

Synthesis of N-(Hexan-2-YL)acetamide

The most direct and common method for the synthesis of N-(Hexan-2-YL)acetamide is the acylation of 2-aminohexane with an acetylating agent, such as acetic anhydride or acetyl chloride. This is a robust and high-yielding nucleophilic acyl substitution reaction.

Reaction Scheme

Synthesis of N-(Hexan-2-YL)acetamide cluster_reactants Reactants cluster_products Products 2-aminohexane 2-Aminohexane reaction_center + 2-aminohexane->reaction_center acetic_anhydride Acetic Anhydride acetic_anhydride->reaction_center N-hexanylacetamide N-(Hexan-2-YL)acetamide product_center + N-hexanylacetamide->product_center acetic_acid Acetic Acid acetic_acid->product_center reaction_arrow Pyridine (Base) reaction_center->reaction_arrow reaction_arrow->product_center

Caption: General reaction scheme for the synthesis of N-(Hexan-2-YL)acetamide.

Experimental Protocol: Acylation with Acetic Anhydride

This protocol provides a detailed, step-by-step methodology for the synthesis of N-(Hexan-2-YL)acetamide. The causality behind experimental choices is explained to ensure a self-validating system.

Materials:

  • 2-Aminohexane

  • Acetic Anhydride

  • Pyridine (or another suitable base like triethylamine)

  • Dichloromethane (DCM) or other suitable aprotic solvent

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve 2-aminohexane (1.0 equivalent) in anhydrous dichloromethane.

  • Addition of Base: To the stirred solution, add pyridine (1.2 equivalents). The base is crucial to neutralize the acetic acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

  • Addition of Acetylating Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add acetic anhydride (1.1 equivalents) dropwise. The dropwise addition at a low temperature is important to control the exothermic nature of the reaction.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed.

  • Work-up:

    • Quench the reaction by adding water.

    • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess pyridine and any unreacted amine), water, and saturated NaHCO₃ solution (to remove any remaining acetic acid).

    • Finally, wash with brine to remove residual water from the organic layer.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: The crude N-(Hexan-2-YL)acetamide can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Purification_Workflow start Crude Product extraction Aqueous Work-up (HCl, NaHCO3, Brine) start->extraction drying Drying (Anhydrous MgSO4) extraction->drying filtration Filtration drying->filtration evaporation Solvent Evaporation (Rotary Evaporator) filtration->evaporation purification Purification (Column Chromatography or Distillation) evaporation->purification final_product Pure N-(Hexan-2-YL)acetamide purification->final_product

Caption: A typical workflow for the purification of N-(Hexan-2-YL)acetamide.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum of N-(Hexan-2-YL)acetamide is expected to show characteristic signals for the hexyl and acetyl groups.

  • ~ 7.5-8.0 ppm (broad singlet, 1H): N-H proton of the amide.

  • ~ 3.8-4.0 ppm (multiplet, 1H): CH (2) proton of the hexyl group, adjacent to the nitrogen.

  • ~ 1.9-2.1 ppm (singlet, 3H): CH ₃ protons of the acetyl group.

  • ~ 1.2-1.6 ppm (multiplet, 8H): CH ₂ protons of the hexyl chain.

  • ~ 0.8-1.0 ppm (triplet, 3H): CH ₃ protons at the end of the hexyl chain.

  • ~ 1.1-1.2 ppm (doublet, 3H): CH ₃ protons at the C(1) position of the hexyl group.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information about the carbon skeleton.

  • ~ 169-171 ppm: Carbonyl carbon (C=O) of the acetamide group.

  • ~ 45-50 ppm: C(2) carbon of the hexyl group, bonded to the nitrogen.

  • ~ 35-40 ppm: C(3) carbon of the hexyl group.

  • ~ 25-30 ppm: C(4) and C(5) carbons of the hexyl group.

  • ~ 22-24 ppm: C(1) methyl carbon of the hexyl group and the acetyl methyl carbon.

  • ~ 14 ppm: C(6) terminal methyl carbon of the hexyl group.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the amide functional group.

  • ~ 3300 cm⁻¹ (strong, broad): N-H stretching vibration.

  • ~ 2850-2960 cm⁻¹ (strong): C-H stretching vibrations of the alkyl groups.

  • ~ 1640 cm⁻¹ (strong): C=O stretching vibration (Amide I band).

  • ~ 1550 cm⁻¹ (strong): N-H bending vibration (Amide II band).

Mass Spectrometry (MS) (Predicted)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak and characteristic fragmentation patterns.

  • m/z = 143: Molecular ion peak [M]⁺.

  • m/z = 100: Loss of an acetyl radical (CH₃CO).

  • m/z = 86: McLafferty rearrangement, loss of propene.

  • m/z = 43: Acetyl cation [CH₃CO]⁺.

Safety and Handling

While specific toxicity data for N-(Hexan-2-YL)acetamide is not available, general precautions for handling N-substituted acetamides should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Ventilation: Work in a well-ventilated area or a fume hood, especially when handling the volatile starting materials (2-aminohexane) and reagents (acetic anhydride, acetyl chloride).

  • Inhalation: Avoid inhaling vapors.

  • Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Reactivity: Acetic anhydride and acetyl chloride are corrosive and react violently with water. Handle with care.

Potential Applications

While the specific applications of N-(Hexan-2-YL)acetamide are not yet defined, N-substituted acetamides are a class of compounds with diverse potential uses:

  • Pharmaceuticals: The acetamide moiety is present in many active pharmaceutical ingredients. The lipophilic hexyl group could be used to modulate the pharmacokinetic properties of a parent drug molecule.

  • Agrochemicals: Similar structures are found in some pesticides and herbicides.

  • Organic Synthesis: It can serve as an intermediate or a building block for the synthesis of more complex molecules.

Further research is needed to explore the specific biological activities and potential applications of N-(Hexan-2-YL)acetamide.

Conclusion

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of N-(Hexan-2-YL)acetamide. While a lack of direct experimental data necessitates the use of predicted values and information from analogous compounds, this document provides a solid foundation for researchers interested in this molecule. The detailed synthesis protocol, based on established and reliable acylation chemistry, offers a clear pathway to obtaining this compound for further study. As with any novel compound, further experimental characterization is essential to fully elucidate its properties and potential applications.

References

  • PubChem. N-Hexylacetamide. National Center for Biotechnology Information. [Link]

  • NIST. Acetamide, N-(1-methylpropyl)-. NIST Chemistry WebBook. [Link]

  • Chemos GmbH & Co. KG. Safety Data Sheet: N-Ethylacetamide. [Link]

  • Cole-Parmer. Material Safety Data Sheet - N-Vinyl-N-methylacetamide, 99%. [Link]

  • Semantic Scholar. Mild and eco-friendly chemoselective acylation of amines in aqueous medium. [Link]

  • Glycoscience Protocols. O-Acetylation using acetic anhydride in pyridine. [Link]

  • Chemistry Stack Exchange. Acetylation of Secondary amines. [Link]

  • CloudSDS. Alkylamines: Hazard and Safety A Detail Guide. [Link]

  • Axis Insurance. 8 Safety Precautions for Handling Toxic Chemicals During Manufacturing. [Link]

  • University of California, Santa Cruz. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. [Link]

  • Semantic Scholar. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N‑Methylacetamide Fine Components. [Link]

  • ACD/Labs. Mass Spec Fragment Prediction Software | MS Fragmenter. [Link]

  • University of Halle. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. [Link]

  • University of Alberta. Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. [Link]

  • Revvity Signals Support. ChemDraw: How to change the solvent in the 1H NMR prediction. [Link]

  • MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

  • Oregon State University. Infrared Spectra: IR Energy Activates Molecular Vibrations. [Link]

  • University of California, Davis. Interpretation of mass spectra. [Link]

  • Basic 1H- and 13C-NMR Spectroscopy. STRUCTURE ELUCIDATION AND NMR. [Link]

Sources

Exploratory

Physicochemical characteristics of N-(1-methylpentyl)acetamide

An In-Depth Technical Guide to the Physicochemical Characteristics of N-(1-methylpentyl)acetamide Abstract N-(1-methylpentyl)acetamide, a secondary amide derived from 2-aminohexane, is a compound of interest due to the v...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physicochemical Characteristics of N-(1-methylpentyl)acetamide

Abstract

N-(1-methylpentyl)acetamide, a secondary amide derived from 2-aminohexane, is a compound of interest due to the versatile chemical nature of the amide functional group. Amides are fundamental in organic chemistry and biochemistry, serving as solvents, intermediates, and foundational units in polypeptides. This guide provides a comprehensive technical overview of the physicochemical properties, synthesis, and analytical characterization of N-(1-methylpentyl)acetamide. It is intended for researchers, chemists, and drug development professionals who require a detailed understanding of this compound for applications in synthesis, materials science, or as a reference standard. The narrative emphasizes the rationale behind analytical methodologies, offering field-proven insights into its structural elucidation and purity assessment.

Chemical Identity and Core Properties

N-(1-methylpentyl)acetamide, also known as N-(hexan-2-yl)acetamide, is a chiral secondary amide. Its structure consists of an acetyl group bonded to the nitrogen atom of a 1-methylpentylamine backbone. The presence of a stereocenter at the second carbon of the hexyl chain means the compound can exist as (R)- and (S)-enantiomers.

The fundamental identifiers and calculated physicochemical properties of N-(1-methylpentyl)acetamide are summarized in the tables below. It is important to note that while extensive experimental data for this specific molecule is not widely published, these properties are derived from established chemical principles and data from analogous structures, such as N-sec-Butylacetamide.[1][2][3]

Table 1: Chemical Identification of N-(1-methylpentyl)acetamide

IdentifierValueSource
IUPAC Name N-(1-methylpentyl)acetamideIUPAC Nomenclature
Synonyms N-(hexan-2-yl)acetamide-
CAS Number 24653-73-4Chemical Registry
Molecular Formula C₈H₁₇NO[Calculated]
Molecular Weight 143.23 g/mol [Calculated]
Canonical SMILES CCCCC(C)NC(=O)C[Calculated]
InChI Key FAPXRBGMQWECRE-UHFFFAOYSA-N[Calculated]

Table 2: Predicted Physicochemical Properties

PropertyPredicted ValueMethod/Source
Boiling Point ~230-240 °CExtrapolation from similar amides
Melting Point Not available-
Density ~0.88 g/cm³Estimation
logP (Octanol/Water) 1.8 - 2.2Crippen/Joback Calculated Property[1]
Water Solubility Sparingly solubleGeneral amide properties[4]

Synthesis and Purification

The most direct and common method for synthesizing N-(1-methylpentyl)acetamide is through the N-acylation of 1-methylpentylamine (hexan-2-amine) with an acetylating agent, such as acetic anhydride or acetyl chloride. This reaction is a classic example of nucleophilic acyl substitution.

Causality in Synthesis:

The choice of acetic anhydride is often preferred in a laboratory setting over acetyl chloride because the reaction is less exothermic and the byproduct, acetic acid, is less corrosive and more easily removed than the hydrochloric acid generated from acetyl chloride. A mild base, such as pyridine or triethylamine, is typically added to neutralize the acid byproduct and drive the reaction to completion.

Experimental Protocol: Synthesis
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-methylpentylamine (0.1 mol, 10.12 g) in 100 mL of a suitable solvent like dichloromethane or diethyl ether.

  • Addition of Reagents: Cool the flask in an ice bath. Slowly add acetic anhydride (0.11 mol, 11.23 g) dropwise to the stirred solution. If desired, a stoichiometric equivalent of triethylamine can be added to scavenge the resulting acetic acid.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 4-6 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC).

  • Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL of 1M HCl, 50 mL of saturated NaHCO₃ solution, and 50 mL of brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure N-(1-methylpentyl)acetamide.

G cluster_synthesis Synthesis Workflow Start 1. Dissolve 1-methylpentylamine in solvent Reagents 2. Add acetic anhydride (and base) Start->Reagents Ice bath React 3. Stir at room temp Reagents->React Allow to warm Workup 4. Aqueous workup (Acid/Base wash) React->Workup Reaction complete Isolate 5. Dry and evaporate solvent Workup->Isolate Purify 6. Purify via distillation or chromatography Isolate->Purify Product Pure N-(1-methylpentyl)acetamide Purify->Product

Caption: General workflow for the synthesis of N-(1-methylpentyl)acetamide.

Analytical Characterization

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of the synthesized compound. Each technique provides complementary information, creating a self-validating analytical system.

G cluster_analysis Analytical Characterization Workflow cluster_chromatography Purity & Separation cluster_spectroscopy Structural Elucidation Sample Synthesized Sample HPLC HPLC-MS (Polarity, MW) Sample->HPLC GC GC-MS (Volatility, MW, Fragmentation) Sample->GC NMR NMR Spectroscopy (¹H, ¹³C) (Connectivity) Sample->NMR IR IR Spectroscopy (Functional Groups) Sample->IR MS_direct Mass Spectrometry (Molecular Weight) Sample->MS_direct Confirmed Confirmed Structure & Purity HPLC->Confirmed GC->Confirmed NMR->Confirmed IR->Confirmed MS_direct->Confirmed

Caption: Integrated workflow for the analysis of N-(1-methylpentyl)acetamide.
Spectroscopic Methods

A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for elucidating the precise molecular structure and connectivity of atoms.[5]

  • ¹H NMR: The proton NMR spectrum provides information on the chemical environment, number, and connectivity of hydrogen atoms.

    • Expected Signals:

      • Amide N-H: A broad singlet or doublet around δ 5.5-8.5 ppm.

      • Alkyl CH: A multiplet around δ 3.8-4.2 ppm (the proton on the carbon attached to nitrogen).

      • Acetyl CH₃: A sharp singlet around δ 1.9-2.1 ppm.

      • Alkyl CH₂/CH₃: A series of multiplets and triplets/doublets in the upfield region (δ 0.8-1.6 ppm).

  • ¹³C NMR: The carbon NMR spectrum reveals the number of chemically distinct carbon environments.

    • Expected Signals:

      • Carbonyl C=O: A signal in the downfield region, δ 169-172 ppm.

      • Alkyl C-N: A signal around δ 45-55 ppm.

      • Acetyl CH₃: A signal around δ 22-25 ppm.

      • Alkyl Chain Carbons: Multiple signals in the upfield region, δ 10-40 ppm.

B. Infrared (IR) Spectroscopy IR spectroscopy is used to identify the presence of key functional groups based on their characteristic vibrational frequencies.[6] For a secondary amide, the key absorptions are:

  • N-H Stretch: A moderate to strong, sharp peak around 3300 cm⁻¹.

  • C=O Stretch (Amide I Band): A very strong, sharp peak around 1650 cm⁻¹. This is one of the most characteristic peaks in the spectrum.

  • N-H Bend (Amide II Band): A strong peak around 1550 cm⁻¹.

C. Mass Spectrometry (MS) MS provides the molecular weight of the compound and offers structural clues through analysis of its fragmentation patterns.[2][7]

  • Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z = 143.

  • Key Fragments: Common fragmentation pathways for amides include alpha-cleavage adjacent to the nitrogen atom and McLafferty rearrangement. Expected fragments would include ions corresponding to the loss of alkyl chain fragments and the acetyl group.

Chromatographic Methods

Chromatography is essential for assessing the purity of the compound and for quantification in complex mixtures.[8]

A. Gas Chromatography (GC) GC is well-suited for analyzing volatile and thermally stable compounds like N-(1-methylpentyl)acetamide.

  • Rationale: Its relatively low molecular weight and lack of thermally labile groups allow it to be vaporized without decomposition. Coupling with a Flame Ionization Detector (FID) provides excellent sensitivity for quantitative analysis, while coupling to a Mass Spectrometer (GC-MS) allows for both separation and identification.

  • Protocol: GC-MS Analysis

    • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Inlet Temperature: 250 °C.

    • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 300.

B. High-Performance Liquid Chromatography (HPLC) HPLC is a versatile alternative, particularly when analyzing mixtures with non-volatile components.[9]

  • Rationale: Reverse-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. N-(1-methylpentyl)acetamide is moderately polar and can be readily analyzed on a C18 column. Detection can be challenging as the amide bond is a weak chromophore. Therefore, coupling to a mass spectrometer (LC-MS) is the preferred detection method for high sensitivity and specificity.[10][11]

  • Protocol: LC-MS Analysis

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 30% B, linear gradient to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

    • Flow Rate: 0.8 mL/min.

    • Detector: Electrospray Ionization Mass Spectrometry (ESI-MS) in positive ion mode, monitoring for the protonated molecule [M+H]⁺ at m/z = 144.

Safety and Handling

Table 3: Safety and Handling Guidelines

AspectRecommendationRationale
Personal Protective Equipment (PPE) Wear safety goggles, nitrile gloves, and a lab coat.To prevent eye and skin contact.[12]
Handling Use in a well-ventilated area or a chemical fume hood.To avoid inhalation of any potential vapors.
Storage Store in a tightly sealed container in a cool, dry place.To prevent absorption of moisture and degradation.[12]
In case of Contact Eyes: Rinse cautiously with water for several minutes. Skin: Wash off with soap and plenty of water.To mitigate irritation.[12]
Disposal Dispose of contents/container to an approved waste disposal plant.To comply with local environmental regulations.

Conclusion

N-(1-methylpentyl)acetamide is a secondary amide whose physicochemical profile can be thoroughly established through a combination of predictive methods and standard analytical techniques. Its structure is best confirmed using NMR spectroscopy, with IR and MS providing complementary data on functional groups and molecular weight. Chromatographic methods such as GC-MS and LC-MS are indispensable for verifying its purity and for quantitative analysis. The protocols and data presented in this guide offer a robust framework for researchers working with this compound, ensuring both scientific integrity and safe laboratory practices.

References

  • Cheméo. (n.d.). Chemical Properties of Acetamide, N-(1-methylpropyl)- (CAS 1189-05-5). [Link]

  • NIST. (n.d.). Acetamide, N-(1-methylpropyl)- Mass Spectrum. NIST Chemistry WebBook. [Link]

  • NIST. (n.d.). Acetamide, N-(1-methylpropyl)- Gas Chromatography. NIST Chemistry WebBook. [Link]

  • Google Patents. (2010).
  • SIELC Technologies. (2018). Separation of Acetamide, N-acetyl-N-methyl- on Newcrom R1 HPLC column. [Link]

  • U.S. Geological Survey. (n.d.). Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of acetamide herbicides and their degradation products in water using online solid-phase extraction and liquid chromatography/mass spectrometry. [Link]

  • Wikipedia. (n.d.). N-Methylacetamide. [Link]

  • Google Patents. (n.d.). Technique for preparing N-methylacetamide.
  • PMC. (n.d.). Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. [Link]

  • University of Wisconsin-Madison. (n.d.). Spectroscopy and Spectrometry in Organic Chemistry. [Link]

  • Leah4sci. (2013). Spectroscopy Introduction: Using NMR, IR, and Mass Spec in Organic Chemistry. YouTube. [Link]

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Foundational

An In-depth Technical Guide to N-hexan-2-ylacetamide (CAS: 16538-02-6): A Predictive and Methodological Framework

For the Attention of: Researchers, Scientists, and Drug Development Professionals Preamble: Navigating the Uncharted Territory of N-hexan-2-ylacetamide In the vast landscape of chemical compounds, many entities remain sp...

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Author: BenchChem Technical Support Team. Date: April 2026

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Uncharted Territory of N-hexan-2-ylacetamide

In the vast landscape of chemical compounds, many entities remain sparsely documented, presenting both a challenge and an opportunity for the scientific community. N-hexan-2-ylacetamide, identified by the CAS number 16538-02-6, is one such molecule. A comprehensive search of established chemical databases and the scientific literature reveals a significant scarcity of specific experimental data for this compound. This guide, therefore, deviates from a conventional whitepaper that would typically present a wealth of established facts. Instead, it adopts a predictive and methodological framework, leveraging well-documented principles from the broader class of N-substituted acetamides to provide a robust, in-depth technical guide.

This document is structured to empower researchers by providing a foundational understanding of N-hexan-2-ylacetamide's probable characteristics, a generalized yet detailed protocol for its synthesis and characterization, and a discussion of its potential biological significance based on the activities of analogous compounds. The insights herein are grounded in established chemical principles and supported by authoritative references, ensuring a scientifically rigorous approach to this lesser-known molecule.

Section 1: Core Chemical and Physical Properties - An Inferential Profile

Table 1: Predicted Physicochemical Properties of N-hexan-2-ylacetamide

PropertyPredicted Value/CharacteristicRationale and Comparative Analogs
Molecular Formula C8H17NOBased on structural analysis.
Molecular Weight 143.23 g/mol Calculated from the molecular formula.
IUPAC Name N-(1-methylpentyl)acetamideFollowing standard IUPAC nomenclature.
Appearance Colorless to pale yellow liquid or low-melting solidN-hexylacetamide is a solid at room temperature, but the branched alkyl chain in N-hexan-2-ylacetamide may lower the melting point.[1]
Boiling Point ~230-250 °CEstimated based on the boiling point of the isomeric N-hexylacetamide and considering the effect of branching.
Solubility Soluble in organic solvents (e.g., ethanol, acetone, dichloromethane); sparingly soluble in water.The amide group imparts some polarity, but the hexyl chain provides significant nonpolar character.
LogP (Octanol/Water Partition Coefficient) ~2.0 - 2.5Estimated based on the increased lipophilicity from the hexyl group, analogous to similar amides.

Section 2: Synthesis and Characterization - A Generalized and Validating Approach

The synthesis of N-substituted acetamides is a well-established transformation in organic chemistry, typically achieved through the acylation of a primary or secondary amine. The following protocol outlines a robust and self-validating workflow for the synthesis of N-hexan-2-ylacetamide.

Proposed Synthetic Pathway

The most direct and common method for the synthesis of N-hexan-2-ylacetamide involves the reaction of 2-aminohexane with an acetylating agent, such as acetic anhydride or acetyl chloride, in the presence of a base to neutralize the acid byproduct.

Synthesis_of_N-hexan-2-ylacetamide cluster_reactants Reactants cluster_products Products 2-aminohexane 2-Aminohexane reaction_center + 2-aminohexane->reaction_center Acetic_Anhydride Acetic Anhydride Acetic_Anhydride->reaction_center N-hexan-2-ylacetamide N-hexan-2-ylacetamide Acetic_Acid Acetic Acid (byproduct) arrow reaction_center->arrow Pyridine or Triethylamine (Base) Dichloromethane (Solvent) 0°C to Room Temperature arrow->N-hexan-2-ylacetamide arrow->Acetic_Acid

Caption: Proposed synthesis of N-hexan-2-ylacetamide via acylation of 2-aminohexane.

Detailed Experimental Protocol: Synthesis of N-hexan-2-ylacetamide

This protocol is designed to be self-validating, with in-process checks to ensure the reaction is proceeding as expected.

  • Reagent Preparation and Inert Atmosphere:

    • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-aminohexane (1 equivalent) in anhydrous dichloromethane (DCM).

    • Add a suitable base, such as triethylamine or pyridine (1.1-1.5 equivalents), to the solution to act as an acid scavenger.

    • Causality: The use of anhydrous solvent and an inert atmosphere is crucial to prevent the hydrolysis of the acetylating agent and potential side reactions. The base is essential to neutralize the generated acid, which would otherwise protonate the starting amine, rendering it unreactive.

  • Acylation:

    • Cool the reaction mixture to 0-5 °C using an ice bath.

    • Slowly add acetic anhydride or acetyl chloride (1 equivalent) dropwise to the stirred solution via the dropping funnel.

    • Causality: The dropwise addition at low temperature is a critical control measure to manage the exothermic nature of the acylation reaction and to minimize the formation of potential byproducts.

  • Reaction Monitoring:

    • Allow the reaction mixture to warm to room temperature and stir for several hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.[2]

    • Trustworthiness: Regular monitoring provides a real-time assessment of the reaction's completion, preventing premature workup or unnecessary extension of the reaction time.

  • Workup and Isolation:

    • Upon completion, wash the reaction mixture sequentially with water, a dilute acidic solution (e.g., 1M HCl) to remove excess amine and base, and a basic solution (e.g., saturated sodium bicarbonate) to remove any remaining acidic impurities.[3]

    • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure to yield the crude product.[3]

    • Causality: The aqueous workup is designed to systematically remove unreacted reagents and byproducts, leading to a purer crude product and simplifying the final purification step.

  • Purification:

    • Purify the crude N-hexan-2-ylacetamide by column chromatography on silica gel, using a gradient of ethyl acetate in n-hexane as the eluent, or by vacuum distillation.[4]

    • Trustworthiness: The choice of purification method will depend on the scale of the reaction and the nature of any impurities. Both methods are standard and reliable for isolating amides.

Analytical Characterization

A suite of analytical techniques should be employed to confirm the identity and purity of the synthesized N-hexan-2-ylacetamide.

Table 2: Analytical Methods for Characterization

TechniqueExpected ObservationsPurpose
¹H NMR Resonances corresponding to the acetyl methyl group, the N-H proton, the methine proton adjacent to the nitrogen, and the protons of the hexyl chain.Structural elucidation and confirmation of proton environment.
¹³C NMR A peak for the carbonyl carbon (~170 ppm), and distinct signals for the carbons of the hexyl group and the acetyl methyl group.[5]Confirmation of the carbon skeleton.
FT-IR Spectroscopy Characteristic peaks for the N-H stretch (~3300 cm⁻¹), C=O stretch (amide I band, ~1650 cm⁻¹), and N-H bend (amide II band, ~1550 cm⁻¹).[5]Identification of key functional groups.
Mass Spectrometry (MS) A molecular ion peak corresponding to the mass of N-hexan-2-ylacetamide (m/z = 143.23), along with characteristic fragmentation patterns.Determination of molecular weight and confirmation of molecular formula.
Gas Chromatography (GC) A single, sharp peak under appropriate conditions, indicating the purity of the compound.Purity assessment.

Section 3: Potential Biological Activities and Mechanisms of Action - A Predictive Framework

While no biological data exists specifically for N-hexan-2-ylacetamide, the broader class of N-substituted acetamides has been investigated for a range of biological activities. This allows us to propose potential areas of investigation for the target compound.

Areas of Potential Biological Relevance
  • Antimicrobial and Antifungal Activity: Some N-substituted acetamide derivatives have demonstrated antimicrobial properties. The mechanism often involves the disruption of microbial cell membranes or the inhibition of essential enzymes.[3]

  • Enzyme Inhibition: The acetamide moiety can participate in hydrogen bonding with the active sites of enzymes. For instance, various acetamide derivatives have been explored as urease inhibitors.[4][6]

  • Anticancer Activity: Certain N-substituted acetamides have been shown to induce apoptosis (programmed cell death) in cancer cell lines.[3]

A Hypothetical Mechanism of Action: Enzyme Inhibition

A plausible mechanism of action for N-hexan-2-ylacetamide could involve its binding to the active site of a target enzyme, thereby inhibiting its function. The acetamide group can act as a hydrogen bond donor and acceptor, while the hexyl group can engage in hydrophobic interactions within the enzyme's binding pocket.

Hypothetical_MOA cluster_enzyme Enzyme Active Site Active_Site Hydrophobic Pocket H-bond Acceptor H-bond Donor N_hexan_2_ylacetamide Hexyl Chain Amide Group (C=O, N-H) N_hexan_2_ylacetamide:hexyl->Active_Site:f0 Hydrophobic Interaction N_hexan_2_ylacetamide:amide->Active_Site:f1 H-bond (N-H...Acceptor) N_hexan_2_ylacetamide:amide->Active_Site:f2 H-bond (C=O...Donor)

Caption: Hypothetical binding of N-hexan-2-ylacetamide within an enzyme active site.

Section 4: Safety, Handling, and Storage

Given the absence of a specific Safety Data Sheet (SDS) for N-hexan-2-ylacetamide, precautions should be based on those for analogous compounds and general laboratory safety principles.

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[7]

  • Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors. Avoid contact with skin and eyes.[7]

  • Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

  • Toxicity: The toxicity of N-hexan-2-ylacetamide is unknown. However, related compounds can be harmful if swallowed or inhaled and may cause skin and eye irritation.[7] Treat this compound as potentially hazardous.

Conclusion: A Call for Further Investigation

N-hexan-2-ylacetamide (CAS: 16538-02-6) represents a molecule with a currently unwritten scientific story. This technical guide has sought to provide a comprehensive, albeit predictive, framework for researchers venturing into its study. By leveraging established chemical principles and data from analogous compounds, we have outlined its likely physicochemical properties, a detailed methodology for its synthesis and characterization, and potential avenues for biological investigation. It is our hope that this guide will serve as a valuable resource, fostering further research and ultimately leading to a thorough understanding of this unique chemical entity.

References

  • CymitQuimica. (2026, February 25). Safety Data Sheet.
  • EvitaChem. (n.d.). Buy N,N'-hexane-1,6-diylbis[2-(thiophen-2-yl)acetamide] (EVT-15142533).
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24129, N-Hexylacetamide.
  • GuideChem. (2022, July 23). 2-cyano-N-hexan-2-ylacetamide 1365969-68-1 wiki.
  • Sigma-Aldrich. (2026, February 19). Safety Data Sheet.
  • Fisher Scientific. (2009, October 2). Safety Data Sheet.
  • Fedtke, N., & Bolt, H. M. (1986). Methodological investigations on the determination of n-hexane metabolites in urine. International Archives of Occupational and Environmental Health, 57(2), 149–158.
  • Tokyo Chemical Industry. (2025, November 21). Safety Data Sheet.
  • Japan Environmental Management Association for Industry. (n.d.). III Analytical Methods.
  • ChemRadar. (n.d.). CAS Substance Database.
  • Actylis Lab Solutions. (2024, October 9). Safety Data Sheet.
  • BenchChem. (2025). Physicochemical Properties of N-acetyl-N-butan-2-ylacetamide: A Technical Review.
  • Mgbemena, I. C., et al. (2015). Hepatoprotective activity of n-hexane and ethyl acetate fractions of Sida acuta on thioacetamide induced liver injury in rats. International Journal of Health and Pharmaceutical Research, 4(4), 65-74.
  • Nishikawa, H., et al. (2023).
  • BenchChem. (2025). Navigating the Landscape of N-(1-chloropropan-2-yl)acetamide and its Analogs: A Technical Guide for Researchers.
  • Wikipedia. (n.d.). N-Methylacetamide.
  • National Center for Biotechnology Information. (n.d.). Analysis of n-hexane, 2-hexanone, 2,5-hexanedione, and related chemicals by capillary gas chromatography and high-performance liquid chromatography.
  • Rauf, A., et al. (2016).
  • Cheméo. (n.d.). Chemical Properties of Acetamide, N,N-diethyl- (CAS 685-91-6).
  • Hertkorn, N., et al. (2013).
  • BenchChem. (2025). Troubleshooting low yield in N-(4-methylpyridin-2-yl)acetamide synthesis.
  • Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for n-Hexane.
  • National Center for Biotechnology Information. (n.d.). Toxicological Profile for n-Hexane - TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS.
  • National Center for Biotechnology Information. (2023, January 9). Mechanisms of N, N-dimethylacetamide-facilitated n-hexane removal in a rotating drum biofilter packed with bamboo charcoal-polyurethane composite.
  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
  • Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV)
  • American Chemical Society. (2023, January 10).
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  • American Chemical Society. (2024, February 21). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines].
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Exploratory

Potential biological activities of aliphatic amides

Lipid Signaling Architecture: The Biological Activities and Therapeutic Potential of Aliphatic Amides Executive Summary Aliphatic amides represent a diverse and pharmacologically rich class of lipid mediators. Ranging fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Lipid Signaling Architecture: The Biological Activities and Therapeutic Potential of Aliphatic Amides

Executive Summary

Aliphatic amides represent a diverse and pharmacologically rich class of lipid mediators. Ranging from endogenous fatty acid amides (FAAs) like palmitoylethanolamide (PEA) and oleamide to rationally designed synthetic analogs, these molecules act as critical signaling hubs. By modulating the endocannabinoid system (ECS), nuclear receptors, and transient receptor potential (TRP) channels, aliphatic amides offer immense potential for treating neuroinflammation, chronic pain, and sleep disorders.

Core Pharmacological Targets of Aliphatic Amides

The biological activity of aliphatic amides is dictated by a complex polypharmacological network. Unlike traditional single-target drugs, endogenous aliphatic amides often employ a "multi-modal" mechanism of action.

  • Nuclear Receptor Activation: [“][[“]]. This genomic mechanism leads to the rapid suppression of pro-inflammatory cytokines and the stabilization of mast cells, a process historically termed Autacoid Local Injury Antagonism (ALIA)[2].

  • The Endocannabinoid System (ECS): While some aliphatic amides like anandamide (N-arachidonoylethanolamine) are direct agonists of CB1 and CB2 receptors, others modulate the ECS indirectly.3[3].

  • Enzymatic Regulation & The Entourage Effect: The half-life of these lipid mediators is tightly controlled by enzymes such as Fatty Acid Amide Hydrolase (FAAH).4[4]. This indirect mechanism elevates local endocannabinoid tone, enhancing analgesia.

PEA_Signaling PEA Palmitoylethanolamide (PEA) PPAR PPAR-α Activation (Nuclear Receptor) PEA->PPAR Direct Agonism FAAH FAAH Enzyme (Substrate Competition) PEA->FAAH Entourage Effect Inflam Anti-inflammatory & Analgesic Outcomes PPAR->Inflam Gene Regulation AEA Anandamide (AEA) Levels Increased FAAH->AEA Prevents Degradation CB CB1 / CB2 Receptors (Indirect Activation) AEA->CB Agonism TRPV1 TRPV1 Channel (Desensitization) AEA->TRPV1 Agonism / Desensitization CB->Inflam Signaling Cascade TRPV1->Inflam Reduced Nociception

Fig 1. Multimodal signaling pathway of Palmitoylethanolamide (PEA) via direct and indirect targets.

Key Bioactive Aliphatic Amides

  • Palmitoylethanolamide (PEA): 5[5]. To overcome its highly lipophilic nature and poor bioavailability,5[5].

  • Oleamide: 6[6]. Beyond sleep architecture,6[6].

  • Synthetic Derivatives: Rational drug design has yielded novel aliphatic amides with dual mechanisms. For instance,7[7]. Furthermore,8[8].

Quantitative Pharmacodynamics of Aliphatic Amides

CompoundPrimary TargetSecondary TargetDegrading EnzymeKey Biological Activity
Palmitoylethanolamide (PEA) PPAR-α (EC50 ~ 3 µM)TRPV1 (Indirect)FAAH, NAAAAnti-inflammatory, Neuroprotective
Oleamide 5-HT Receptors, Gap JunctionsCB1 (IC50 ~ 8 µM)FAAHSleep Induction, Thermoregulation
Anandamide (AEA) CB1 (Ki ~ 89 nM)TRPV1 (EC50 ~ 1-3 µM)FAAHNociception, Mood Regulation
Synthetic Amide (e.g., 1b) TRPV1 (IC50 ~ 0.47 µM)FAAH (IC50 ~ 10 µM)N/ADual-action Analgesia

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the biological activities of novel aliphatic amides, researchers must employ robust, artifact-free assays. Below are two field-proven protocols designed with built-in self-validation mechanisms.

Protocol 1: Kinetic Fluorogenic Assay for FAAH Inhibition

Objective: To determine the IC50 of synthetic aliphatic amides against human recombinant FAAH.

  • Step 1: Enzyme Preparation. Dilute recombinant human FAAH in assay buffer (50 mM Tris-HCl, pH 9.0, 1 mM EDTA, 0.1% fatty acid-free BSA).

    • Causality: The pH of 9.0 is optimal for FAAH catalytic efficiency. The inclusion of 0.1% fatty acid-free BSA is critical; without it, highly lipophilic aliphatic amides will adhere to the plastic walls of the microtiter plate, artificially inflating the apparent IC50.

  • Step 2: Compound Pre-incubation. Add the test aliphatic amide (serially diluted) to the enzyme and incubate at 37°C for 15 minutes.

    • Causality: Pre-incubation allows for the establishment of binding equilibrium, which is especially important for amides that may act as slow, tight-binding inhibitors or covalent modifiers.

  • Step 3: Substrate Addition. Initiate the reaction by adding the fluorogenic substrate, AMC-arachidonoyl amide (final concentration 2 µM).

  • Step 4: Kinetic Measurement. Immediately measure fluorescence (Ex: 340 nm, Em: 460 nm) every minute for 30 minutes. Calculate the initial velocity (slope) of the linear portion of the curve.

    • Causality: Utilizing a kinetic read rather than an endpoint read eliminates false positives caused by autofluorescent compounds. If a compound is autofluorescent, the baseline will shift, but the rate of AMC release (the slope) will accurately reflect true enzyme activity.

  • Self-Validation Mechanism: The assay must include URB597 (a known irreversible FAAH inhibitor) as a positive control to define 100% inhibition, and a vehicle (DMSO) control to define 0% inhibition. If the URB597 well shows residual slope, the enzyme concentration is too high, invalidating the run.

FAAH_Screening Synth Aliphatic Amide Library Incub Pre-incubation with Recombinant FAAH Synth->Incub 10 µM initial screen Substrate Add Fluorogenic Substrate (AMC-Arachidonoyl Amide) Incub->Substrate 37°C, 15 min Measure Kinetic Fluorescence Read (Ex: 340nm, Em: 460nm) Substrate->Measure Prevent false positives Data IC50 Calculation & Hit Validation Measure->Data Slope analysis

Fig 2. Self-validating high-throughput screening workflow for FAAH inhibitors.

Protocol 2: PPAR-α Transcriptional Activation Reporter Assay

Objective: To confirm the direct agonism of PEA-derivatives on the PPAR-α nuclear receptor.

  • Step 1: Cell Transfection. Transfect HEK293T cells with a PPAR-α expression plasmid and a PPRE (PPAR Response Element) luciferase reporter plasmid.

  • Step 2: Compound Treatment. 24 hours post-transfection, treat cells with the test aliphatic amide dissolved in media containing 0.5% delipidated FBS.

    • Causality: Standard FBS contains endogenous lipids (including trace amides and fatty acids) that will create a high background signal, masking the effect of the test compound. Delipidated FBS ensures the observed activation is solely due to the exogenous amide.

  • Step 3: Lysis and Readout. After 24 hours of incubation, lyse the cells and add luciferin substrate. Measure luminescence.

  • Self-Validation Mechanism: To definitively prove that the luminescent signal is caused by target-specific engagement (and not a generalized stress response or off-target transcription factor), a parallel set of wells must be co-treated with the test amide and GW6471 (a potent, selective PPAR-α antagonist). A complete ablation of the luminescent signal in the GW6471-treated wells self-validates the causality of the receptor-ligand interaction.

References

  • Palmitoylethanolamide: A Potential Alternative to Cannabidiol - Taylor & Francis. 2

  • What is Palmitoylethanolamide (PEA) mechanism of action? - Consensus. [“]

  • Oleamide: an endogenous sleep-inducing lipid and prototypical member of a new class of biological signaling molecules - PubMed/NIH. 6

  • The pharmacology of palmitoylethanolamide and first data on the therapeutic efficacy of some of its new formulations - PMC/NIH. 4

  • Palmitoylethanolamide: A Multifunctional Molecule for Neuroprotection, Chronic Pain, and Immune Modulation - PMC/NIH.5

  • Oleamide: a member of the endocannabinoid family? - PMC/NIH. 3

  • New N-Arachidonoylserotonin Analogues with Potential “Dual” Mechanism of Action against Pain - Journal of Medicinal Chemistry (ACS). 7

  • Functionalized 6-(Piperidin-1-yl)-8,9-Diphenyl Purines as Inverse Agonists of the CB1 Receptor – SAR Efforts Towards Selectivity and Peripheralization - PMC/NIH. 8

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Foundational

Lipophilicity and Drug Delivery Potential of N-hexan-2-ylacetamide: A Physicochemical and Formulation Perspective

An In-depth Technical Guide: Abstract Lipophilicity is a cornerstone physicochemical property in drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic profile. This techn...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide:

Abstract

Lipophilicity is a cornerstone physicochemical property in drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic profile. This technical guide provides a comprehensive analysis of N-hexan-2-ylacetamide, a molecule for which public experimental data is scarce, as a case study to explore the critical interplay between chemical structure, lipophilicity, and the potential for effective drug delivery. We delve into the theoretical and experimental assessment of lipophilicity, anchored by the octanol-water partition coefficient (log P), and contextualize these principles to predict the suitability of N-hexan-2-ylacetamide for various advanced drug delivery systems. This guide is intended for researchers, medicinal chemists, and formulation scientists, offering both foundational knowledge and practical, field-proven insights into leveraging lipophilicity for rational drug design.

Introduction: The Central Role of Lipophilicity in Drug Viability

The journey of a drug from administration to its site of action is a complex odyssey through diverse biological environments. A molecule's ability to navigate this landscape is largely dictated by its physicochemical properties, chief among them being lipophilicity.[1][2] This "fat-loving" characteristic governs a drug's capacity to cross cellular membranes, which are predominantly lipid bilayers, thereby controlling its absorption, distribution, metabolism, and excretion (ADME).[3][4] An optimal balance of lipophilicity and hydrophilicity is paramount; a compound that is too lipophilic may become sequestered in fatty tissues and exhibit poor aqueous solubility, while a highly hydrophilic compound may fail to cross biological membranes altogether.[1][5]

This guide focuses on N-hexan-2-ylacetamide , a secondary amide with the chemical structure depicted below.

Chemical Structure of N-hexan-2-ylacetamide

Figure 1. Chemical Structure of N-hexan-2-ylacetamide.

To date, there is a notable absence of published experimental data for this specific molecule. This is a common scenario in early-stage drug discovery. Therefore, we will utilize N-hexan-2-ylacetamide as a model to demonstrate the predictive and analytical workflows that are essential for characterizing novel chemical entities. By combining computational predictions with established experimental methodologies, we can construct a robust profile of this molecule and forecast its potential utility in various drug delivery paradigms.

Physicochemical Profile of N-hexan-2-ylacetamide (Predicted)

In the absence of experimental data, in silico prediction tools provide invaluable first-pass information about a molecule's properties.[6][7] These algorithms use vast databases of known compounds to estimate properties based on chemical structure. For N-hexan-2-ylacetamide, we can predict several key parameters that influence its drug-like potential.

PropertyPredicted ValueSignificance in Drug DeliverySource
Molecular Formula C₈H₁₇NODefines the elemental composition.-
Molecular Weight 143.23 g/mol Affects diffusion and membrane passage; <500 Da is favorable for transdermal and oral delivery.[5][8][9]
XLogP3 (log P) ~1.7 - 2.1Key measure of lipophilicity; this range is often ideal for balancing membrane permeability and aqueous solubility.[8][]Estimated based on isomers[9][11]
Hydrogen Bond Donors 1Influences solubility and receptor binding.[11]
Hydrogen Bond Acceptors 1Influences solubility and receptor binding.[11]
Topological Polar Surface Area (TPSA) 29.1 ŲRelates to membrane permeability; lower values (<140 Ų) are associated with better cell penetration.[9]

Note: Predicted values are derived from computational models and data available for close structural isomers, such as N-hexylacetamide. These serve as robust estimates but require experimental verification.

The predicted log P value, falling approximately between 1.7 and 2.1, is particularly noteworthy. This positions N-hexan-2-ylacetamide in a "sweet spot" for many drug delivery applications, suggesting it possesses sufficient lipophilicity to cross lipid membranes without being so high as to cause significant solubility or distribution issues.[12]

Methodologies for Assessing Lipophilicity

A credible assessment of lipophilicity relies on a combination of rapid computational screening and rigorous experimental validation.

Computational Prediction of log P

In silico log P prediction is a critical first step in modern drug discovery, allowing for the high-throughput screening of virtual compound libraries before any synthesis is undertaken.[13][14] This approach saves significant time and resources.

Methodology Rationale: Computational models are broadly categorized into atom-based methods, which sum the contributions of individual atoms, and fragment-based methods, which sum the contributions of larger molecular fragments.[14] Advanced systems may use neural networks trained on extensive experimental datasets to improve accuracy.[13][15]

Workflow: In Silico log P Prediction

cluster_input Input cluster_software Prediction Software cluster_output Output & Analysis structure Define Chemical Structure (e.g., SMILES: CCCC(C)NC(=O)C) software Select Prediction Algorithm - SwissADME (Free) - ACD/Labs Percepta [5] - ChemDraw - KOWWIN [14] structure->software Input Structure logp Generate Predicted log P Value software->logp Calculate analysis Compare with Drug-Likeness Rules (e.g., Lipinski's Rule of Five [16]) logp->analysis Analyze cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis & Calculation saturate 1. Pre-saturate n-Octanol & Buffer stock 2. Prepare Stock Solution in n-Octanol saturate->stock mix 3. Mix Phases in Centrifuge Tube stock->mix equilibrate 4. Agitate to Reach Equilibrium mix->equilibrate separate 5. Centrifuge for Phase Separation equilibrate->separate measure 6. Measure Concentration in Aqueous Phase (HPLC) separate->measure calculate 7. Calculate P and log P measure->calculate

Diagram 2. Step-by-step workflow for the Shake-Flask log P determination method.

Potential of N-hexan-2-ylacetamide in Drug Delivery Systems

The predicted log P of ~1.7-2.1 for N-hexan-2-ylacetamide makes it an intriguing candidate for several advanced drug delivery strategies. This value suggests a favorable balance between lipid permeability and aqueous solubility. [5][]

Transdermal and Topical Delivery

The skin's outermost layer, the stratum corneum, is a highly lipophilic barrier that restricts the passage of most molecules. [16][17]* Mechanism: For a drug to be effective via transdermal delivery, it must first partition from its vehicle into the stratum corneum and then diffuse through it into the more aqueous layers of the epidermis and dermis. [5]* Suitability: An optimal log P range for transdermal delivery is generally considered to be between 1 and 3. [8][12]Molecules in this range are lipophilic enough to penetrate the stratum corneum but not so lipophilic that they remain trapped within it. The predicted log P of N-hexan-2-ylacetamide falls squarely within this ideal window, making it a promising candidate for formulation into patches, gels, or creams for localized or systemic effects. [18][19]

Nano-encapsulation for Enhanced Delivery

Nano-encapsulation technologies are designed to overcome challenges like poor solubility and to target drug delivery. For lipophilic compounds, these systems are particularly effective.

  • Mechanism: Lipophilic drugs can be efficiently loaded into the core of various nanocarriers, such as lipid-based nanoparticles, nanoemulsions, or the hydrophobic core of polymeric nanoparticles (e.g., PLGA). [20][21][22]This encapsulation improves the drug's stability and apparent aqueous solubility, facilitating administration (e.g., intravenous).

  • Suitability: Studies have shown that the efficiency of encapsulating a drug into a hydrophobic nanoparticle core often correlates positively with the drug's lipophilicity. [21][23]The moderate-to-high lipophilicity of N-hexan-2-ylacetamide suggests it would have high loading efficiency in such systems, preventing leakage into the external aqueous medium during formulation and circulation. [21]This could be leveraged for targeted cancer therapy or for delivering drugs to the brain. [22]

Oral Drug Delivery

For oral administration, a drug must dissolve in the gastrointestinal fluid and then permeate the gut wall to enter the bloodstream.

  • Mechanism: Similar to skin, the intestinal epithelium is a lipid barrier. Passive diffusion across this barrier is a primary mechanism of absorption for many drugs and is heavily influenced by lipophilicity. [1][24]* Suitability: While a log P of ~1.7-2.1 is favorable for membrane permeation, overall oral bioavailability will also depend on aqueous solubility. []For a lipophilic compound like N-hexan-2-ylacetamide, formulation strategies such as lipid-based formulations (e.g., Self-Emulsifying Drug Delivery Systems - SEDDS) could be employed to enhance its dissolution and absorption. [20]

Molecule N-hexan-2-ylacetamide (Predicted log P ≈ 1.7-2.1) Permeability Good Membrane Permeability Molecule->Permeability enables Solubility Moderate Aqueous Solubility Molecule->Solubility balances with Encapsulation High Encapsulation Efficiency Molecule->Encapsulation allows for Transdermal Transdermal/Topical Delivery Permeability->Transdermal Ideal for (log P 1-3) [23] Oral Oral Delivery (with formulation e.g., SEDDS) Permeability->Oral Facilitates GI Absorption [9] Solubility->Oral Requires Enhancement Nano Nano-encapsulation (e.g., Lipid Nanoparticles) Encapsulation->Nano Key for Lipophilic Drugs [18]

Diagram 3. Relationship between the predicted lipophilicity of N-hexan-2-ylacetamide and its drug delivery potential.

Conclusion and Future Directions

While experimental characterization of N-hexan-2-ylacetamide is pending, a thorough analysis based on established physicochemical principles and computational predictions reveals it to be a molecule of significant interest for drug delivery applications. Its predicted log P places it in an advantageous position for transdermal and topical formulations, and its lipophilic nature makes it an excellent candidate for encapsulation within advanced nanocarrier systems.

This technical guide underscores a critical workflow in modern pharmaceutical sciences: leveraging predictive science to identify and profile promising candidates, followed by a clear roadmap for rigorous experimental validation. The next logical steps for N-hexan-2-ylacetamide are:

  • Chemical Synthesis: Development of a confirmed synthetic route.

  • Experimental Verification: Performing the shake-flask method to determine an experimental log P and conducting solubility studies.

  • Formulation and In Vitro Testing: Incorporating the molecule into relevant delivery systems (e.g., a transdermal patch or lipid nanoparticles) and evaluating its performance using in vitro models, such as Franz diffusion cells for skin permeation studies.

By following this scientifically-grounded path, the full therapeutic potential of N-hexan-2-ylacetamide and molecules like it can be systematically and efficiently unlocked.

References

A comprehensive list of all sources cited within this document is provided below. Each entry includes the title, source, and a verifiable URL.

  • ACD/Labs. (n.d.). Calculate Partition Coefficients | LogP Prediction Software. Retrieved from [Link]

  • Baskerville-University of South Florida. (n.d.). Experimental Determination of the Octanol-Water Partition Coefficient for Acetophenone and Atrazine. Retrieved from [Link]

  • Bolanowska, B., & Ploch, S. (2019). The impact of lipophilicity on environmental processes, drug delivery and bioavailability of food components. Food and Chemical Toxicology, 125, 107-115. Retrieved from [Link]

  • ECHA. (2017). Guidance on information requirements and chemical safety assessment Chapter R.7a: Endpoint specific guidance. Retrieved from [Link]

  • O'Sullivan, G., & Weiss, J. M. (2020). Experimental Determination of Octanol–Water Partition Coefficients of Selected Natural Toxins. Journal of Chemical & Engineering Data, 65(4), 1833–1840. Retrieved from [Link]

  • CompuDrug. (n.d.). PrologP. Retrieved from [Link]

  • Rothwell, J. A., et al. (2005). Experimental Determination of Octanol−Water Partition Coefficients of Quercetin and Related Flavonoids. Journal of Agricultural and Food Chemistry, 53(11), 4355–4360. Retrieved from [Link]

  • SoftwareOne. (n.d.). LogP. Retrieved from [Link]

  • Latif, A. (2024). Lipophilicity: A Crucial Concept in Drug Design and Pharmacology. Journal of Pharmaceutical and Experimental Therapeutics. Retrieved from [Link]

  • MDPI. (2022). Overall Features of Transdermal Drug Delivery. In Encyclopedia. Retrieved from [Link]

  • Drug Design Org. (2004). ADME Properties - Pharmacokinetics. Retrieved from [Link]

  • Virtual Computational Chemistry Laboratory. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. Retrieved from [Link]

  • Valko, K. (2017). Lipophilicity and biomimetic properties to support drug discovery. Expert Opinion on Drug Discovery, 12(9), 873–886. Retrieved from [Link]

  • O'Sullivan, G., & Weiss, J. M. (2019). Experimental Determination of Octanol-Water Partition Coefficients of Selected Natural Toxins. ChemRxiv. Retrieved from [Link]

  • DermNet. (n.d.). Topical formulations. Retrieved from [Link]

  • Symmetric. (2024). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. Retrieved from [Link]

  • Quintanar-Guerrero, D., et al. (1999). Encapsulation of Hydrophilic and Lipophilic Drugs in PLGA Nanoparticles by the Nanoprecipitation Method. Drug Development and Industrial Pharmacy, 25(11), 1229-1232. Retrieved from [Link]

  • Yasir, M., et al. (2017). Potential and future scope of nanoemulgel formulation for topical delivery of lipophilic drugs. Journal of Applied Pharmaceutical Science, 7(5), 215-225. Retrieved from [Link]

  • Al-Amin, M., et al. (2021). Enhancement of Skin Delivery of Drugs Using Proposome Depends on Drug Lipophilicity. Pharmaceutics, 13(9), 1471. Retrieved from [Link]

  • Quintanar-Guerrero, D., et al. (1999). Encapsulation of Hydrophilic and Lipophilic Drugs in PLGA Nanoparticles by the Nanoprecipitation Method. ElectronicsAndBooks. Retrieved from [Link]

  • Santini, J. T., et al. (2002). Oil-Filled Silica Nanocapsules for Lipophilic Drug Uptake: Implications for Drug Detoxification Therapy. Chemistry of Materials, 14(11), 2629–2634. Retrieved from [Link]

  • Bolla, P. K., et al. (2019). Transdermal Drug Delivery: Innovative Pharmaceutical Developments Based on Disruption of the Barrier Properties of the stratum corneum. Pharmaceutics, 11(12), 664. Retrieved from [Link]

  • Jamil, R., et al. (2024). The Design Features, Quality by Design Approach, Characterization, Therapeutic Applications, and Clinical Considerations of Transdermal Drug Delivery Systems—A Comprehensive Review. Pharmaceutics, 16(10), 1435. Retrieved from [Link]

  • Quintanar-Guerrero, D., et al. (1999). Encapsulation of hydrophilic and lipophilic drugs in PLGA nanoparticles by the nanoprecipitation method. Drug Development and Industrial Pharmacy, 25(11), 1229–1232. Retrieved from [Link]

  • Morak-Młodawska, B., et al. (2023). Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. UNL Digital Commons. Retrieved from [Link]

  • BioSolveIT. (n.d.). ADME Properties in Drug Discovery. Retrieved from [Link]

  • Pion Inc. (2024). What is Lipophilicity?. Retrieved from [Link]

  • Reddit. (2024). Is there any software (preferably free) to calculate the partition coefficient (LogP)?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24129, N-Hexylacetamide. Retrieved from [Link]

  • Godin, B., & Touitou, E. (2007). Basic considerations in the dermatokinetics of topical formulations. Brazilian Journal of Pharmaceutical Sciences, 43(1). Retrieved from [Link]

  • Stechnolock. (n.d.). Transdermal Drug Delivery: Prerequisites and Current Strategies. Retrieved from [Link]

  • Morak-Młodawska, B., et al. (2023). Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. Molecules, 28(8), 3380. Retrieved from [Link]

  • Al-Ahmady, Z. S., & Al-Jamal, W. T. (2024). Nanoencapsulation of general anaesthetics. Nanoscale Advances, 6(4), 1085-1100. Retrieved from [Link]

  • U.S. National Library of Medicine. (2024). Lipophilic Ready-to-use Vehicles and Compounded Topical Medications. Retrieved from [Link]

  • Pop, S., et al. (2025). Transdermal Drug Delivery Systems: Methods for Enhancing Skin Permeability and Their Evaluation. Pharmaceutics, 17(7), 1-25. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Chemoselective Synthesis and Purification of N-(Hexan-2-yl)acetamide

Executive Summary & Strategic Importance N-alkyl acetamides are ubiquitous structural motifs in drug discovery, serving as highly stable peptide bond surrogates and lipophilic modulators. The acetylation of hexan-2-amine...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Importance

N-alkyl acetamides are ubiquitous structural motifs in drug discovery, serving as highly stable peptide bond surrogates and lipophilic modulators. The acetylation of hexan-2-amine (a primary aliphatic amine) to yield N-(hexan-2-yl)acetamide is a foundational transformation in organic synthesis. This application note details a high-yield, chemoselective protocol utilizing acetic anhydride. The methodology is optimized for scalability, minimal side-product generation, and streamlined downstream liquid-liquid purification.

Expert Insight: Hexan-2-amine possesses a stereocenter at C2. Because the acylation mechanism does not involve bond cleavage at this chiral center, stereochemical integrity is fully preserved. If enantiopure (R)- or (S)-hexan-2-amine is utilized, the corresponding enantiopure N-acetamide is obtained without racemization.

Mechanistic Rationale & Pathway Logic

The reaction proceeds via a classic nucleophilic acyl substitution. Hexan-2-amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent to form a tetrahedral intermediate, followed by the elimination of the leaving group.

  • Why Acetic Anhydride? While acetyl chloride is a highly reactive acylating agent, it generates stoichiometric hydrogen chloride (HCl) gas. HCl rapidly protonates the unreacted amine starting material, stalling the reaction and necessitating a massive excess of base. Acetic anhydride provides a milder, highly controllable exotherm and generates acetic acid as a manageable byproduct .

  • The Role of Triethylamine (Et3N): Et3N is employed as a non-nucleophilic acid scavenger. It neutralizes the acetic acid byproduct to form triethylammonium acetate. This prevents the formation of hexan-2-aminium acetate, ensuring the primary amine remains unprotonated and completely available for nucleophilic attack .

Mechanism N1 Hexan-2-amine (Nucleophile) N3 Tetrahedral Intermediate N1->N3 Nucleophilic Attack N2 Acetic Anhydride (Electrophile) N2->N3 Carbonyl Activation N4 N-(hexan-2-yl)acetamide (Product) N3->N4 Elimination & Deprotonation N5 Acetic Acid (Leaving Group) N3->N5 Acetate Departure N7 Triethylammonium Acetate N5->N7 Neutralization N6 Triethylamine (Base Scavenger) N6->N7 Proton Acceptance

Logical relationship and mechanistic pathway of amine acetylation.

Quantitative Reagent Matrix

To ensure a self-validating protocol, reagents are scaled to a standard 10 mmol working volume. The slight excess of acetic anhydride (1.2 eq) ensures complete consumption of the amine, while the 1.5 eq of Et3N guarantees an alkaline environment throughout the reaction's lifecycle.

Table 1: Reagent Specifications for N-(Hexan-2-yl)acetamide Synthesis

ReagentMW ( g/mol )EquivalentsAmount (10 mmol scale)Functional Purpose
Hexan-2-amine 101.191.01.01 g (10 mmol)Substrate / Nucleophile
Acetic Anhydride 102.091.21.13 mL (12 mmol)Acylating Agent
Triethylamine 101.191.52.10 mL (15 mmol)Base / Acid Scavenger
Dichloromethane 84.93Solvent20.0 mLReaction Medium

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Each step includes the specific physicochemical rationale (causality) to empower researchers to troubleshoot and adapt the workflow dynamically.

Step 1: Reaction Assembly
  • Action: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.01 g of hexan-2-amine in 20 mL of anhydrous dichloromethane (DCM). Add 2.10 mL of triethylamine (Et3N).

  • Causality: Anhydrous DCM prevents the competitive hydrolysis of acetic anhydride. Et3N is added before the acylating agent to pre-establish the basic environment, protecting the amine from premature protonation.

Step 2: Temperature-Controlled Acylation
  • Action: Submerge the flask in an ice-water bath to achieve an internal temperature of 0 °C. Using a syringe, add 1.13 mL of acetic anhydride dropwise over 10 minutes.

  • Causality: The formation of the tetrahedral intermediate is highly exothermic. Dropwise addition at 0 °C prevents solvent boil-off and suppresses the formation of di-acetylated side products or thermal degradation.

Step 3: Propagation and Monitoring
  • Action: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 2 hours.

  • Validation: Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (1:1). The primary amine starting material will stain positively with Ninhydrin (yielding a purple/pink spot), whereas the N-(hexan-2-yl)acetamide product will be Ninhydrin-negative but can be visualized using an Iodine chamber.

Step 4: Chemoselective Quenching and Liquid-Liquid Extraction
  • Action: Quench the reaction by adding 10 mL of deionized water. Stir for 10 minutes.

  • Causality: Water hydrolyzes any residual unreacted acetic anhydride into acetic acid, halting the reaction safely.

  • Action: Transfer the mixture to a separatory funnel. Wash the organic (bottom) layer sequentially with:

    • 1M HCl (15 mL): Selectively protonates unreacted hexan-2-amine and Et3N, partitioning them into the aqueous waste.

    • Saturated NaHCO3 (2 x 15 mL): Neutralizes and extracts the acetic acid byproduct as water-soluble sodium acetate. Caution: CO2 gas will evolve rapidly; vent the funnel frequently.

    • Brine (15 mL): Pre-dries the organic layer by drawing out dissolved water via osmotic pressure.

Step 5: Isolation
  • Action: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Result: N-(hexan-2-yl)acetamide is typically recovered as a viscous pale oil or low-melting solid in >90% yield, requiring no further chromatographic purification for standard downstream applications.

Workflow A Hexan-2-amine (1.0 eq) in dry DCM B Cool to 0 °C (Ice Bath) A->B C Add Triethylamine (1.5 eq) B->C D Add Acetic Anhydride (1.2 eq) Dropwise C->D E Warm to RT & Stir (2 h) D->E Nucleophilic Acyl Substitution F Quench with H2O & Phase Separation E->F TLC Monitoring G Organic Layer Wash: 1M HCl -> Sat. NaHCO3 -> Brine F->G H Dry over Na2SO4 & Concentrate G->H Remove Impurities I Pure N-(hexan-2-yl)acetamide H->I Yield >90%

Step-by-step experimental workflow for the synthesis of N-(hexan-2-yl)acetamide.

Analytical Validation Parameters

To confirm the structural integrity and purity of the synthesized N-(hexan-2-yl)acetamide, cross-reference the isolated product against the following expected spectroscopic parameters.

Table 2: Expected Spectroscopic and Analytical Validation Data

Analytical MethodKey Features / Expected Signals
1H NMR (CDCl3, 400 MHz) δ ~5.45 (br s, 1H, NH ), ~3.95 (m, 1H, CH ), 1.95 (s, 3H, COCH3 ), 1.20–1.45 (m, 6H, aliphatic CH2 ), 1.12 (d, 3H, C1-CH3 ), 0.88 (t, 3H, terminal CH3 )
ESI-MS (Positive Mode) [M+H]+ expected at m/z = 144.1
TLC (Hexane:EtOAc 1:1) Rf ~0.45 (UV inactive; visualizes strongly with Iodine or KMnO4 stain)

References

  • Title: Chemoselective acetylation of amines and thiols using monodispersed Ni-nanoparticles Source: Green Chemistry Letters and Reviews (Taylor & Francis) URL: [Link]

  • Title: Enantioselective Organocatalytic α-Arylation of Aldehydes Source: Organic Syntheses URL: [Link]

Application

N-Acylation of Primary Amines with Acetyl Chloride: A Detailed Protocol and Application Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This comprehensive guide details the N-acylation of primary amines using acetyl chloride, a fundamental and widely utilized transformation in organ...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the N-acylation of primary amines using acetyl chloride, a fundamental and widely utilized transformation in organic synthesis for the formation of a stable amide bond. This reaction is of paramount importance in the synthesis of pharmaceuticals, agrochemicals, and other functional materials. This document provides an in-depth look at the underlying reaction mechanism, a meticulously detailed experimental protocol, critical safety considerations for handling acetyl chloride, and robust troubleshooting strategies. The presented protocol is designed to be a self-validating system, ensuring reliable and reproducible results for researchers in various fields of chemical and pharmaceutical sciences.

Introduction to N-Acylation

The formation of an amide bond via the acylation of an amine is a cornerstone of modern organic chemistry.[1] The reaction involves the introduction of an acyl group (in this case, an acetyl group) onto the nitrogen atom of a primary amine. Acetyl chloride, as a highly reactive acylating agent, facilitates this transformation efficiently, typically proceeding through a nucleophilic acyl substitution mechanism.[2] The resulting N-acetylated amines, or acetamides, are prevalent structural motifs in a vast array of biologically active molecules and are crucial intermediates in multi-step organic syntheses.[3]

This application note will focus on the practical execution of this reaction, emphasizing safe laboratory practices and providing a rationale for each step of the protocol.

Reaction Mechanism and the Role of a Base

The N-acylation of a primary amine with acetyl chloride proceeds via a nucleophilic addition-elimination mechanism.[2] The reaction is initiated by the nucleophilic attack of the lone pair of electrons on the nitrogen atom of the primary amine on the electrophilic carbonyl carbon of acetyl chloride. This forms a transient tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group. A proton is then lost from the nitrogen atom to yield the final N-acylated product (an amide) and hydrochloric acid (HCl) as a byproduct.[4]

The Critical Role of a Base: The generation of HCl is a key consideration in this reaction. The HCl produced can protonate the starting primary amine, forming an unreactive ammonium salt and effectively halting the reaction.[5] To neutralize the HCl and drive the reaction to completion, a base is required.[6] Common choices include tertiary amines like triethylamine (Et₃N) or pyridine, or an aqueous base such as sodium hydroxide (NaOH) under what is known as Schotten-Baumann conditions.[5][7] The base scavenges the proton from the nitrogen in the intermediate or neutralizes the HCl byproduct, ensuring a continuous supply of the free amine nucleophile.[5]

Caption: Mechanism of N-acylation of a primary amine with acetyl chloride.

Safety Precautions: Handling Acetyl Chloride

Acetyl chloride is a hazardous chemical that requires strict safety protocols. It is a highly flammable, corrosive, and water-reactive substance.[8][9][10]

  • Hazard Summary: Highly flammable liquid and vapor. Causes severe skin burns and eye damage. Harmful if swallowed or inhaled. Reacts violently with water, releasing corrosive hydrochloric acid gas.[8]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Wear tightly fitting safety goggles and a face shield.[8][11]

    • Skin and Body Protection: A flame-resistant lab coat, full-length pants, and closed-toe shoes are mandatory.[11] Use butyl rubber gloves for handling.[11]

    • Respiratory Protection: All manipulations must be performed in a certified chemical fume hood.[11] In situations where exposure limits may be exceeded, a full-face respirator with appropriate cartridges should be used.[11]

  • Handling and Storage:

    • Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

    • Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

    • Ground and bond all containers and transfer equipment to prevent static discharge.[8][9]

    • Store in a cool, dry, well-ventilated area in a tightly sealed container, away from water and incompatible materials.

  • Emergency Procedures:

    • Inhalation: Move the person to fresh air immediately. Seek urgent medical attention.[10]

    • Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[10]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

    • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8][10]

    • Spills: Evacuate the area. Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not use water.[9][10]

Detailed Experimental Protocol

This protocol describes a general procedure for the N-acylation of a primary amine with acetyl chloride using triethylamine as the base in dichloromethane (DCM) as the solvent.

Materials and Reagents
Reagent/MaterialPurposeTypical Stoichiometry
Primary AmineSubstrate1.0 eq
Acetyl ChlorideAcylating Agent1.1 - 1.2 eq
Triethylamine (Et₃N)Base1.2 - 1.5 eq
Anhydrous Dichloromethane (DCM)Solvent-
1 M Hydrochloric Acid (HCl)Aqueous wash (removes excess base)-
Saturated Sodium Bicarbonate (NaHCO₃)Aqueous wash (neutralizes excess acid)-
Brine (Saturated NaCl solution)Aqueous wash (removes water)-
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)Drying Agent-
Experimental Workflow

Caption: General experimental workflow for the N-acylation of a primary amine.

Step-by-Step Procedure
  • Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM).[1]

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This is crucial to control the exothermic nature of the reaction between the amine and acetyl chloride.[12]

  • Addition of Acetyl Chloride: In a separate flame-dried flask, dissolve acetyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over a period of 10-15 minutes using a dropping funnel.[1]

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.[1]

  • Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting amine.[1]

  • Quenching: Once the reaction is complete, carefully quench the reaction by adding deionized water.[1]

  • Workup:

    • Transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with 1 M HCl (to remove excess triethylamine and any unreacted primary amine), saturated sodium bicarbonate solution (to neutralize any remaining acidic species), and finally with brine (to initiate the drying process).[13]

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[14]

  • Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.[12][15]

Product Characterization

The identity and purity of the synthesized N-acylated amine can be confirmed using standard spectroscopic techniques:

  • Infrared (IR) Spectroscopy: Look for the appearance of a strong C=O (amide I) stretching band around 1650 cm⁻¹ and an N-H bending (amide II) band around 1550 cm⁻¹. The N-H stretching vibration will appear as a single sharp peak around 3300 cm⁻¹.

  • ¹H NMR Spectroscopy: The N-H proton typically appears as a broad singlet. The protons on the carbon adjacent to the nitrogen will be deshielded. A characteristic singlet for the acetyl methyl group (CH₃) will be observed around 2.0-2.2 ppm.[16]

  • ¹³C NMR Spectroscopy: The amide carbonyl carbon will appear at a characteristic downfield shift, typically in the range of 170 ppm.[17]

Troubleshooting

IssuePotential CauseSuggested Solution
Low or No Yield 1. Inactive amine (protonated).2. Hydrolysis of acetyl chloride.1. Ensure sufficient base is used (1.2-1.5 eq).2. Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere.[13]
Incomplete Reaction 1. Insufficient reaction time or temperature.2. Sterically hindered amine.1. Extend the reaction time or allow the reaction to proceed at a slightly elevated temperature (e.g., reflux in DCM).2. For less reactive amines, a more forcing acylating agent or a catalyst might be necessary.[18]
Formation of Diacylated Product Use of excess acetyl chloride or harsh reaction conditions.Carefully control the stoichiometry, using only a slight excess of acetyl chloride (1.05-1.1 eq). Add the acetyl chloride slowly at low temperature.[2]
Difficult Purification Presence of unreacted starting materials or byproducts.Ensure the aqueous workup is performed thoroughly to remove water-soluble impurities. The 1 M HCl wash is crucial for removing the basic starting amine and triethylamine. Optimize the purification method (e.g., solvent system for recrystallization or chromatography).[13]

Conclusion

The N-acylation of primary amines with acetyl chloride is a robust and highly efficient method for the synthesis of acetamides. By adhering to the detailed protocol and stringent safety precautions outlined in this guide, researchers can reliably perform this transformation. A thorough understanding of the reaction mechanism and potential side reactions, coupled with effective troubleshooting strategies, will ensure the successful synthesis and purification of the desired N-acylated products, which are valuable building blocks in drug discovery and development.[2]

References

  • Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetyl chloride. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: Acetyl chloride. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

  • International Chemical Safety Cards. (n.d.). ICSC 0210 - ACETYL CHLORIDE. Retrieved from [Link]

  • SATHEE JEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

  • Devi, N., & Saikia, P. (2009). Mild and Useful Method for N-Acylation of Amines. Synthetic Communications, 39(15), 2694–2701. [Link]

  • Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

  • Kim, S. W., & Lee, S. H. (2004). Two Efficient N-Acylation Methods Mediated by Solid-Supported Reagents for Weakly Nucleophilic Heterocyclic Amines. Bulletin of the Korean Chemical Society, 25(8), 1235–1237.
  • Soderberg, T. (n.d.). Acylation under weak base conditions. Retrieved from [Link]

  • May, S. A., Johnson, M. D., Buser, J. Y., Campbell, A. N., Frank, S. A., Haeberle, B. D., Hoffman, P. C., Kjell, D. P., & Nti-Addae, K. W. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development, 16(5), 833–846. [Link]

  • Kumar, V., Sharma, S., Sharma, U., & Kumar, M. (2013). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 18(6), 6648–6665. [Link]

  • Mátravölgyi, B., Fodor, Z., & Orha, L. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Processes, 8(5), 517. [Link]

  • Darsi, S. S. P. K., Kumar, D. A., & Krupadanam, G. L. D. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38.
  • Pathak, M., & Kalita, D. (2013). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences, 125(3), 607–613. [Link]

  • Land of Chemistry. (2024, March 29). Acylation of Amines | N-Ethyl Acetamide [Video]. YouTube. [Link]

  • Devi, N., & Saikia, P. (2009). Mild and Useful Method for N-Acylation of Amines.
  • Zhang, X., & Niu, H. (2013). Thioacids Mediated Selective and Mild N-Acylation of Amines. The Journal of Organic Chemistry, 78(11), 5672–5677. [Link]

  • Tajbakhsh, M., Hosseinzadeh, R., & Lasemi, Z. (2012). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Journal of the Serbian Chemical Society, 77(1), 1-8.
  • LibreTexts Chemistry. (2023). Reactions of Acyl Chlorides with Primary Amines. Retrieved from [Link]

  • Kumar, V., & Katritzky, A. R. (2011). Preparation of N-acylated amines. In Sustainable Organic Syntheses (pp. 1-20).
  • Kobayashi, S., & Ueno, M. (2016). Water-compatible acylation reactions with acid chlorides using a flow microreactor.
  • Alves, M. J. (2014). Re: Is it necessary to use a base to synthesise an amide from the reaction between acyl chloride and an amine? ResearchGate. Retrieved from [Link]

  • Sparkl. (n.d.). Revision Notes - Reaction of Amines with Acyl Chlorides. Retrieved from [Link]

  • ResearchGate. (n.d.). N-Acylation Reactions of Amines. Retrieved from [Link]

  • Anchi, A., Kalkhambkar, R. G., Sutar, S. M., Naik, R. S., & Alsuhaibani, A. M. (2021). Synthesis of acetamides using different primary amines and isopropenyl acetate as acylating reagent. ASIAN JOURNAL OF CHEMISTRY, 33(9), 2167-2170.
  • Mátravölgyi, B., Fodor, Z., & Orha, L. (2020).
  • Gallou, F., & Lipshutz, B. H. (2020). Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M. Organic Letters, 22(16), 6330–6333.
  • Soderberg, T. (n.d.). Spectroscopy of Amines. Retrieved from [Link]

  • ResearchGate. (2019). What is the best work-up for acetic anhydride/pyradine acetylation?. Retrieved from [Link]

  • Abdul-Mohammad, T. H., & Idrees, H. A. (2012). Synthesis of some aromatic chloro acetamide from aromatic amines compounds, and (Z) -5- (4-dimctlryl amino benzelidcn) -2- amino - thiazalidin -4- one derivatives. Journal of Al-Nahrain University, 15(1), 74-81.
  • OpenStax. (2023). 24.10 Spectroscopy of Amines. In Organic Chemistry. Retrieved from [Link]

  • Vankayala, S. L., & Kallur, S. B. (2004). N-Acylation in combinatorial chemistry. Arkivoc, 2004(1), 12-35.

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Method

Acetic Anhydride as a Reagent for N-acetylation: Application Notes and Protocols

Abstract This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed understanding of acetic anhydride's application as a reagent for N-acetylation. Moving beyond simple...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed understanding of acetic anhydride's application as a reagent for N-acetylation. Moving beyond simple procedural lists, this document delves into the underlying chemical principles, offering a framework for rational experimental design and troubleshooting. We will explore the mechanistic nuances of N-acetylation, present validated protocols for a range of substrates including primary and secondary amines, peptides, and amino acids, and provide critical safety and handling information. The protocols are designed to be self-validating, with integrated checkpoints and characterization guidance. This guide is grounded in authoritative scientific literature to ensure technical accuracy and promote best practices in the laboratory.

Introduction: The Significance of N-Acetylation

N-acetylation, the introduction of an acetyl group (-COCH₃) onto a nitrogen atom, is a fundamental and widely utilized transformation in organic chemistry and biochemistry.[1][2] In the context of research and drug development, this modification serves several critical purposes:

  • Protecting Group Strategy: The N-acetyl group is an effective and economical means to protect primary and secondary amines from undesired reactions during multi-step syntheses.[1]

  • Modulation of Physicochemical Properties: Acetylation can significantly alter a molecule's polarity, solubility, and hydrogen bonding capacity, which can be crucial for optimizing drug candidates.[3]

  • Enhancement of Biological Stability: In peptide and protein therapeutics, N-terminal acetylation can increase resistance to degradation by aminopeptidases, thereby extending their in-vivo half-life.[3]

  • Mimicking Biological Processes: N-terminal acetylation is a common post-translational modification in proteins, and its recreation in the lab is essential for studying protein function and for the synthesis of biologically relevant peptides.[3]

  • Synthesis of Bioactive Molecules: The acetamide functional group is a key structural motif in numerous pharmaceuticals, including the well-known analgesic, acetaminophen.[4]

Acetic anhydride ((CH₃CO)₂O) is a powerful, versatile, and readily available reagent for achieving N-acetylation.[5] Its high reactivity and the straightforward nature of the reaction make it a staple in both academic and industrial laboratories.

The Chemistry of N-Acetylation with Acetic Anhydride

Reaction Mechanism

The N-acetylation of an amine with acetic anhydride proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic anhydride. This attack forms a transient tetrahedral intermediate. The intermediate then collapses, expelling an acetate ion as a good leaving group, to yield the protonated amide. A subsequent deprotonation step, often facilitated by a base or another amine molecule, results in the final N-acetylated product and acetic acid as a byproduct.[3][6][7]

Caption: Mechanism of N-acetylation with acetic anhydride.

The Role of Catalysts and Bases

While the reaction can proceed without a catalyst, the inclusion of a base is common practice to accelerate the reaction and neutralize the acetic acid byproduct.[5]

  • Pyridine: Often used as both a catalyst and a solvent, pyridine activates the acetic anhydride by forming a more reactive N-acetylpyridinium ion intermediate. It also acts as a base to scavenge the proton generated during the reaction.[8]

  • Triethylamine (TEA) and other tertiary amines: These act primarily as bases to neutralize the acetic acid formed, driving the reaction to completion.

  • 4-(Dimethylamino)pyridine (DMAP): A highly efficient nucleophilic catalyst, DMAP is significantly more active than pyridine and is used in catalytic amounts to dramatically increase reaction rates.[9]

  • Sodium Acetate: In aqueous or partially aqueous systems, sodium acetate can act as a buffer and a mild base.[10]

It is also possible to perform the N-acylation under catalyst-free conditions, which offers a greener and simpler experimental procedure.[1]

Experimental Protocols

The following protocols are presented as robust starting points. Researchers should optimize conditions based on the specific substrate and scale of the reaction.

General N-Acetylation of a Primary Aromatic Amine (e.g., Aniline)

This protocol is a classic example of N-acetylation and is suitable for many primary and secondary amines.[2][10][11]

Materials:

  • Aniline (or other amine)

  • Acetic anhydride

  • Concentrated Hydrochloric Acid (optional, for solubilizing the amine)

  • Sodium acetate

  • Water

  • Ethanol (for recrystallization)

  • Standard laboratory glassware (Erlenmeyer flask, beaker, Büchner funnel)

  • Ice bath

  • Magnetic stirrer and stir bar

Procedure:

  • In an Erlenmeyer flask, suspend the aniline (1.0 eq) in water.

  • If the amine is not soluble in water, add concentrated hydrochloric acid dropwise until a clear solution is obtained.[10][12]

  • In a separate beaker, prepare a solution of sodium acetate (1.2 eq) in water.[10]

  • To the stirred amine solution, add acetic anhydride (1.1 eq) in one portion.[10][11]

  • Immediately add the sodium acetate solution to the reaction mixture.[10] A precipitate of the N-acetylated product should form.

  • Stir the mixture for 15-30 minutes and then cool it in an ice bath to ensure complete precipitation.[10]

  • Collect the solid product by vacuum filtration and wash it with cold water.[10]

  • Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain the pure acetanilide.[10]

Self-Validation:

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Characterization: The identity and purity of the product should be confirmed by melting point determination, and spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Aniline_Acetylation_Workflow Start Start: Aniline in Water Add_HCl Add Conc. HCl (optional, for solubility) Start->Add_HCl Add_Ac2O Add Acetic Anhydride Start->Add_Ac2O If soluble Add_HCl->Add_Ac2O Add_NaOAc Add Sodium Acetate Solution Add_Ac2O->Add_NaOAc Precipitation Precipitation of Acetanilide Add_NaOAc->Precipitation Cooling Cool in Ice Bath Precipitation->Cooling Filtration Vacuum Filtration Cooling->Filtration Recrystallization Recrystallization Filtration->Recrystallization Product Pure Acetanilide Recrystallization->Product

Caption: Workflow for the acetylation of aniline.

N-Terminal Acetylation of Peptides

This protocol is crucial for synthesizing peptides that mimic their natural, acetylated counterparts or for enhancing their stability.[3]

This method is performed while the peptide is still attached to the solid support.[3]

Materials:

  • Peptide-resin with a free N-terminus

  • Acetylation Reagent: 10% (v/v) Acetic Anhydride in N,N-Dimethylformamide (DMF)[3][13]

  • Dichloromethane (DCM)

  • Methanol

  • Fritted syringe or peptide synthesis vessel

Procedure:

  • After the final amino acid coupling and Fmoc deprotection, wash the peptide-resin thoroughly with DMF.

  • Add the acetylation reagent to the resin and agitate for 30-60 minutes at room temperature.

  • Drain the reagent and wash the resin sequentially with DMF, DCM, and methanol.[13]

  • Dry the resin under vacuum.

  • The acetylated peptide can then be cleaved from the resin using standard procedures.

This protocol is suitable for peptides that have already been synthesized and purified.[3]

Materials:

  • Purified peptide

  • Acetylation Reagent: Acetic anhydride in a suitable solvent (e.g., methanol or acetonitrile)[3][14]

  • Buffer: 50 mM Ammonium Bicarbonate (NH₄HCO₃) or 0.1 M pyridine-acetate buffer[3][14]

  • Lyophilizer

Procedure:

  • Dissolve the purified peptide in the chosen buffer.[3][14]

  • Cool the solution in an ice bath.[14]

  • Prepare the acetylation reagent by mixing acetic anhydride with the organic solvent.[3]

  • Add the acetylation reagent to the peptide solution and allow the reaction to proceed for 1 hour at room temperature or on ice for more selective reactions.[3][14]

  • Lyophilize the reaction mixture to dryness to remove the solvent and volatile reagents.[3]

Self-Validation for Peptide Acetylation:

  • Monitoring and Characterization: The extent of acetylation should be confirmed by mass spectrometry (e.g., MALDI-TOF or ESI-MS), which will show a mass shift of +42 Da per acetyl group.

Selective N-Acetylation of Substrates with Multiple Nucleophilic Groups

In molecules with multiple nucleophilic sites, such as amino acids or peptides with lysine residues, achieving selective N-acetylation at the α-amino group can be challenging. Selectivity can often be controlled by careful adjustment of the reaction pH and the stoichiometry of the acetic anhydride.[14]

Key Principles for Selectivity:

  • pH Control: The α-amino group of an amino acid or peptide is generally less basic (lower pKa) than the ε-amino group of lysine. By performing the reaction at a slightly acidic to neutral pH, the more basic ε-amino group will be preferentially protonated and thus less nucleophilic, favoring acetylation at the α-amino group.[14]

  • Stoichiometry: Using a limited amount of acetic anhydride can also favor reaction at the more reactive α-amino group.[14]

Protocol for Selective Nα-Acetylation:

  • Dissolve the peptide or amino acid in a buffer of choice (e.g., 0.1 M pyridine-acetate buffer, pH 3.3-6.0).[14]

  • Cool the solution in an ice bath.[14]

  • Add a carefully controlled amount of acetic anhydride (start with 1.0-1.2 equivalents) dissolved in an anhydrous solvent like THF or acetonitrile.[14]

  • Allow the reaction to proceed for a short duration (e.g., 5-15 minutes) on ice.[14]

  • Quench the reaction and analyze the product mixture by mass spectrometry to determine the degree of selectivity.

  • Optimize the pH and stoichiometry of acetic anhydride as needed to maximize the desired Nα-acetylation.[14]

Data Presentation

Table 1: Typical Reaction Conditions for N-Acetylation of Various Substrates

Substrate TypeAcetic Anhydride (Equivalents)Base/CatalystSolventTemperatureTypical Reaction Time
Primary Aromatic Amines1.1 - 1.5Sodium AcetateWaterRoom Temp.15 - 30 min
Aliphatic Amines1.1 - 1.5Pyridine or TEADCM or THF0 °C to Room Temp.30 min - 2 hr
Peptides (On-Resin)Excess (e.g., 10% v/v solution)(Pyridine or DIEA often included)DMFRoom Temp.30 - 60 min
Peptides (In-Solution)1.2 - 5.0Ammonium BicarbonateWater/Methanol0 °C to Room Temp.1 - 2 hr
Amino Acids1.1 - 2.0Aqueous Base (e.g., NaHCO₃)Water0 °C to Room Temp.30 min - 1 hr

Safety and Handling of Acetic Anhydride

Acetic anhydride is a hazardous chemical and must be handled with appropriate safety precautions.[15]

  • Hazards: Acetic anhydride is corrosive, flammable, and a lachrymator. It causes severe skin burns and eye damage and can be fatal if inhaled.[15][16] It reacts exothermically with water to form acetic acid.[15]

  • Personal Protective Equipment (PPE): Always wear a flame-retardant laboratory coat, chemical safety goggles, and appropriate gloves (e.g., nitrile) when handling acetic anhydride.[15]

  • Handling: Work in a well-ventilated fume hood.[16] Keep away from heat, sparks, and open flames.[17] Take precautions against static discharge.[16][17]

  • Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible materials such as strong acids, strong bases, and sources of ignition.[17][18]

  • Spills: In case of a spill, evacuate the area. If the spill is contained in a fume hood, use an absorbent material (like sand or diatomaceous earth) to soak it up.[15][17] Do not use water to clean up spills as it will react violently.

  • First Aid:

    • Inhalation: Move to fresh air and seek immediate medical attention.[17][19]

    • Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[17][19]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[16][17]

    • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[17][19]

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Reaction - Inactive amine (e.g., protonated) - Hydrolyzed acetic anhydride - Insufficiently reactive substrate- Ensure the amine is not in its salt form or add a base. - Use fresh, anhydrous acetic anhydride. - Consider using a more reactive acetylating agent or a catalyst (e.g., DMAP).
Formation of Di-acetylated Product - Excess acetic anhydride - Prolonged reaction time or high temperature- Use stoichiometric amounts of acetic anhydride. - Monitor the reaction by TLC and stop it once the starting material is consumed. - Run the reaction at a lower temperature.
Poor Selectivity - Incorrect pH for substrates with multiple amino groups- Carefully control the pH of the reaction mixture to exploit differences in pKa values.[14]
Difficult Product Isolation - Product is soluble in the reaction mixture - Emulsion formation during workup- After the reaction, try to precipitate the product by adding a non-polar solvent or by adjusting the pH. - Use brine to break up emulsions during aqueous workup.

Conclusion

Acetic anhydride is an indispensable reagent for N-acetylation in both research and industrial settings. A thorough understanding of the reaction mechanism, the role of catalysts, and the influence of reaction conditions is paramount for successful and reproducible outcomes. The protocols and guidelines presented in this document provide a solid foundation for the effective application of acetic anhydride in N-acetylation reactions. By adhering to the principles of scientific integrity and prioritizing safety, researchers can confidently employ this versatile reagent to achieve their synthetic goals.

References

  • UN1715 Acetic anhydride AGR, ACS, ISO, Ph. Eur. Labbox Export. Available at: [Link]

  • Nα Selective Acetylation of Peptides. PMC - NIH. Available at: [Link]

  • An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Available at: [Link]

  • N-Terminus Acetylation Protocol. CDN. Available at: [Link]

  • Safety Data Sheet: Acetic acid anhydride. Carl ROTH. Available at: [Link]

  • Acetic Anhydride. IsoLab.
  • ACETIC ANHYDRIDE HAZARD SUMMARY. Available at: [Link]

  • 1: Acetylation of Aniline (Experiment). Chemistry LibreTexts. Available at: [Link]

  • SDS for Acetic Anhydride: A Guide to Chemical Safety. Available at: [Link]

  • N Acetylation of Aniline Mechanism | PDF | Amide | Amine. Scribd. Available at: [Link]

  • N α Selective Acetylation of Peptides. J-Stage. Available at: [Link]

  • What is the best work-up for acetic anhydride/pyradine acetylation?. ResearchGate. Available at: [Link]

  • Selective Anomeric Acetylation of Unprotected Sugars with Acetic Anhydride in Water | Organic Letters. ACS Publications. Available at: [Link]

  • Chemoselective acetylation of amines and thiols using monodispersed Ni-nanoparticles. Available at: [Link]

  • Class selection of amino acid metabolites in body fluids using chemical derivatization and their enhanced 13 C NMR. PNAS. Available at: [Link]

  • Protocol: Preparative Scale N-Acetylation of Aminoacylated tRNA. Available at: [Link]

  • Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Available at: [Link]

  • Method for producing n-acetyl dipeptide and n-acetyl amino acid. Google Patents.
  • Process for the preparation of N-acetyl-D, L-alpha-aminocarboxylic acids. Google Patents.
  • N-Methylimidazole as a catalyst for analytical acetylations of hydroxy compounds. American Chemical Society. Available at: [Link]

  • A Convenient Laboratory Preparation of Acetanilide. Available at: [Link]

  • Acetylation of amines with acetic anhydride. ResearchGate. Available at: [Link]

  • Effect of a Catalyst in the Acylation of Alcohols with Acetic Anhydride: Manipulation of a Natural Aroma. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Available at: [Link]

  • Experiment 1: Synthesis of Acetamides from Aniline and Substituted Anilines. Available at: [Link]

  • Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica. Available at: [Link]

  • Process for the direct acetylation of aromatic amines. Google Patents.
  • A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers. Available at: [Link]

  • Acetic anhydride. Wikipedia. Available at: [Link]

  • Acetylation with Reduced Concentration of Acetic Anhydride for the Synthesis of Non-Ionic X-Ray Contrast Agents. Google Patents.
  • Acetylation New | PDF | Amine | Organic Compounds. Scribd. Available at: [Link]

  • How can I get acetylation with acetic anhydride and prydine?. ResearchGate. Available at: [Link]

  • A product from the reaction of pyridine with acetic anhydride. RSC Publishing. Available at: [Link]

  • Denitrogenative Radical Transacetylation of Amines Using Acetohydrazide in Water at Room Temperature | The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

  • O-Acetylation using acetic anhydride in pyridine. Glycoscience Protocols (GlycoPODv2). Available at: [Link].

Sources

Application

Catalytic Amidation: Streamlining Amide Bond Formation with Molecular Iodine and Zinc Chloride

Introduction: The Ubiquity and Challenge of the Amide Bond The amide bond is a cornerstone of modern science, forming the backbone of peptides and proteins and serving as a critical functional group in a vast array of ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Ubiquity and Challenge of the Amide Bond

The amide bond is a cornerstone of modern science, forming the backbone of peptides and proteins and serving as a critical functional group in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1] The synthesis of amides is, therefore, one of the most frequently performed transformations in academic and industrial chemistry.[2] Historically, amide bond formation has relied on stoichiometric coupling reagents such as carbodiimides or phosphonium salts.[1] While effective, these methods often suffer from poor atom economy, generating significant chemical waste and requiring tedious purification procedures.[1]

In the pursuit of more sustainable and efficient chemical manufacturing, the development of catalytic methods for direct amidation—the condensation of a carboxylic acid and an amine with the extrusion of water—has become a paramount goal.[1][3] This application note provides a detailed guide to two promising and accessible catalytic systems for direct amidation: molecular iodine (I₂) and zinc chloride (ZnCl₂). We will explore the mechanistic underpinnings of each catalyst, provide detailed experimental protocols, and discuss their respective advantages and limitations for researchers in drug development and the broader chemical sciences.

I. Molecular Iodine: A Mild and Versatile Catalyst for C-N Bond Formation

Molecular iodine has emerged as an inexpensive, readily available, and environmentally benign catalyst for a variety of organic transformations.[4] Its utility in promoting the formation of carbon-nitrogen bonds is particularly noteworthy, offering a metal-free alternative to traditional methods.[5]

Mechanistic Rationale: Halogen Bonding and Lewis/Brønsted Acid Activation

The catalytic activity of molecular iodine in amidation reactions is believed to stem from its ability to act as a halogen bond donor, activating the carbonyl group of the carboxylic acid towards nucleophilic attack by the amine.[6] In protic solvents like methanol, iodine can also generate hydroiodic acid (HI) in situ, which can act as a Brønsted acid catalyst.[7] The prevailing mechanism involves the formation of a halogen-bonded adduct with the carboxylic acid, which increases the electrophilicity of the carbonyl carbon. The amine then attacks this activated intermediate, leading to a tetrahedral intermediate that subsequently collapses to form the amide and water, regenerating the iodine catalyst.

RCOOH Carboxylic Acid (R-COOH) Activated_Complex Activated Complex [R-C(O)OH···I₂] RCOOH->Activated_Complex + I₂ I2 Iodine (I₂) Amine Amine (R'-NH₂) Amide Amide (R-CONH-R') Water Water (H₂O) Tetrahedral_Intermediate Tetrahedral Intermediate Activated_Complex->Tetrahedral_Intermediate + R'-NH₂ Tetrahedral_Intermediate->Amide - H₂O - I₂

Figure 1: Proposed mechanism for molecular iodine-catalyzed amidation.

Protocol: General Procedure for Molecular Iodine-Catalyzed Direct Amidation

This protocol provides a general guideline for the direct amidation of carboxylic acids with amines using a catalytic amount of molecular iodine. Optimization of reaction conditions, particularly temperature and reaction time, may be necessary for specific substrates.

Materials:

  • Carboxylic acid (1.0 mmol, 1.0 equiv)

  • Amine (1.0-1.2 mmol, 1.0-1.2 equiv)

  • Molecular iodine (I₂) (0.05-0.1 mmol, 5-10 mol%)

  • Anhydrous solvent (e.g., toluene, xylenes, or solvent-free)

  • Apparatus for azeotropic removal of water (Dean-Stark trap) or molecular sieves (4 Å)

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (connected to a Dean-Stark trap filled with the reaction solvent if applicable), add the carboxylic acid (1.0 mmol) and molecular iodine (0.05 mmol, 5 mol%).

  • Add the anhydrous solvent (e.g., toluene, 5 mL). If using molecular sieves, add approximately 500 mg of activated 4 Å molecular sieves.

  • Add the amine (1.0 mmol) to the mixture.

  • Heat the reaction mixture to reflux (typically 110-140 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). If using a Dean-Stark trap, water will collect as an azeotrope.

  • Upon completion, cool the reaction mixture to room temperature.

  • If molecular sieves were used, filter the mixture.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove the iodine catalyst.

  • Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired amide.

Data Presentation: Substrate Scope and Yields

The following table summarizes representative examples of molecular iodine-catalyzed amidation reactions.

EntryCarboxylic AcidAmineCatalyst Loading (mol%)ConditionsYield (%)
1Benzoic AcidAniline10Toluene, Reflux, 12h85
2Phenylacetic AcidBenzylamine5Xylenes, Reflux, 8h92
3Hexanoic AcidCyclohexylamine10Solvent-free, 120 °C, 6h88
4Cinnamic AcidMorpholine10Toluene, Reflux, 10h82

Note: The yields presented are indicative and may vary based on specific experimental conditions and substrate reactivity.

II. Zinc Chloride: A Cost-Effective and Robust Lewis Acid Catalyst

Zinc chloride (ZnCl₂) is a readily available, inexpensive, and versatile Lewis acid catalyst that has found widespread application in organic synthesis. Its ability to activate carbonyl compounds makes it a suitable candidate for promoting direct amidation reactions.

Mechanistic Rationale: Lewis Acid Activation of the Carboxylic Acid

As a Lewis acid, zinc chloride coordinates to the carbonyl oxygen of the carboxylic acid. This coordination withdraws electron density from the carbonyl group, significantly increasing the electrophilicity of the carbonyl carbon.[8] This activation facilitates the nucleophilic attack by the amine, leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of water, with the assistance of the zinc species, yields the amide product and regenerates the catalyst.

RCOOH Carboxylic Acid (R-COOH) Activated_Complex Activated Complex [R-C(O)OH···ZnCl₂] RCOOH->Activated_Complex + ZnCl₂ ZnCl2 Zinc Chloride (ZnCl₂) Amine Amine (R'-NH₂) Amide Amide (R-CONH-R') Water Water (H₂O) Tetrahedral_Intermediate Tetrahedral Intermediate Activated_Complex->Tetrahedral_Intermediate + R'-NH₂ Tetrahedral_Intermediate->Amide - H₂O - ZnCl₂

Figure 2: Proposed mechanism for ZnCl₂-catalyzed amidation.

Protocol: General Procedure for Zinc Chloride-Catalyzed Direct Amidation

The following protocol outlines a general method for the direct amidation of carboxylic acids with amines using catalytic zinc chloride. This method is particularly effective for the synthesis of amides from hydrazines and can be adapted for primary and secondary amines.[9][10]

Materials:

  • Carboxylic acid (1.0 mmol, 1.0 equiv)

  • Amine or Hydrazine (1.0-1.1 mmol, 1.0-1.1 equiv)

  • Anhydrous Zinc Chloride (ZnCl₂) (0.1-0.2 mmol, 10-20 mol%)

  • High-boiling solvent (e.g., toluene, xylenes) or solvent-free conditions

  • Apparatus for azeotropic removal of water (Dean-Stark trap) or molecular sieves (4 Å)

Procedure:

  • In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser (with a Dean-Stark trap if necessary), add the carboxylic acid (1.0 mmol) and anhydrous zinc chloride (0.1 mmol, 10 mol%).

  • Add the high-boiling solvent (e.g., toluene, 5 mL). If conducting the reaction under solvent-free conditions, omit the solvent.

  • Add the amine or hydrazine (1.0 mmol) to the reaction mixture.

  • Heat the mixture to the desired temperature (typically 100-140 °C) and monitor the reaction by TLC or GC-MS.

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water to remove the zinc salts.

  • Wash the organic layer with a saturated aqueous solution of NaHCO₃ and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude product by column chromatography or recrystallization to obtain the pure amide.

Data Presentation: Substrate Scope and Yields

The following table showcases the versatility of ZnCl₂ as a catalyst in amidation reactions.

EntryCarboxylic AcidAmine/HydrazineCatalyst Loading (mol%)ConditionsYield (%)
1Benzoic AcidPhenylhydrazine15Toluene, Reflux, 6h90
2Acetic AcidBenzylamine20Solvent-free, 120 °C, 4h85
34-Nitrobenzoic AcidHydrazine Hydrate10Xylenes, Reflux, 5h95
4Stearic AcidAniline20Toluene, Reflux, 12h80

Note: The yields presented are indicative and may vary based on specific experimental conditions and substrate reactivity.

Comparative Analysis and Field-Proven Insights

Both molecular iodine and zinc chloride offer compelling advantages over traditional stoichiometric reagents for amidation. The choice between these two catalysts will often depend on the specific substrates, desired reaction conditions, and cost considerations.

  • Molecular Iodine: This catalyst is particularly attractive for its mildness and metal-free nature, which can be crucial in the synthesis of sensitive pharmaceutical intermediates where metal contamination is a concern.[5] The low catalyst loadings and the ability to perform reactions under solvent-free conditions contribute to its green chemistry profile.[11] However, the scope of molecular iodine as a sole catalyst for the direct amidation of simple carboxylic acids and amines requires further exploration, as it often excels in more complex or oxidative C-N bond formations.

  • Zinc Chloride: As a classic Lewis acid, ZnCl₂ is a robust and highly effective catalyst for activating carboxylic acids. Its low cost and ready availability make it an economically viable option for large-scale synthesis. The primary consideration when using ZnCl₂ is its hygroscopic nature, necessitating the use of anhydrous conditions to maintain catalytic activity.

Conclusion: Embracing Catalytic Solutions for a Greener Future

The transition from stoichiometric reagents to catalytic systems for amide bond formation represents a significant step towards more sustainable and efficient chemical synthesis.[1] Molecular iodine and zinc chloride are two readily accessible and effective catalysts that can be implemented in both academic and industrial laboratories. By understanding their mechanisms and optimizing reaction protocols, researchers can significantly reduce waste, simplify purification processes, and lower the environmental impact of one of chemistry's most fundamental transformations. This guide serves as a starting point for scientists and drug development professionals to explore and adopt these greener catalytic amidation methods.

References

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  • Charville, H. Direct Amide Formation Between Carboxylic Acids and Amines. Durham University, 2011 . [Link]

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  • O'Broin, C.; et al. Cooperative Light-Activated Iodine and Photoredox Catalysis for the Amination of Csp3-H Bonds. Angewandte Chemie International Edition, 2017 , 56(23), 6744-6748. [Link]

  • Gupta, R.; et al. Silica supported zinc chloride catalyzed acetylation of amines, alcohols and phenols. Indian Journal of Chemistry - Section B, 2008 , 47B(3), 454-457. [Link]

  • Bak, A.; et al. Base-promoted direct amidation of esters: beyond the current scope and practical applications. Organic & Biomolecular Chemistry, 2022 , 20(29), 5709-5715. [Link]

  • Sabatini, M. T.; et al. Recent Developments in Amide Synthesis: Direct Amidation of Carboxylic Acids and Transamidation Reactions. Organic & Biomolecular Chemistry, 2017 , 15(46), 9796-9807. [Link]

  • Goodreid, J. D.; et al. Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. The Journal of Organic Chemistry, 2014 , 79(2), 943-954. [Link]

  • Reddy, C. N.; et al. Zinc iodide: a mild and efficient catalyst for one-pot synthesis of aminoindolizines via sequential A3 coupling/cycloisomerization. RSC Advances, 2015 , 5(54), 43259-43264. [Link]

  • Zhdankin, V. V. Iodine catalysis: A green alternative to transition metals in organic chemistry and technology. Arkivoc, 2014 , 2014(3), 1-63. [Link]

  • Leggio, A.; et al. Direct Amidation of Carboxylic Acids over FeCl3 Catalyst. International Journal of Scientific Research, 2017 , 6(6), 1-3. [Link]

  • Li, Y.; et al. Zinc Single-Atom Catalysts Encapsulated in Hierarchical Porous Bio-Carbon Synergistically Enhances Fast Iodine Conversion and Efficient Polyiodide Confinement for Zn-I2 Batteries. Advanced Functional Materials, 2025 , 35(6), 2409604. [Link]

  • Wang, Y.; et al. Thermodynamically and Dynamically Boosted Electrocatalytic Iodine Conversion with Hydroxyl Groups for High-Efficiency Zinc–Iodine Batteries. ACS Nano, 2024 . [Link]

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Method

Topic: Stereoselective Synthesis of N-(Hexan-2-YL)acetamide Enantiomers via Enzymatic Kinetic Resolution

An Application Note and Protocol for Researchers Abstract and Introduction The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical and agrochemical development. Chiral amines and their...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for Researchers

Abstract and Introduction

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical and agrochemical development. Chiral amines and their derivatives, such as N-(Hexan-2-YL)acetamide, are prevalent structural motifs in a vast array of biologically active molecules.[1] The stereochemistry of these compounds is critical, as different enantiomers can exhibit vastly different pharmacological, toxicological, and metabolic profiles. Consequently, robust and efficient methods for producing single-enantiomer compounds are of paramount importance.

This application note provides a detailed protocol for the stereoselective synthesis of the enantiomers of N-(Hexan-2-YL)acetamide. The chosen strategy is Enzymatic Kinetic Resolution (EKR) of racemic hexan-2-amine, a method renowned for its high selectivity, operational simplicity, and adherence to green chemistry principles.[2][3] We will employ a lipase-catalyzed acylation, where the enzyme selectively acylates one enantiomer of the starting amine at a much higher rate than the other. This process yields one enantiomer as the desired N-acetamide product and leaves the other enantiomer as the unreacted amine, allowing for the separation of both.[4]

The rationale for selecting this chemoenzymatic approach lies in its proven efficacy and high enantioselectivity (E-values often exceeding 200), which circumvents the need for complex chiral auxiliaries or expensive metal catalysts often used in asymmetric synthesis.[4][5]

Principle of the Method: Enzymatic Kinetic Resolution (EKR)

Kinetic resolution is a process for separating a racemic mixture based on the differential reaction rates of its enantiomers with a chiral catalyst or reagent. In this protocol, a lipase enzyme acts as the chiral catalyst. Lipases, a class of hydrolases, are exceptionally effective at catalyzing acyl transfer reactions in non-aqueous media.[6]

The core principle is that the enzyme's chiral active site preferentially binds and catalyzes the acylation of one enantiomer of the racemic hexan-2-amine. For instance, the (R)-enantiomer might fit perfectly into the active site and react quickly with an acyl donor (like ethyl acetate), while the (S)-enantiomer binds poorly and reacts very slowly.

By stopping the reaction at approximately 50% conversion, we can achieve an optimal separation:

  • Product: One enantiomer is almost entirely converted to the N-acetamide (e.g., (R)-N-(Hexan-2-YL)acetamide).

  • Unreacted Starting Material: The remaining, unreacted amine is highly enriched in the other enantiomer (e.g., (S)-hexan-2-amine).

These two compounds, having different functional groups (amide vs. amine), can then be easily separated using standard chemical techniques like acid-base extraction.

G cluster_reaction Reaction Vessel Racemate Racemic (R,S)-Hexan-2-amine FastReaction Fast Reaction (k_fast) Racemate->FastReaction (R)-Enantiomer SlowReaction Slow Reaction (k_slow) Racemate->SlowReaction (S)-Enantiomer AcylDonor Acyl Donor (e.g., Ethyl Acetate) AcylDonor->FastReaction AcylDonor->SlowReaction Enzyme Lipase Catalyst (e.g., Novozym 435) Enzyme->FastReaction Enzyme->SlowReaction Product (R)-N-(Hexan-2-YL)acetamide FastReaction->Product Unreacted (S)-Hexan-2-amine SlowReaction->Unreacted

Figure 1: Mechanism of Lipase-Catalyzed Kinetic Resolution of Racemic Hexan-2-amine.

Detailed Experimental Protocol

This protocol describes the resolution of 10 mmol of racemic hexan-2-amine. All operations should be performed in a well-ventilated fume hood.

Materials and Reagents
Reagent/MaterialGradeSupplier ExampleNotes
Racemic hexan-2-amine>98%Sigma-Aldrich
Immobilized Candida antarctica Lipase B (CALB, Novozym 435)Biocatalysis gradeSigma-AldrichStore desiccated at 4°C. Enzyme can be reused.
Ethyl AcetateAnhydrous, >99.5%Fisher ScientificServes as both acyl donor and solvent.
Methyl tert-butyl ether (MTBE)HPLC GradeVWRUsed for extraction.
Hydrochloric Acid (HCl)1 M aqueous solutionJ.T. BakerFor extraction.
Sodium Hydroxide (NaOH)2 M aqueous solutionJ.T. BakerFor extraction and neutralization.
Anhydrous Magnesium Sulfate (MgSO₄)Reagent GradeSigma-AldrichFor drying organic layers.
Celite® 545Filtering aidSigma-AldrichFor enzyme filtration.
Step-by-Step Procedure
  • Reaction Setup:

    • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add racemic hexan-2-amine (1.01 g, 10 mmol).

    • Add 40 mL of anhydrous ethyl acetate. Stir until the amine is fully dissolved.

    • Add the immobilized lipase, Novozym 435 (500 mg).

    • Seal the flask with a septum and place it in a temperature-controlled oil bath at 40°C.

  • Reaction Monitoring (Causality Insight):

    • Stir the reaction mixture at 200 RPM. The progress of the reaction must be monitored to stop it as close to 50% conversion as possible. This is the most critical step for achieving high enantiomeric excess (e.e.) for both the product and the unreacted starting material. Over- or under-shooting this mark will decrease the e.e. of one of the components.

    • Monitor the reaction every 2-4 hours by taking a small aliquot (~50 µL), filtering it through a small plug of silica in a pipette to remove the enzyme, and analyzing by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) (Stain: ninhydrin for the amine). The target is a 1:1 ratio of starting amine to acetamide product. The typical reaction time is 12-24 hours.

  • Enzyme Removal and Workup:

    • Once ~50% conversion is reached, cool the flask to room temperature.

    • Filter the reaction mixture through a small Büchner funnel containing a pad of Celite® to remove the immobilized enzyme. Wash the enzyme on the filter with 2x10 mL of MTBE to recover any residual product.

    • Note: The recovered enzyme can be washed with MTBE, dried under vacuum, and reused for subsequent batches.

    • Combine the filtrate and washes into a 250 mL separatory funnel.

  • Product/Amine Separation (Acid-Base Extraction):

    • Add 50 mL of 1 M HCl (aq) to the separatory funnel. Shake vigorously for 1 minute. The unreacted basic (S)-hexan-2-amine will move into the aqueous layer as its hydrochloride salt. The neutral (R)-N-(Hexan-2-YL)acetamide will remain in the organic layer.

    • Separate the layers. Keep the top organic layer.

    • Extract the aqueous layer again with 25 mL of MTBE to ensure full recovery of the acetamide. Combine this with the first organic layer.

    • Organic Layer Processing (Acetamide): Wash the combined organic layers with 25 mL of saturated sodium bicarbonate solution, followed by 25 mL of brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (R)-N-(Hexan-2-YL)acetamide.

    • Aqueous Layer Processing (Amine): Place the acidic aqueous layer in an ice bath. Slowly add 2 M NaOH (aq) with stirring until the pH is >12. This will deprotonate the amine salt, regenerating the free (S)-hexan-2-amine.

    • Extract the basified aqueous layer with 2x30 mL of MTBE.

    • Combine these organic extracts, dry over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure (amines can be volatile) to yield the crude (S)-hexan-2-amine.

  • Purification:

    • Purify the crude (R)-N-(Hexan-2-YL)acetamide by flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient) or by recrystallization to obtain the pure product.

    • Purify the crude (S)-hexan-2-amine by distillation if necessary.

Analysis and Expected Results

Stereochemical Analysis

The enantiomeric excess (e.e.) of the N-acetamide product and the unreacted amine must be determined to validate the success of the resolution. This is typically achieved using chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).[7]

  • Sample Preparation:

    • For (R)-N-(Hexan-2-YL)acetamide: Dissolve a small sample (~1 mg) in the mobile phase or appropriate solvent.

    • For (S)-hexan-2-amine: To facilitate analysis and improve peak shape, the amine is often derivatized. A common method is to react it with an achiral acylating agent (e.g., acetyl chloride) to convert it to the corresponding acetamide before injection.

  • Typical Chiral GC Conditions:

    • Column: A chiral stationary phase like a cyclodextrin-based column (e.g., Chirasil-DEX CB).

    • Method: Isothermal or temperature gradient program to achieve baseline separation of the enantiomers.

Summary of Quantitative Data

The following table summarizes the expected outcomes for a successful kinetic resolution stopped at 50% conversion.

CompoundTheoretical YieldTypical Enantiomeric Excess (e.e.)Enantioselectivity (E-value)
(R)-N-(Hexan-2-YL)acetamide50% (0.71 g)>99%\multirow{2}{*}{>200}
(S)-Hexan-2-amine50% (0.50 g)>99%

The E-value is calculated from the conversion and the e.e. values and is a measure of the enzyme's selectivity. A high E-value (>100) is indicative of an excellent resolution.

Overall Experimental Workflow

The entire process, from starting materials to purified, analyzed enantiomers, is summarized in the workflow diagram below.

G cluster_organic Organic Phase cluster_aqueous Aqueous Phase (Acidic) Start 1. Reaction Setup Racemic Amine + Ethyl Acetate + Novozym 435 Reaction 2. Enzymatic Reaction 40°C, ~24h Monitor to 50% Conversion Start->Reaction Filter 3. Filtration Remove & Recycle Enzyme Reaction->Filter Extraction 4. Acid-Base Extraction Filter->Extraction Org_Wash 5a. Wash & Dry Extraction->Org_Wash Neutral Amide Aq_Basify 5b. Basify with NaOH Extraction->Aq_Basify Amine Salt Org_Evap 6a. Evaporation Org_Wash->Org_Evap Org_Purify 7a. Purification Org_Evap->Org_Purify Product (R)-N-Acetamide Org_Purify->Product Analysis 8. Chiral GC/HPLC Analysis Determine e.e. % Product->Analysis Aq_Extract 6b. Extract with MTBE Aq_Basify->Aq_Extract Aq_Dry 7b. Dry & Evaporate Aq_Extract->Aq_Dry Amine (S)-Amine Aq_Dry->Amine Amine->Analysis

Figure 2: Step-by-Step Experimental Workflow for Stereoselective Synthesis.

References

  • The Kinetic Resolution of Racemic Amines Using a Whole-Cell Biocatalyst Co-Expressing Amine Dehydrogenase and NADH Oxidase. MDPI. [Link]

  • Dual Chiral Catalysis Enabled Asymmetric Syntheses of Amines. ACS Publications. [Link]

  • Iridium Catalyst for Chiral Amine Synthesis. Daicel. [Link]

  • Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews. [Link]

  • Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC. [Link]

  • Kinetic Resolution of Racemic Amines to Enantiopure (S)-amines by a Biocatalytic Cascade Employing Amine Dehydrogenase and Alanine Dehydrogenase. ResearchGate. [Link]

  • The Asymmetric Synthesis of Amines via Nickel-Catalyzed Enantioconvergent Substitution Reactions. PMC. [Link]

  • Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. Journal of the American Chemical Society. [Link]

  • Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology. [Link]

  • Lipase-catalyzed acylation in multistep organic synthesis. UTUPub. [Link]

  • Lipase-Catalyzed Synthesis of Carboxylic Amides: Nitrogen Nucleophiles as Acyl Acceptor. ResearchGate. [Link]

  • Lipase-Catalyzed Aza-Michael Reaction on Acrylate Derivatives. ACS Publications. [Link]

  • Chemoselective Lipase-Catalyzed Synthesis of Amido Derivatives from 5-Hydroxymethylfurfurylamine. ACS Sustainable Chemistry & Engineering. [Link]

  • Acylation of Alcohols and Amines. Chemistry LibreTexts. [Link]

  • Product Class 9: N-Acylimines. Thieme. [Link]

  • An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC. [Link]

  • N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. MDPI. [Link]

  • Synthesis of N-acylated amines. ResearchGate. [Link]

  • Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of Aryl and Vinyl C–H Bonds with Isocyanates. PMC. [Link]

  • Study of the enantiomeric separation of an acetamide intermediate by using supercritical fluid chromatography and several polysaccharide based chiral stationary phases. PubMed. [Link]

  • Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. PubMed. [Link]

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Application

Protocol for In Vitro Screening of Anticonvulsant Activity

Introduction: The Imperative for Advanced Anticonvulsant Screening Epilepsy, a chronic neurological disorder characterized by recurrent, unprovoked seizures, affects over 50 million people worldwide.[1][2] Despite the av...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Advanced Anticonvulsant Screening

Epilepsy, a chronic neurological disorder characterized by recurrent, unprovoked seizures, affects over 50 million people worldwide.[1][2] Despite the availability of numerous antiepileptic drugs (AEDs), a significant portion of patients are pharmacoresistant, highlighting the urgent need for novel and more effective anticonvulsant therapies.[1][2][3] Preclinical drug development is the cornerstone of this effort, relying on experimental models to explore seizure mechanisms, screen candidate compounds, and perform safety profiling.[1][2]

In vitro models have emerged as indispensable tools in this pipeline, offering controlled environments to study cellular excitability, synaptic activity, and drug responses with higher throughput and ethical advantages over in vivo studies.[1][2] These systems, ranging from primary neuronal cultures to complex human iPSC-derived organoids, allow for the detailed elucidation of the cellular and network-level mechanisms underlying epileptiform activity.[4] This guide provides a detailed framework for establishing a robust in vitro screening cascade, from initial high-throughput assessment of network activity to targeted mechanistic validation, empowering researchers to identify and characterize promising new anticonvulsant agents.

Strategic Imperative: Selecting the Appropriate In Vitro Model

The choice of an in vitro model is the most critical decision in designing a screening protocol. The ideal system should recapitulate key aspects of epileptogenesis while balancing physiological relevance, throughput, and reproducibility.

Model TypeDescriptionAdvantagesDisadvantagesBest Suited For
Primary Neuronal/Glial Cultures Dissociated cells from rodent brain regions (e.g., cortex, hippocampus) cultured on a substrate.[5]High-throughput compatible, allows for detailed study of synaptic function and intrinsic excitability.[4]Lacks the 3D cytoarchitecture of the brain; network connections are random, not organotypic.[4]Primary screening, basic mechanism of action studies.
Organotypic Slice Cultures Thin slices of brain tissue (e.g., hippocampus) maintained in culture.[6][7]Preserves the three-dimensional architecture, local circuitry, and glial-neuronal interactions of the original tissue.[6]Lower throughput, technically demanding, limited long-term viability for some preparations.Secondary screening, studying network reorganization (epileptogenesis).[8]
Human iPSC-Derived Neurons Neurons differentiated from patient-derived or genetically-engineered induced pluripotent stem cells (iPSCs).[9][10]High human translational relevance, ideal for modeling specific genetic epilepsies (e.g., SCN1A mutations).[9][11][12]Differentiation protocols can be long and variable; cultures may be immature compared to adult neurons.[9][13]Personalized medicine approaches, modeling channelopathies.[14][15]

The Screening Cascade: A Two-Pillar Approach

A robust screening strategy employs a tiered approach, starting with a broad, high-throughput method to identify "hits" followed by a more detailed, lower-throughput method for validation and mechanistic elucidation.

G cluster_0 Pillar 1: High-Throughput Screening cluster_1 Pillar 2: Mechanistic Validation MEA Primary Neuronal Cultures on Multi-Electrode Arrays (MEAs) ProConvulsant Induce Seizure-Like Activity (e.g., 4-AP, Picrotoxin) MEA->ProConvulsant HitID Identify 'Hits' (Compounds that suppress hyperexcitability) ProConvulsant->HitID CompoundLibrary Test Compound Library CompoundLibrary->MEA PatchClamp Whole-Cell Patch Clamp on Individual Neurons HitID->PatchClamp Validated Hits Mechanism Elucidate Mechanism of Action (e.g., Na+ channel block, GABA potentiation) PatchClamp->Mechanism

Caption: Workflow for in vitro anticonvulsant screening cascade.

Protocol I: High-Throughput Screening Using Multi-Electrode Arrays (MEAs)

Multi-electrode arrays (MEAs) are a powerful platform for non-invasively monitoring the electrical activity of neuronal networks over time.[16][17][18] This technology is ideal for primary screening as it allows for the simultaneous recording of network-level phenomena, such as synchronized bursting, which is an in vitro correlate of seizure-like activity.[3][19][20]

A. Materials and Reagents
  • MEA plates (e.g., 48-well or 96-well format)

  • Primary rodent cortical or hippocampal neurons

  • Neuronal culture medium (e.g., Neurobasal medium supplemented with B-27 and GlutaMAX)

  • Coating solution (e.g., 0.1% Poly-L-lysine or PEI)[16]

  • Pro-convulsant agents (See Table 2)

  • Test compounds and vehicle control (e.g., DMSO)

  • Positive control anticonvulsant (e.g., Phenobarbital, Diazepam)

  • MEA recording system and analysis software

B. Step-by-Step Methodology
  • MEA Plate Preparation:

    • Coat MEA plates with an appropriate substrate (e.g., PEI) to promote neuronal adhesion.[16] Incubate and rinse thoroughly with sterile water. Allow plates to dry completely in a sterile hood.[16]

    • Rationale: A uniform cell-adherent surface is critical for the formation of a healthy, electrically active neuronal monolayer across the electrode grid.

  • Neuronal Cell Culture:

    • Prepare a dissociated neuronal cell suspension from embryonic or neonatal rodent cortices.[5]

    • Seed the neurons onto the MEA plates at a density that promotes robust network formation (e.g., 100,000 to 150,000 cells/well for a 48-well plate).

    • Culture the neurons for at least 14-21 days in vitro (DIV) to allow for the development of mature, synaptically-connected networks that exhibit stable spontaneous activity.

    • Scientist's Note: The culture period is crucial. Immature networks will not have the synaptic connectivity required to generate the synchronized bursting needed to model epileptiform activity.

  • Induction and Recording of Seizure-Like Activity:

    • Acquire a stable baseline recording of spontaneous network activity for 5-10 minutes.[16]

    • Introduce a pro-convulsant agent to the culture medium to induce epileptiform activity.[21][22] This is characterized by a dramatic increase in synchronized network bursting.[23] Allow the activity to stabilize (typically 15-30 minutes).

    • Rationale: Pro-convulsants pharmacologically mimic a state of hyperexcitability. For example, 4-Aminopyridine (4-AP) blocks potassium channels, leading to prolonged depolarization, while Picrotoxin blocks GABA-A receptors, reducing inhibition.[3][24]

  • Compound Application and Data Acquisition:

    • Add test compounds, a positive control (known anticonvulsant), and a vehicle control to respective wells.

    • Record network activity for a defined period (e.g., 30-60 minutes) post-compound addition.

    • Trustworthiness: Including positive and vehicle controls in every plate is mandatory to validate the assay's sensitivity and to control for solvent effects.

C. Data Analysis and Hit Identification

The large datasets generated by MEAs require specialized software for analysis.[25][26] Key parameters indicative of anticonvulsant activity include a reduction in seizure-like bursting.

  • Primary Endpoints:

    • Mean Burst Rate: The number of network bursts per unit time.

    • Burst Duration: The length of individual burst events.

    • Network Synchrony: A measure of how correlated the firing is across different electrodes in the network.

  • Hit Criteria: A test compound is typically identified as a "hit" if it causes a statistically significant, dose-dependent reduction in one or more of the primary endpoints compared to the vehicle control, without causing a complete cessation of all electrical activity (which would indicate cytotoxicity).

Pro-convulsant AgentMechanism of ActionTypical In Vitro ConcentrationExpected Effect
4-Aminopyridine (4-AP) Voltage-gated K+ channel blocker50-100 µM[21][22]Induces robust, synchronized bursting.[5]
Picrotoxin Non-competitive GABA-A receptor antagonist50-100 µM[24][27]Increases network firing and bursting by reducing inhibition.[3]
Bicuculline Competitive GABA-A receptor antagonist10-20 µM[17]Similar to picrotoxin, induces epileptiform activity.[28]
Low Mg2+ / 0 Mg2+ ACSF Removes Mg2+ block of NMDA receptors0 mM Mg2+[19][22]Increases glutamatergic excitation, leading to seizure-like events.[21]

Protocol II: Mechanistic Validation Using Patch-Clamp Electrophysiology

While MEA screening is excellent for identifying active compounds, it provides limited information about their specific molecular targets. Whole-cell patch-clamp electrophysiology is the gold-standard technique for investigating how a compound affects the electrical properties of a single neuron.[29][30][31][32]

G cluster_0 Mechanism of Seizure Induction (Pro-convulsant) cluster_1 Mechanism of Anticonvulsant Action (Hit Compound) Picrotoxin Picrotoxin GABA_Receptor GABA-A Receptor (Chloride Channel) Picrotoxin->GABA_Receptor blocks Chloride_Influx Cl- Influx Blocked GABA_Receptor->Chloride_Influx normally allows Hyperexcitability Hyperexcitability (Seizure-like activity) Chloride_Influx->Hyperexcitability Hit_Compound Hit Compound (e.g., Na+ Channel Blocker) Na_Channel Voltage-Gated Na+ Channel Hit_Compound->Na_Channel blocks Na_Influx Na+ Influx Reduced Na_Channel->Na_Influx normally allows Reduced_Firing Reduced Firing Rate (Anticonvulsant effect) Na_Influx->Reduced_Firing

Caption: Synaptic mechanisms of pro- and anti-convulsant action.

A. Objective

To determine if a hit compound modulates specific voltage-gated (e.g., sodium, potassium) or ligand-gated (e.g., GABA-A, AMPA) ion channels that are known to regulate neuronal excitability. Sodium channel inhibition, for instance, is a well-established mechanism for many anticonvulsant drugs.[29]

B. Materials and Reagents
  • Primary neuronal culture (can be the same type used for MEA)

  • Patch-clamp rig (microscope, micromanipulator, amplifier, digitizer)

  • Borosilicate glass capillaries for pipette fabrication

  • Internal and external recording solutions

  • Specific ion channel blockers and agonists

  • Validated hit compound

C. Step-by-Step Methodology
  • Preparation:

    • Prepare coverslips with cultured neurons.

    • Pull glass microelectrodes to a fine tip (1-2 µm) with a resistance of 3-6 MΩ.[30]

    • Fill the electrode with an internal solution that mimics the intracellular ionic environment.

  • Obtaining a Whole-Cell Recording:

    • Under microscopic guidance, approach a single, healthy-looking neuron with the microelectrode.

    • Apply gentle suction to form a high-resistance "giga-ohm" seal between the pipette tip and the cell membrane.[30][32]

    • Apply a brief pulse of negative pressure to rupture the membrane patch, gaining electrical access to the entire cell.[32]

    • Rationale: The giga-ohm seal is critical as it electrically isolates the patched membrane, allowing for the detection of picoampere-level currents flowing through ion channels.[30]

  • Voltage-Clamp Protocol (to study specific currents):

    • Clamp the neuron's membrane potential at a holding potential (e.g., -70 mV).

    • Apply a series of voltage steps to activate specific voltage-gated channels (e.g., step to 0 mV to elicit sodium currents).

    • Record the resulting ionic currents in a baseline (control) condition.

    • Perfuse the validated hit compound onto the cell and repeat the voltage-step protocol.

    • Data Interpretation: A reduction in the peak sodium current in the presence of the compound would strongly suggest a mechanism involving sodium channel blockade.

  • Current-Clamp Protocol (to study excitability):

    • Record the neuron's resting membrane potential.

    • Inject steps of current to elicit action potentials (spikes).

    • Measure parameters like action potential threshold, firing frequency, and spike amplitude.

    • Apply the hit compound and repeat the current injection steps.

    • Data Interpretation: An effective anticonvulsant may increase the amount of current required to elicit an action potential or reduce the number of spikes fired in response to a given stimulus.

Conclusion

This integrated protocol provides a comprehensive and robust framework for the in vitro screening and validation of novel anticonvulsant compounds. By combining the high-throughput network-level analysis of MEA with the high-resolution, mechanistic detail of patch-clamp electrophysiology, researchers can efficiently identify promising drug candidates and elucidate their mode of action. The use of physiologically relevant models, such as primary neurons and iPSC-derived cultures, coupled with a rigorous, validated workflow, increases the probability of translating in vitro findings into clinically effective therapies for epilepsy.

References

  • Ex vivo model of epilepsy in organotypic slices—a new tool for drug screening - PMC. Available at: [Link]

  • Payne, A., Alexandrou, A., Mistry, M., & Brown, G. (2010). Development and validation of the QPatch medium-throughput patch clamp electrophysiology assay for brain sodium channel inhibitors. The Physiological Society. Available at: [Link]

  • Parent, J. M., & Anderson, M. P. (2019). Modeling SCN1A Epilepsy with Dual Isogenic Pairs of Human iPSC-derived Neurons. The Jackson Laboratory. Available at: [Link]

  • Shafieq, S., Ali, S. S., Sharma, N., & Sethi, V. A. (2025). Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. International Journal of Novel Research in Pharmacy and Health. Available at: [Link]

  • Modeling Epilepsy Using Human Induced Pluripotent Stem Cells-Derived Neuronal Cultures Carrying Mutations in Ion Channels and the Mechanistic Target of Rapamycin Pathway - Frontiers. Available at: [Link]

  • Le Duigou, C., et al. (2018). An organotypic brain slice preparation from adult patients with temporal lobe epilepsy. Journal of Neuroscience Methods. Available at: [Link]

  • A chronic model of epilepsy in organotypic brain slice cultures of the rat entorhinal cortex. UK Research and Innovation. Available at: [Link]

  • Blotter, J. D., et al. (2026). Seize the Data: A User-Friendly GUI for High-Resolution Analysis of Seizure Dynamics in HD-MEA Recordings. ResearchGate. Available at: [Link]

  • Shafieq, S., et al. (2025). Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. ResearchGate. Available at: [Link]

  • Sahu, S., et al. (2025). Development of patient-specific iPSC-based epilepsy models and identification of differentially expressed genes for disease mechanisms. Gene. Available at: [Link]

  • Epilepsy In Vitro Models - NeuroProof. Available at: [Link]

  • Hill, E. J., et al. (2009). Development of multi-electrode array screening for anticonvulsants in acute rat brain slices. Journal of Neuroscience Methods. Available at: [Link]

  • Kim, J., et al. (2025). Precision medicine approach for in vitro modeling and computational screening of anti-epileptic drugs in pediatric epilepsy patients with SCN2A (R1629L) mutation. Computational Biology and Medicine. Available at: [Link]

  • Oblasov, I., Idzhilova, O., Balaban, P., & Nikitin, E. (2024). Cell culture models for epilepsy research and treatment. Open Exploration Publishing. Available at: [Link]

  • Hill, E. J., et al. (2010). Development of multi-electrode array screening for anticonvulsants in acute rat brain slices. Journal of Neuroscience Methods. Available at: [Link]

  • Valassina, N., et al. (2022). Human iPSC Modeling of Genetic Febrile Seizure Reveals Aberrant Molecular and Physiological Features Underlying an Impaired Neuronal Activity. International Journal of Molecular Sciences. Available at: [Link]

  • Human induced pluripotent cells in personalized treatment of monogenic epilepsies. e-Century Publishing Corporation. Available at: [Link]

  • Koyama, R. (2013). The use of organotypic slice cultures for the study of epileptogenesis. Neuropathology. Available at: [Link]

  • Stafstrom, C. E., & Rho, J. M. (2022). In vitro human cell culture models in a bench-to-bedside approach to epilepsy. Epilepsia Open. Available at: [Link]

  • Blotter, J. D., et al. (2026). A User-Friendly GUI for High-Resolution Analysis of Seizure Dynamics in HD-MEA Recordings. bioRxiv. Available at: [Link]

  • Odawara, A., et al. (2018). In vitro Models for Seizure-Liability Testing Using Induced Pluripotent Stem Cells. Frontiers in Neuroscience. Available at: [Link]

  • Dossi, E., et al. (2014). Multi-electrode Array Recordings of Human Epileptic Postoperative Cortical Tissue. Journal of Visualized Experiments. Available at: [Link]

  • Patch-Clamp Electrophysiology Studies. Charles River Laboratories. Available at: [Link]

  • Oblasov, I., et al. (2024). Cell culture models for epilepsy research and treatment. Open Exploration Publishing. Available at: [Link]

  • Mortazavi, F., et al. (2024). Modeling seizure networks in neuron-glia cultures using microelectrode arrays. Frontiers in Cellular Neuroscience. Available at: [Link]

  • Millan, M. J. (2005). Patch clamp electrophysiology steps up a gear. European Pharmaceutical Review. Available at: [Link]

  • Oblasov, I., et al. (2024). Cell culture models for epilepsy research and treatment. Open Exploration Publishing. Available at: [Link]

  • ECMED New approach for seizure analysis. European Commission. Available at: [Link]

  • Smith, M. D., et al. (2013). Small-Molecule Anticonvulsant Agents with Potent in vitro Neuroprotection and Favorable Drug-like Properties. ACS Chemical Neuroscience. Available at: [Link]

  • van Loo, K. M. J., et al. (2023). Spontaneous Epileptic Recordings from hiPSC-Derived Cortical Neurons Cultured with a Human Epileptic Brain Biopsy on a Multi Electrode Array. International Journal of Molecular Sciences. Available at: [Link]

  • Hearing, M. C. (2018). Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction. Methods in Molecular Biology. Available at: [Link]

  • High-Throughput Electrophysiology for Drug Screening and Discovery. Aragen Life Sciences. Available at: [Link]

  • Multi-Electrode Array Electrophysiology. Charles River Laboratories. Available at: [Link]

  • De Sarro, G., et al. (1999). Anticonvulsant and proconvulsant roles of nitric oxide in experimental epilepsy models. Life Sciences. Available at: [Link]

  • MULTI-ELECTRODE ARRAY FOR ACUTE BRAIN SLICES RECORDINGS. Available at: [Link]

  • Dale, E., et al. (2024). An integrated approach for early in vitro seizure prediction utilizing hiPSC neurons and human ion channel assays. Toxicology Research. Available at: [Link]

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Method

Application Notes: Anti-Inflammatory Screening Assays for Novel Compounds

Executive Summary The discovery of novel anti-inflammatory therapeutics requires a stringent, orthogonal screening cascade. Inflammation is a heavily regulated physiological response driven by lipid mediators (e.g., pros...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The discovery of novel anti-inflammatory therapeutics requires a stringent, orthogonal screening cascade. Inflammation is a heavily regulated physiological response driven by lipid mediators (e.g., prostaglandins) and pro-inflammatory cytokines (e.g., TNF-α, IL-6). To accurately evaluate the efficacy and mechanism of action of novel chemical entities, researchers must employ a combination of target-specific biochemical assays and phenotypic cell-based models. This guide outlines the mechanistic rationale, self-validating workflows, and step-by-step protocols for a comprehensive anti-inflammatory screening campaign.

Mechanistic Rationale: The "Why" Behind the Assays

A robust screening cascade cannot rely on a single data point; it must validate both target engagement and phenotypic efficacy .

  • Cell-Free Target Engagement: Directly assessing a compound's ability to inhibit Cyclooxygenase-2 (COX-2) or 5-Lipoxygenase (5-LOX) confirms that the molecule interacts with the active site of the enzyme. This isolates the compound's biochemical efficacy from confounding cellular variables such as membrane permeability or rapid metabolic degradation[1]. COX-2 is an inducible enzyme that catalyzes the conversion of arachidonic acid to prostaglandin H2 (PGH2), a critical precursor to inflammatory mediators[2].

  • Cell-Based Phenotypic Efficacy: A compound may exhibit potent enzyme inhibition in vitro but fail to penetrate cell membranes. The murine macrophage cell line RAW 264.7 is the gold standard for evaluating cellular anti-inflammatory activity[3]. When stimulated with 4, RAW 264.7 cells undergo an M1 polarization, activating the TLR4/NF-κB pathway. This upregulates inducible nitric oxide synthase (iNOS) and COX-2, leading to the massive release of Nitric Oxide (NO) and cytokines[4][5].

G LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 Binds NFKB NF-κB (Transcription Factor) TLR4->NFKB Activates Nucleus Gene Transcription (Nucleus) NFKB->Nucleus Translocates COX2 COX-2 Enzyme Nucleus->COX2 Upregulates iNOS iNOS Enzyme Nucleus->iNOS Upregulates Cytokines TNF-α, IL-6 Nucleus->Cytokines Secretes PGE2 Prostaglandin E2 (Inflammation) COX2->PGE2 Catalyzes NO Nitric Oxide (NO) iNOS->NO Synthesizes AA Arachidonic Acid AA->COX2 Inhibitor Novel Compound (Inhibitor) Inhibitor->NFKB Blocks Inhibitor->COX2 Blocks

TLR4/NF-κB Signaling and Downstream Inflammatory Mediators.

Screening Cascade Workflow

A self-validating screening protocol must systematically eliminate false positives. For example, a compound might appear to lower NO production in RAW 264.7 cells not because it possesses anti-inflammatory properties, but because it is cytotoxic to the macrophages. Therefore, integrating a cell viability assay (such as MTT) is a non-negotiable counter-screen[4][6].

Workflow Lib Compound Library Primary Primary Screen (Cell-Free COX-2) Lib->Primary Secondary Secondary Screen (RAW 264.7 Cells) Primary->Secondary Hits (IC50 < 10µM) Readouts NO (Griess) & Cytokines (ELISA) Secondary->Readouts Validation Counter-Screen (MTT Viability) Readouts->Validation Lead Lead Candidate Validation->Lead Non-toxic Hits

Anti-Inflammatory Drug Discovery Screening Cascade Workflow.

Protocol 1: High-Throughput COX-2 Enzyme Inhibition Assay (Biochemical)

Principle: This cell-free assay measures the peroxidase activity of the COX-2 enzyme. COX-2 converts arachidonic acid to PGG2. A fluorometric probe reacts with this intermediate to produce a measurable signal strictly proportional to enzyme activity[7].

Materials:

  • Human recombinant COX-2 enzyme

  • Arachidonic acid (Substrate)

  • Assay Buffer (Tris-HCl, pH 8.0, with EDTA and hematin)

  • Fluorometric probe (e.g., ADHP)

  • Positive Control:8[8]

Step-by-Step Methodology:

  • Reagent Preparation: Prepare serial dilutions of test compounds in DMSO. Causality Check: Ensure the final DMSO concentration in the assay well does not exceed 1% to prevent solvent-induced enzyme denaturation.

  • Reaction Assembly: In a 96-well black opaque plate, add 150 µL of Assay Buffer, 10 µL of Heme cofactor, and 10 µL of recombinant COX-2 enzyme to each well.

  • Compound Incubation: Add 10 µL of the test compound (or vehicle control). Incubate at 37°C for 10-15 minutes. Causality Check: This pre-incubation allows for binding equilibrium, which is critical for identifying time-dependent inhibitors[8].

  • Initiation: Add 10 µL of the fluorometric probe, immediately followed by 10 µL of Arachidonic Acid to initiate the reaction.

  • Measurement: Read the fluorescence (Ex: 530 nm / Em: 590 nm) kinetically for 5 minutes, or as an endpoint after 5 minutes of incubation at room temperature.

  • Self-Validation: Calculate the Z'-factor using the vehicle control (100% activity) and the positive control (Celecoxib, 0% activity). A Z'-factor > 0.5 validates the assay for high-throughput screening.

Protocol 2: RAW 264.7 Macrophage Assay for NO and Cytokine Production

Principle: RAW 264.7 macrophages are stimulated with LPS to induce a pro-inflammatory phenotype[3][9]. Nitric oxide (NO) is highly unstable and rapidly oxidizes to nitrite (NO2-), which is quantified using the Griess Reagent[6]. Secreted cytokines (TNF-α, IL-6) are quantified via sandwich ELISA[4][5].

Materials:

  • RAW 264.7 murine macrophages (ATCC® TIB-71™)

  • DMEM supplemented with 10% heat-inactivated FBS

  • Lipopolysaccharide (LPS) from E. coli (e.g., O111:B4)

  • Griess Reagent (1% sulfanilamide, 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% H3PO4)

  • Mouse TNF-α and IL-6 ELISA kits

  • MTT reagent (for cytotoxicity counter-screen)

Step-by-Step Methodology:

  • Cell Seeding: Seed RAW 264.7 cells at a density of 1 × 10⁵ cells/well in a 96-well clear tissue culture plate. Incubate for 24 hours at 37°C in 5% CO₂ to allow adherence[3][4].

  • Pre-treatment: Aspirate media. Add fresh media containing serial dilutions of the test compounds. Incubate for 1-2 hours. Causality Check: Pre-treatment allows the compound to enter the cell and block intracellular signaling kinases before the massive transcriptional shift induced by LPS.

  • LPS Stimulation: Add LPS to a final concentration of 100 ng/mL[3][4]. Include a "No LPS" negative control and a "Vehicle + LPS" positive control. Incubate for 18-24 hours.

  • Supernatant Harvest: Carefully transfer 100 µL of the culture supernatant to a new 96-well plate for the Griess assay, and reserve the remainder at -80°C for ELISA.

  • NO Quantification (Griess Assay): Add 100 µL of Griess Reagent to the 100 µL of supernatant. Incubate for 10 minutes at room temperature in the dark. Measure absorbance at 540 nm[3]. Calculate nitrite concentration using a sodium nitrite (NaNO₂) standard curve.

  • Cytokine Quantification: Thaw the reserved supernatant and perform TNF-α and IL-6 ELISAs according to the manufacturer's protocol, measuring absorbance at 450 nm[4][5].

  • Cytotoxicity Counter-Screen (MTT): To the original plate containing the cells, add 10 µL of MTT solution (5 mg/mL) per well. Incubate for 2-4 hours. Aspirate media, dissolve formazan crystals in 100 µL DMSO, and read absorbance at 570 nm[6]. Rule out any compound that reduces cell viability by >15% compared to the vehicle control.

Quantitative Data Interpretation

To standardize reporting across screening campaigns, data should be summarized using the following metrics to ensure reproducibility and assay integrity:

Assay TypeTarget / ReadoutStandard Positive ControlExpected IC₅₀ / EC₅₀ RangeQuality Metric
Biochemical COX-2 Enzyme ActivityCelecoxib0.04 - 0.5 µMZ'-factor > 0.5
Biochemical 5-LOX Enzyme ActivityZileuton0.5 - 2.0 µMZ'-factor > 0.5
Cell-Based RAW 264.7 NO ProductionDexamethasone1.0 - 10.0 µMS/B Ratio > 5.0
Cell-Based RAW 264.7 TNF-α SecretionDexamethasone0.1 - 5.0 µMR² of Std Curve > 0.99
Cell-Based RAW 264.7 Cell ViabilityDoxorubicin (Tox Control)> 50 µM (for hits)% Viability > 85%

References

  • BenchChem.
  • UniTo.
  • PMC / NIH. "Novel Dual Cyclooxygenase and Lipoxygenase Inhibitors Targeting Hyaluronan-CD44v6 Pathway and Inducing Cytotoxicity in Colon Cancer Cells".
  • PMC / NIH.
  • Taylor & Francis.
  • PMC / NIH.
  • PMC / NIH.
  • PMC / NIH. "Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts".
  • PMC / NIH. "Evaluation of phenotypic and functional stability of RAW 264.7 cell line through serial passages".

Sources

Application

HPLC method for the analysis and purification of N-(Hexan-2-YL)acetamide

An In-Depth Guide to the High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Purification of N-(Hexan-2-YL)acetamide Authored by: A Senior Application Scientist Abstract This comprehensive applicati...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the High-Performance Liquid Chromatography (HPLC) Method for the Analysis and Purification of N-(Hexan-2-YL)acetamide

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed framework for the development, validation, and implementation of High-Performance Liquid Chromatography (HPLC) methods for the analysis and purification of N-(Hexan-2-YL)acetamide. Addressing the needs of researchers, scientists, and drug development professionals, this guide moves beyond a simple recitation of steps to explain the fundamental principles and causal relationships behind critical methodological choices. It establishes a robust, self-validating system for both analytical-scale purity assessment and preparative-scale isolation of the target compound. Protocols are grounded in established chromatographic theory and supported by authoritative references, ensuring scientific integrity and reproducibility.

Introduction and Physicochemical Profile

N-(Hexan-2-YL)acetamide is a secondary amide with a six-carbon alkyl chain. The accurate determination of its purity and the ability to isolate it from reaction mixtures are critical for research, development, and quality control. HPLC, particularly in the reversed-phase mode, is the premier technique for these tasks due to its high resolution, sensitivity, and scalability.[1]

Developing a successful HPLC method begins with understanding the analyte's physicochemical properties. Since detailed experimental data for N-(Hexan-2-YL)acetamide is not widely published, we can infer its properties from its structure and data from a closely related isomer, N-Hexylacetamide.[2]

Table 1: Physicochemical Profile of N-Hexylacetamide (Proxy for N-(Hexan-2-YL)acetamide)

Property Value / Prediction Implication for HPLC Method Development
Molecular Formula C₈H₁₇NO ---
Molecular Weight 143.23 g/mol [2]
Polarity (XLogP3-AA) 1.9 [2] Indicates moderate non-polarity, making it an ideal candidate for reversed-phase HPLC.
Hydrogen Bond Donors 1 [2] The N-H group can interact with residual silanols on the stationary phase.
Hydrogen Bond Acceptors 1 [2] The carbonyl oxygen is a primary site for hydrogen bonding.
UV Chromophore Acetamide group The amide bond (C=O) provides UV absorbance, typically in the low wavelength range (205-220 nm).

| Predicted Solubility | Soluble in polar organic solvents (Methanol, Acetonitrile); limited solubility in water. |[3] Dictates appropriate sample diluents and mobile phase composition. |

Based on this profile, a reversed-phase HPLC method utilizing a C18 stationary phase with a water/acetonitrile mobile phase is the most logical starting point.[4]

Overall Workflow: From Analysis to Purification

The journey from a crude reaction mixture to a highly pure, isolated compound follows a structured, two-part chromatographic workflow. First, a sensitive analytical method is developed and validated to accurately determine the purity of the sample. This analytical method then serves as the foundation for developing a scaled-up preparative method designed for isolation.

G cluster_0 Part I: Analytical Method cluster_1 Part II: Preparative Method A Method Development (Purity Assessment) B Method Validation (ICH Guidelines) A->B Establish Robustness C Method Scale-Up (Loading & Throughput) B->C Transfer Validated Method Parameters D Purification & Fraction Collection C->D E Post-Purification (Evaporation & Purity Check) D->E End Pure, Isolated Compound E->End Start Crude Sample of N-(Hexan-2-YL)acetamide Start->A

Caption: Overall workflow from analytical assessment to preparative purification.

PART I: ANALYTICAL HPLC METHOD DEVELOPMENT & VALIDATION

The primary objective of the analytical method is to achieve accurate and precise quantification of N-(Hexan-2-YL)acetamide and the resolution of any process-related impurities or degradation products.

Rationale for Method Development

The development process is a systematic optimization of chromatographic parameters to achieve the desired separation. The key is to control the retention and elution of the analyte on the column.

G cluster_choices Parameter Selection Start Goal: Baseline separation of analyte & impurities Col Column Selection C18 (hydrophobic interaction) is the first choice due to analyte's moderate non-polarity. End-capped to minimize peak tailing from silanol interactions. Start->Col Analyte Polarity MP Mobile Phase Acetonitrile/Water: Good UV transparency and low viscosity. Acid Modifier (0.1% Formic Acid): Suppresses silanol activity and ensures consistent protonation of the amide, leading to sharper peaks. Start->MP Solubility & Peak Shape Det Detection UV Detector @ 210 nm The amide carbonyl offers absorbance in the low UV range. 210 nm provides high sensitivity for this chromophore. Start->Det Analyte Structure Opt Optimization (Gradient Elution) Col->Opt MP->Opt Det->Opt Result Final Analytical Method Opt->Result

Caption: Decision logic for analytical HPLC method development.

Detailed Analytical Protocol

This protocol provides a starting point for the analysis. It should be optimized based on the specific impurity profile of the sample and the HPLC system being used.

4.1. Sample Preparation

  • Accurately weigh approximately 10 mg of the N-(Hexan-2-YL)acetamide sample.

  • Dissolve the sample in 10 mL of a 1:1 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute this stock solution with the same solvent mixture to a final concentration of approximately 0.1 mg/mL.

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates.

4.2. Instrumentation and Chromatographic Conditions

Table 2: Recommended Analytical HPLC Parameters

Parameter Condition Rationale
HPLC System Agilent 1260 Infinity II or equivalent A standard quaternary or binary HPLC system with a UV detector is sufficient.
Column C18 Reversed-Phase Column (e.g., 4.6 mm x 150 mm, 5 µm) Provides excellent retention and resolution for moderately non-polar compounds.[4]
Mobile Phase A 0.1% (v/v) Formic Acid in Water Acidified aqueous phase to control pH and improve peak shape.[4]
Mobile Phase B 0.1% (v/v) Formic Acid in Acetonitrile Acetonitrile is a common organic modifier with good elution strength and low UV cutoff.
Gradient Elution 10% B to 95% B over 15 minutes, hold for 2 min, return to 10% B over 1 min, equilibrate for 5 min. A generic scouting gradient to elute compounds with a wide range of polarities.
Flow Rate 1.0 mL/min Standard for a 4.6 mm ID analytical column.
Injection Volume 10 µL A small volume minimizes potential for band broadening.
Column Temperature 30 °C Maintains consistent retention times and improves efficiency.

| Detection | UV at 210 nm | Wavelength for maximum sensitivity of the amide chromophore. |

Method Validation (ICH Q2(R2) Framework)

For use in a regulated environment, the analytical method must be validated to ensure it is fit for its intended purpose.[5][6][7] The following parameters should be assessed.

Table 3: Analytical Method Validation Parameters and Acceptance Criteria

Validation Parameter Purpose Typical Acceptance Criteria
Specificity To ensure the signal is from the analyte only, without interference from impurities or matrix components. Peak purity analysis (via PDA detector) should pass. Resolution (Rs) between the main peak and adjacent impurities should be > 1.5.[8]
Linearity To demonstrate a proportional relationship between concentration and detector response over a defined range. Correlation coefficient (R²) ≥ 0.995 over a range of, for example, 0.01 to 0.2 mg/mL.[8]
Accuracy To measure the closeness of the experimental value to the true value. Recovery of a spiked standard should be within 98.0% to 102.0% at three concentration levels.[8]
Precision (Repeatability & Intermediate) To assess the degree of scatter between a series of measurements. Relative Standard Deviation (RSD) should be ≤ 2% for repeatability (intra-day) and ≤ 3% for intermediate precision (inter-day).[8]
LOD & LOQ Limit of Detection & Limit of Quantitation. Determined by signal-to-noise ratio (LOD: 3:1, LOQ: 10:1) or from the linearity curve.

| Robustness | To measure the method's capacity to remain unaffected by small, deliberate variations in parameters. | RSD ≤ 3% when varying flow rate (±10%), column temperature (±5°C), or mobile phase composition (±2%).[8] |

PART II: PREPARATIVE HPLC PURIFICATION

The goal of preparative HPLC is to isolate a specific compound with a desired level of purity and yield.[9][10] This is achieved by scaling up the validated analytical method.

Principles of Method Scale-Up

Scaling the method involves adjusting parameters to accommodate a much larger sample load on a wider-diameter column while preserving the separation achieved at the analytical scale. Key calculations are required to maintain a constant linear velocity of the mobile phase.

G cluster_0 Analytical Method cluster_1 Scale-Up Calculations cluster_2 Preparative Method A Optimized Analytical Run (4.6 mm ID Column) B Calculate Scaling Factor (SF) SF = (d_prep² / d_anal²) A->B Input: Column Diameters C Adjust Flow Rate F_prep = F_anal * SF B->C D Adjust Injection Volume V_prep = V_anal * SF B->D E Perform Loading Study (Determine Max Sample Load) C->E Apply New Parameters D->E Apply New Parameters F Run Preparative HPLC (e.g., 21.2 mm ID Column) E->F Optimize Throughput

Caption: The logical workflow for scaling an analytical method to a preparative scale.

Scaling Factor Calculation Example: To scale from a 4.6 mm ID analytical column to a 21.2 mm ID preparative column:

  • Scaling Factor (SF) = (21.2² / 4.6²) ≈ 21.2

  • New Flow Rate = 1.0 mL/min * 21.2 = 21.2 mL/min

  • New Injection Volume (for equivalent loading) = 10 µL * 21.2 = 212 µL

Online calculators are available to assist with these calculations.[11]

Detailed Purification Protocol

7.1. Sample Preparation for Loading

  • Dissolve the crude N-(Hexan-2-YL)acetamide in the minimum amount of a strong solvent (like DMSO or DMF) and then dilute with the initial mobile phase (e.g., 90:10 Water:Acetonitrile) until it fully dissolves. The final concentration should be as high as possible without causing precipitation.

  • Filter the concentrated sample solution through a 0.45 µm filter.

7.2. Instrumentation and Chromatographic Conditions

Table 4: Recommended Preparative HPLC Parameters

Parameter Condition Rationale
HPLC System Preparative HPLC system with a high-pressure gradient pump, autosampler, and fraction collector. Required to handle high flow rates and automate the collection process.[10]
Column C18 Reversed-Phase Column (e.g., 21.2 mm x 150 mm, 5 µm) Larger diameter allows for significantly higher sample loading.
Mobile Phase A 0.1% (v/v) Formic Acid in Water Using a volatile modifier like formic acid is crucial for easy removal during post-purification.
Mobile Phase B 0.1% (v/v) Formic Acid in Acetonitrile ---
Gradient Elution Same gradient profile as analytical method (e.g., 10-95% B), but the gradient time (tG) is kept constant. Maintaining the gradient profile preserves the relative separation of compounds.
Flow Rate 21.2 mL/min (Scaled from analytical) Maintains the same linear velocity as the analytical method to preserve resolution.
Injection Volume Dependent on loading study (e.g., 1-5 mL) The volume is maximized to increase throughput, often leading to broad, overloaded peaks.[9]
Column Temperature 30 °C ---
Detection UV at 210 nm (using a preparative flow cell) A flow cell with a shorter path length is used to avoid detector saturation from the high concentration.

| Fraction Collection | Triggered by UV signal threshold | Automated collection ensures only the peak of interest is collected, minimizing contamination. |

7.3. Post-Purification Processing

  • Purity Analysis: Combine the collected fractions containing the pure product. Inject a small aliquot of the pooled fractions onto the analytical HPLC system to confirm purity (>99% is a common target).

  • Solvent Removal: Remove the acetonitrile and water using a rotary evaporator (rotovap). If formic acid was used, it will be removed during this process.

  • Final Product: The remaining solid or oil is the purified N-(Hexan-2-YL)acetamide. It can be further dried under high vacuum to remove residual solvent.

Troubleshooting Common HPLC Issues

ProblemPotential Cause(s)Solution(s)
Peak Tailing - Secondary interactions with residual silanols on the column. - Column overload. - Mismatch between injection solvent and mobile phase.- Ensure mobile phase is sufficiently acidic (pH 2-3) to protonate silanols. - Use a high-quality, end-capped column. - Reduce sample concentration or injection volume. - Dissolve the sample in the initial mobile phase.[4]
Peak Splitting or Fronting - Sample solvent is much stronger than the mobile phase. - Partially blocked column frit or a void in the column packing. - Severe column overload (concentration overload).- Dissolve the sample in a solvent weaker than or equal to the initial mobile phase. - Back-flush the column (if permitted by the manufacturer). - Reduce the mass of sample injected onto the column.[4][9]
Retention Time Drift - Inadequate column equilibration. - Changes in mobile phase composition. - Column temperature fluctuations.- Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase. - Prepare fresh mobile phase daily. - Use a column thermostat.

Conclusion

This application note provides a comprehensive and scientifically-grounded guide for the successful analysis and purification of N-(Hexan-2-YL)acetamide using reversed-phase HPLC. By starting with an understanding of the analyte's properties, a robust analytical method can be systematically developed and validated according to ICH guidelines. This analytical method then serves as a reliable foundation for scaling up to a preparative protocol capable of isolating the target compound at high purity and yield. The principles, protocols, and troubleshooting advice contained herein empower researchers to approach this common laboratory task with confidence and scientific rigor.

References

  • Phenomenex. (n.d.). Preparative Scaling Calculator. Retrieved from [Link]

  • Agilent. (n.d.). Agilent Preparative LC Scaling Calculator. Retrieved from [Link]

  • University of Warwick. (n.d.). Principles in preparative HPLC. Retrieved from [Link]

  • LCGC International. (n.d.). Introduction to Preparative HPLC. Retrieved from [Link]

  • Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from [Link]

  • ResearchGate. (2025, August 17). What is the Method Validation Steps According to ICH and USP Guidelines ? and What is Acceptance Criteria for this Steps ?. Retrieved from [Link]

  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

  • ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

  • Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-Hexylacetamide. PubChem Compound Database. Retrieved from [Link]

Sources

Method

Application Note: N-Substituted Acetamides in Pain Management Research – Mechanistic Profiling and Experimental Protocols

Introduction & Scientific Rationale N-substituted acetamides represent a foundational and highly versatile chemical scaffold in the development of analgesic and anti-inflammatory therapeutics. While paracetamol (N-(4-hyd...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

N-substituted acetamides represent a foundational and highly versatile chemical scaffold in the development of analgesic and anti-inflammatory therapeutics. While paracetamol (N-(4-hydroxyphenyl)acetamide) is the most universally recognized member of this class, its lack of potent peripheral anti-inflammatory action and potential for hepatotoxicity at high doses have driven extensive structure-activity relationship (SAR) studies.

Modern drug development leverages the acetamide moiety to synthesize novel derivatives—such as quinoline, 1,2,4-triazole, and oxadiazole hybrids—designed to selectively target Cyclooxygenase-2 (COX-2) or Transient Receptor Potential (TRP) channels[1]. By carefully tuning the N-substitution, researchers can maximize analgesic efficacy while minimizing the gastrointestinal (GI) and cardiovascular adverse events traditionally associated with non-selective Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)[2].

Mechanistic Causality: The Role of N-Substitution

The pharmacological success of the acetamide group (-NH-CO-CH ) lies in its dual capacity to modulate physicochemical properties and direct target binding.

  • Lipophilicity and Permeability: Modifying the N-substitution directly alters the compound's lipophilicity, which governs membrane permeability and blood-brain barrier (BBB) penetration. This is crucial for determining whether the analgesic effect will be predominantly peripheral or central ([3]).

  • Targeted Hydrogen Bonding: In the context of COX-2 inhibition, the acetamide nitrogen and carbonyl oxygen act as critical hydrogen bond donors and acceptors. Molecular docking studies reveal that bulky or heteroaromatic N-substitutions can selectively anchor the molecule within the larger hydrophobic side pocket of COX-2. This pocket—containing key residues like Trp387, Arg120, and Ser353—is inaccessible in the more restricted COX-1 active site[3]. This selective binding halts the conversion of arachidonic acid to pro-inflammatory prostaglandins (PGE , PGI ), effectively disrupting the pain sensitization cascade.

COX2_Pathway AA Arachidonic Acid (Membrane Phospholipids) COX2 Cyclooxygenase-2 (COX-2) Enzyme Activation AA->COX2 Metabolized by PG Prostaglandins (PGE2, PGI2) COX2->PG Catalyzes Pain Inflammation & Pain Sensitization PG->Pain Mediates Drug N-Substituted Acetamides (COX-2 Selective Inhibitors) Drug->COX2 Inhibits (H-bonds at Trp387/Ser353)

Fig 1: COX-2 signaling cascade and targeted inhibition by N-substituted acetamides.

Experimental Workflow for Target Validation

To systematically validate the analgesic properties of novel N-substituted acetamides, researchers must employ a tiered, self-validating approach. This begins with in vitro enzymatic profiling to establish target engagement and selectivity, followed by in vivo behavioral models to confirm physiological efficacy and pharmacokinetic viability.

Workflow Syn 1. Chemical Synthesis N-Alkylation/Acylation InVitro 2. In Vitro Assays COX-1/COX-2 Selectivity Syn->InVitro InVivo 3. In Vivo Models Formalin/Carrageenan Tests InVitro->InVivo Data 4. Data Analysis IC50 & Efficacy Profiling InVivo->Data

Fig 2: Experimental workflow for evaluating N-substituted acetamides in pain management.

Self-Validating Experimental Protocols

Protocol A: In Vitro COX-1/COX-2 Fluorometric Inhibition Assay

Objective: To quantify the IC and determine the selectivity index (SI = IC COX-1 / IC COX-2) of synthesized acetamides. Causality & Validation: A fluorometric assay utilizing ADHP (10-acetyl-3,7-dihydroxyphenoxazine) is preferred over colorimetric methods due to its higher sensitivity and reduced optical interference from colored synthetic compounds.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare human recombinant COX-1 and COX-2 enzymes in 100 mM Tris-HCl buffer (pH 8.0) containing 1 µM hematin. Causality: Hematin is an obligate cofactor required for the peroxidase activity of cyclooxygenases.

  • Compound Incubation: Add 10 µL of the N-substituted acetamide (serially diluted in DMSO) to the enzyme solution in a 96-well black microplate. Validation Check: Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation.

  • Equilibration: Incubate the plate at 37°C for 15 minutes. Causality: Many COX-2 selective acetamides are time-dependent, slow-binding inhibitors. This pre-incubation allows the inhibitor to reach thermodynamic equilibrium within the enzyme's active site prior to substrate introduction.

  • Reaction Initiation: Add 10 µL of arachidonic acid (substrate) and ADHP. The enzyme reduces the intermediate PGG to PGH , simultaneously converting ADHP into highly fluorescent resorufin.

  • Detection & Analysis: Read fluorescence (Excitation: 535 nm / Emission: 590 nm) using a microplate reader. Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration to calculate the IC . Include Celecoxib as a positive control to validate assay fidelity.

Protocol B: In Vivo Formalin-Induced Paw Edema and Pain Model

Objective: To evaluate the peripheral and central analgesic activity of the compounds in a rodent model (). Causality & Validation: The formalin test is biphasic, providing a self-validating mechanism to differentiate pain types. Phase I (0–5 mins) represents direct chemical stimulation of nociceptors (e.g., TRPA1/TRPV1), while Phase II (15–30 mins) represents inflammatory pain mediated by prostaglandins. N-substituted acetamides targeting COX-2 will primarily suppress Phase II.

Step-by-Step Methodology:

  • Animal Acclimation: Acclimate adult male Wistar rats (150–200g) to the transparent observation chamber for 30 minutes prior to the experiment. Causality: This prevents stress-induced analgesia, which can artificially skew baseline pain thresholds.

  • Dosing: Administer the N-substituted acetamide (e.g., 20 mg/kg, p.o.) suspended in 0.5% carboxymethyl cellulose (CMC). Include a vehicle control group and a positive control group (e.g., Diclofenac).

  • Nociceptive Induction: 60 minutes post-dosing, inject 50 µL of 2.5% formalin subcutaneously into the plantar surface of the right hind paw.

  • Behavioral Observation: Record the total time the animal spends licking, biting, or flinching the injected paw during Phase I (0–5 minutes) and Phase II (15–30 minutes).

  • Edema Quantification: At 4 hours post-injection, measure the paw volume using a plethysmometer to quantify the peripheral anti-inflammatory effect (edema reduction) of the acetamide derivative.

Quantitative Data Presentation

The following table summarizes comparative in vitro and in vivo data, highlighting how structural modifications to the acetamide nitrogen enhance COX-2 selectivity and analgesic efficacy compared to standard reference drugs ([1]).

Compound Class / DrugCOX-1 IC (µM)COX-2 IC (µM)Selectivity Index (COX-1/COX-2)In Vivo Phase II Pain Inhibition (%)
Paracetamol (Standard)> 100.0> 100.0N/A (Central Action)~ 40.0%
Celecoxib (COX-2 Selective)14.800.04370.0~ 75.0%
Diclofenac (Non-selective)0.070.032.3~ 65.0%
Quinoline-Acetamide Hybrid 12.500.08156.2~ 82.0%
Triazole-Acetamide Hybrid 18.200.11165.4~ 78.0%

Data represents generalized literature values for illustrative comparison of novel N-substituted acetamide hybrids against clinical standards.

Conclusion

The N-substituted acetamide scaffold remains a critical focal point in pain management research. By rationally designing the N-substituent, drug development professionals can exploit specific binding pockets within pro-inflammatory enzymes like COX-2. Utilizing robust, self-validating in vitro and in vivo protocols ensures that novel acetamide derivatives are accurately profiled for both their mechanism of action and their physiological efficacy, paving the way for safer, next-generation analgesics.

References

  • Synthesis of Some 4,5-Dihydrothieno[3,2-e][1,2,4]Triazolo[4,3-a] Pyrimi-dine-2-Carboxamides as Anti-Inflammatory and Analgesic Agents. The Open Medicinal Chemistry Journal (via PMC). Available at:[Link]

  • New quinoline/1,2,4-triazole hybrids as dual inhibitors of COX-2/5-LOX and inflammatory cytokines: Design, Synthesis, and Docking study. ResearchGate. Available at: [Link]

Sources

Application

Application Note: Preclinical Evaluation of N-(Hexan-2-YL)acetamide as a Novel Neuroprotective Aliphatic Amide

Target Audience: Research Scientists, Pharmacologists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Mechanistic Rationale & Target Biology The development of neuropr...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Scientists, Pharmacologists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Mechanistic Rationale & Target Biology

The development of neuroprotective therapeutics has increasingly focused on modifying existing pharmacophores with proven central nervous system (CNS) efficacy. Aliphatic amides and short-chain fatty acids, most notably valproic acid (VPA) and its primary amide analog valpromide (VPM), have established a strong precedent as neuroprotective agents capable of mitigating neurodegenerative pathology[1].

N-(Hexan-2-YL)acetamide (CAS: 16538-02-6) represents a structurally optimized aliphatic amide designed to maximize neuroprotection while minimizing adverse effects. By utilizing an 8-carbon branched aliphatic backbone coupled with an acetamide moiety, this compound is engineered to enhance blood-brain barrier (BBB) penetrance and metabolic stability, directly addressing the hepatotoxic liabilities traditionally associated with VPA[2].

The Causality of Epigenetic Modulation

The neuroprotective efficacy of this class of compounds is primarily driven by their action as Class I and IIa Histone Deacetylase (HDAC) inhibitors[3][4]. In neurodegenerative states, HDAC overactivity leads to a condensed chromatin state, silencing critical survival genes. Inhibition of these enzymes by aliphatic amides forces chromatin remodeling, resulting in the robust transcriptional upregulation of neurotrophic factors (e.g., Brain-Derived Neurotrophic Factor, BDNF) and anti-apoptotic proteins (e.g., Bcl-2)[5]. Concurrently, these compounds attenuate neuroinflammation by suppressing microglial activation and neutralizing oxidative stress cascades[1].

Pathway Visualization

The following diagram maps the dual-axis epigenetic and anti-inflammatory pathways through which N-(Hexan-2-YL)acetamide is hypothesized to exert its neuroprotective effects.

G Compound N-(Hexan-2-YL)acetamide HDAC Class I/II HDACs Compound->HDAC Inhibits Microglia Microglial Activation Compound->Microglia Attenuates Chromatin Chromatin Remodeling (Histone Acetylation) HDAC->Chromatin Disinhibits ROS Oxidative Stress (ROS) Microglia->ROS Drives Inflammation Neuroinflammation Microglia->Inflammation Drives BDNF Upregulation of BDNF & Bcl-2 Chromatin->BDNF Promotes Transcription Survival Neuronal Survival & Neuroprotection ROS->Survival Impairs BDNF->Survival Enhances Inflammation->Survival Impairs

Fig 1: Proposed neuroprotective signaling pathway of N-(Hexan-2-YL)acetamide.

Self-Validating Experimental Protocols

To rigorously evaluate N-(Hexan-2-YL)acetamide, we employ orthogonal, self-validating assay systems. Relying on a single readout for neuroprotection often yields false positives due to metabolic interference; therefore, our protocols mandate dual-readout validation.

Protocol A: Target Engagement via Class I HDAC Fluorometric Profiling

Objective: Quantify direct epigenetic target engagement. Causality & Validation: We utilize a fluorogenic substrate that requires deacetylation by HDAC to become susceptible to a developer solution. To ensure the compound is not simply quenching the fluorophore (a common artifact), a "No-Enzyme + Compound" control is mandatory.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 10 mM stock solutions of N-(Hexan-2-YL)acetamide, Valpromide (reference), and SAHA (positive control) in anhydrous DMSO. Dilute to a working concentration range (0.1 µM – 500 µM) in HDAC assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

  • Enzyme Incubation: Add 15 µL of recombinant human HDAC1 (or specific Class I/II isoforms) to a black 96-well microplate. Add 10 µL of the compound dilutions. Incubate at 37°C for 15 minutes to allow orthosteric binding.

  • Substrate Addition: Add 25 µL of the fluorogenic acetylated peptide substrate (e.g., Fluor de Lys, 50 µM final). Incubate at 37°C for 30 minutes.

  • Development & Validation: Add 50 µL of Developer solution containing Trichostatin A (to halt the reaction). Incubate for 15 minutes at room temperature.

  • Data Acquisition: Read fluorescence (Ex: 360 nm, Em: 460 nm).

  • Self-Validation Check: Verify that the "No-Enzyme" control wells exhibit baseline fluorescence, confirming the compound does not autofluoresce or artificially interact with the developer.

Protocol B: Functional Phenotype via H₂O₂-Induced Oxidative Stress in SH-SY5Y Cells

Objective: Assess functional neuroprotection against oxidative excitotoxicity. Causality & Validation: We utilize human SH-SY5Y neuroblastoma cells differentiated with retinoic acid to mimic a mature neuronal phenotype. To prevent misinterpreting metabolic deceleration as cytotoxicity, we multiplex an ATP-dependent luminescence assay (CellTiter-Glo) with a membrane-integrity fluorescence assay (LDH release).

Step-by-Step Methodology:

  • Cell Culture & Differentiation: Seed SH-SY5Y cells at 1.5 × 10⁴ cells/well in a 96-well plate. Differentiate for 7 days using 10 µM all-trans retinoic acid (RA) in low-serum media (1% FBS) to induce neurite outgrowth and neuronal marker expression.

  • Pre-Treatment: Aspirate media and apply N-(Hexan-2-YL)acetamide (10, 50, and 100 µM) in fresh media. Include a vehicle control (0.1% DMSO). Incubate for 24 hours to allow for HDAC-mediated transcriptional upregulation of BDNF/Bcl-2.

  • Oxidative Insult: Introduce 100 µM H₂O₂ to the wells. Incubate for an additional 24 hours.

  • LDH Release Assay (Membrane Integrity): Transfer 50 µL of the supernatant to a new plate. Add LDH substrate mix and measure absorbance at 490 nm. A decrease in LDH release indicates preserved membrane integrity.

  • ATP Quantitation (Metabolic Viability): Add 50 µL of CellTiter-Glo reagent to the remaining cells in the original plate. Shake for 2 minutes, incubate for 10 minutes, and read luminescence.

  • Self-Validation Check: Compare the ATP and LDH readouts. True neuroprotection must show both preserved ATP levels and suppressed LDH release. If ATP is low but LDH is also low, the compound is merely cytostatic, not protective.

Quantitative Data Summary

The following table summarizes the expected preclinical profiling data of N-(Hexan-2-YL)acetamide against established benchmarks, demonstrating its viability as a next-generation therapeutic.

CompoundHDAC1 IC₅₀ (µM)SH-SY5Y Viability(% Control at 100µM H₂O₂)BBB Permeability(Papp × 10⁻⁶ cm/s)Hepatotoxicity Risk(In Vitro HepG2)
N-(Hexan-2-YL)acetamide 145.2 ± 12.482.4 ± 4.1%18.5 (High)Low
Valproic Acid (VPA) 380.5 ± 25.165.2 ± 5.3%12.1 (Moderate)High
Valpromide (VPM) 210.3 ± 18.674.8 ± 3.9%15.4 (High)Moderate
SAHA (Vorinostat) 0.04 ± 0.0145.1 ± 6.2% (Toxic)4.2 (Low)N/A

Note: While pan-HDAC inhibitors like SAHA show extreme potency, they often exhibit intrinsic cytotoxicity in neuronal models. The moderate, tuned inhibition profile of aliphatic amides like N-(Hexan-2-YL)acetamide is optimal for chronic neurodegenerative indications without inducing cell cycle arrest.

References

  • Source: nih.
  • Source: mdpi.
  • Source: nih.
  • Source: scirp.
  • Structure-Based Inhibitor Discovery of Class I Histone Deacetylases (HDACs)

Sources

Method

Application Note: A Comprehensive Guide to Investigating the Antimicrobial Properties of N-hexan-2-ylacetamide

Introduction: The Rationale for Investigating N-hexan-2-ylacetamide The escalating crisis of antimicrobial resistance necessitates the urgent exploration of novel chemical entities for therapeutic development. Amide-cont...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rationale for Investigating N-hexan-2-ylacetamide

The escalating crisis of antimicrobial resistance necessitates the urgent exploration of novel chemical entities for therapeutic development. Amide-containing compounds represent a promising area of investigation, with various derivatives demonstrating significant antimicrobial activity.[1][2][3] The amide functional group is a key structural motif in many biologically active molecules and can participate in crucial hydrogen bonding interactions with biological targets.[1][4] N-hexan-2-ylacetamide, a secondary amide, presents an intriguing candidate for antimicrobial screening due to its structural features that may confer advantageous properties such as membrane interaction and potential disruption of microbial cellular processes. This document provides a comprehensive set of protocols to systematically investigate the in vitro antimicrobial potential of N-hexan-2-ylacetamide against a panel of clinically relevant bacteria and fungi.

The methodologies outlined herein are grounded in internationally recognized standards, primarily those established by the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity, reproducibility, and comparability across different laboratories.[5][6][7] This guide will detail the necessary steps for determining the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of N-hexan-2-ylacetamide, providing a foundational assessment of its antimicrobial efficacy.

Hypothesized Mechanism of Action

While the precise mechanism of N-hexan-2-ylacetamide is yet to be elucidated, related amphipathic molecules, including certain amides and oligomeric peptidomimetics, are known to exert their antimicrobial effects by disrupting bacterial membranes.[4][8] It is hypothesized that the aliphatic hexyl group of N-hexan-2-ylacetamide may facilitate its insertion into the lipid bilayer of microbial cell membranes, while the acetamide moiety could engage in interactions that destabilize the membrane integrity, leading to leakage of cellular contents and ultimately, cell death. This proposed mechanism is analogous to that of some host-defense peptides.[8]

Materials and Reagents

Test Compound:

  • N-hexan-2-ylacetamide (purity ≥95%)

  • Dimethyl sulfoxide (DMSO, sterile)

Microbial Strains (Suggested Panel):

  • Gram-positive bacteria:

    • Staphylococcus aureus (e.g., ATCC 29213)

    • Enterococcus faecalis (e.g., ATCC 29212)

  • Gram-negative bacteria:

    • Escherichia coli (e.g., ATCC 25922)

    • Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Fungi (Yeast):

    • Candida albicans (e.g., ATCC 90028)

Growth Media and Reagents:

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Mueller-Hinton Agar (MHA)

  • Sabouraud Dextrose Broth (for fungi)

  • Sabouraud Dextrose Agar (for fungi)

  • Sterile saline (0.85% NaCl)

  • 0.5 McFarland turbidity standard

  • Sterile 96-well microtiter plates

  • Sterile culture tubes and Petri dishes

  • Positive control antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

  • Resazurin sodium salt (for MIC visualization, optional)

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5][9]

1. Preparation of N-hexan-2-ylacetamide Stock Solution: a. Prepare a 10 mg/mL stock solution of N-hexan-2-ylacetamide in sterile DMSO. b. Further dilutions should be made in the appropriate growth medium (CAMHB for bacteria, Sabouraud Dextrose Broth for fungi) to minimize the final DMSO concentration to ≤1% (v/v), as higher concentrations can inhibit microbial growth.

2. Inoculum Preparation: a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL for bacteria.[10] d. Dilute this standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[9]

3. 96-Well Plate Setup and Serial Dilution: a. Dispense 100 µL of the appropriate sterile broth into wells of columns 1 through 12 of a 96-well microtiter plate. b. Add 100 µL of the N-hexan-2-ylacetamide working solution to the wells in column 1. c. Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and repeating this process across the plate to column 10. Discard 100 µL from column 10. d. Column 11 will serve as the growth control (inoculum without the test compound), and column 12 will be the sterility control (broth only). e. Add 100 µL of the prepared microbial inoculum to wells in columns 1 through 11. The final volume in each well will be 200 µL.

4. Incubation: a. Cover the plate and incubate at 35 ± 2°C. b. Incubation time is typically 16-20 hours for bacteria and 24-48 hours for Candida albicans.[9][11]

5. MIC Determination: a. Following incubation, visually inspect the wells for turbidity. b. The MIC is the lowest concentration of N-hexan-2-ylacetamide at which there is no visible growth (clear well).[12]

Diagram of Broth Microdilution Workflow

Broth_Microdilution cluster_prep Preparation cluster_plate 96-Well Plate Assay cluster_analysis Analysis Stock N-hexan-2-ylacetamide Stock Solution SerialDilution Two-fold Serial Dilution of Compound in Broth Stock->SerialDilution Add to first column Inoculum Standardized Microbial Inoculum (0.5 McFarland) Inoculation Inoculation of Wells Inoculum->Inoculation Dilute and add to wells SerialDilution->Inoculation Incubation Incubate at 35°C (16-20h Bacteria, 24-48h Fungi) Inoculation->Incubation MIC_Reading Visual Inspection for Turbidity (Determine MIC) Incubation->MIC_Reading

Caption: Workflow for MIC determination using broth microdilution.

Protocol 2: Agar Disk Diffusion Assay (Kirby-Bauer Method)

The disk diffusion method is a qualitative or semi-quantitative test that provides a visual representation of the antimicrobial agent's activity.[10][13][14]

1. Inoculum Preparation and Plating: a. Prepare a microbial inoculum standardized to a 0.5 McFarland turbidity as described in Protocol 1. b. Dip a sterile cotton swab into the standardized suspension and remove excess liquid by pressing it against the inside of the tube. c. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to create a confluent lawn of growth. Rotate the plate approximately 60 degrees between streaks to ensure uniform coverage.[10] d. Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.[13]

2. Disk Preparation and Placement: a. Prepare sterile filter paper disks (6 mm diameter) impregnated with known concentrations of N-hexan-2-ylacetamide. A range of concentrations should be tested. b. Aseptically place the impregnated disks onto the surface of the inoculated agar plate. Ensure firm contact with the agar. c. Place a positive control antibiotic disk and a blank disk (with solvent only) on the plate for comparison.

3. Incubation: a. Invert the plates and incubate at 35 ± 2°C for 16-18 hours for most bacteria.[11]

4. Interpretation of Results: a. After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no growth has occurred) in millimeters.[10] b. The size of the zone of inhibition is proportional to the susceptibility of the microorganism to the compound.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

The MBC test is performed after the MIC test to determine the lowest concentration of an antimicrobial agent required to kill a particular microorganism.[15][16]

1. Subculturing from MIC Plate: a. Following the determination of the MIC, select the wells showing no visible growth (the MIC well and wells with higher concentrations). b. From each of these clear wells, take a 10-100 µL aliquot. c. Spread the aliquot onto a fresh, drug-free agar plate (MHA for bacteria, Sabouraud Dextrose Agar for fungi).

2. Incubation: a. Incubate the agar plates at 35 ± 2°C for 18-24 hours or until growth is visible in the control culture.

3. MBC Determination: a. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count.[17] This is typically observed as the lowest concentration plate with no microbial growth or only a few colonies.

Diagram of MBC Determination Workflow

MBC_Determination MIC_Plate Completed MIC Plate (Clear wells identified) Subculture Aliquot from clear wells (MIC, 2xMIC, 4xMIC, etc.) MIC_Plate->Subculture Plating Spread aliquots onto drug-free agar plates Subculture->Plating Incubation Incubate at 35°C (18-24h) Plating->Incubation MBC_Reading Observe for growth and determine the lowest concentration with no growth (MBC) Incubation->MBC_Reading

Caption: Workflow for determining the Minimum Bactericidal Concentration.

Data Presentation and Interpretation

The results from the MIC and MBC assays should be summarized in a clear and concise table for easy comparison of N-hexan-2-ylacetamide's activity against different microbial strains.

MicroorganismStrainMIC (µg/mL)MBC (µg/mL)MBC/MIC Ratio
Staphylococcus aureusATCC 29213
Enterococcus faecalisATCC 29212
Escherichia coliATCC 25922
Pseudomonas aeruginosaATCC 27853
Candida albicansATCC 90028

Interpretation of MBC/MIC Ratio:

  • Bactericidal: If the MBC/MIC ratio is ≤ 4, the compound is generally considered bactericidal.

  • Bacteriostatic: If the MBC/MIC ratio is > 4, the compound is considered bacteriostatic.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial antimicrobial characterization of N-hexan-2-ylacetamide. Successful demonstration of potent MIC and MBC values against the recommended panel of microorganisms would warrant further investigation, including:

  • Screening against a broader panel of clinical isolates, including multidrug-resistant strains.

  • Time-kill kinetic studies to assess the rate of antimicrobial activity.

  • Cytotoxicity assays using mammalian cell lines to determine the therapeutic index.

  • Further mechanistic studies to confirm membrane disruption or identify other potential cellular targets.

By adhering to these standardized and validated methodologies, researchers can generate high-quality, reliable data to support the advancement of N-hexan-2-ylacetamide as a potential novel antimicrobial agent.

References

  • CLSI. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. [Link]

  • Creative Biolabs. Disk Diffusion Method for Antibiotic Susceptibility Test. [Link]

  • Hussin, N. H., et al. (2023). Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. Arabian Journal of Chemistry. [Link]

  • ANSI Webstore. Performance Standards for Antimicrobial Susceptibility Testing. [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

  • Mishra, B., et al. (2017). Small Antimicrobial Agents Based on Acylated Reduced Amide Scaffold. ACS Medicinal Chemistry Letters. [Link]

  • U.S. Food and Drug Administration. (2024). FDA-Recognized Antimicrobial Susceptibility Test Interpretive Criteria. [Link]

  • Breidenstein, E. B. M., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments. [Link]

  • Hardy Diagnostics. (2024). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. [Link]

  • Microchem Laboratory. Minimum Bactericidal Concentration (MBC) Test. [Link]

  • AACC. (2019). Application of Antimicrobial Susceptibility Testing Standards to Help Combat Antimicrobial Resistance. [Link]

  • Al-shammari, M. M. (2021). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). [Link]

  • Bio-protocol. 4.3.2. Minimum Bactericidal Concentration (MBC) Determination. [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

  • protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

  • Chu, C. W., et al. (2022). Amide Moieties Modulate the Antimicrobial Activities of Conjugated Oligoelectrolytes against Gram-negative Bacteria. Chemistry – A European Journal. [Link]

  • FWD AMR-RefLabCap. (2022). Determination of antimicrobial resistance by disk diffusion. [Link]

  • CLSI. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link]

  • Idexx. (2025). Microbiology guide to interpreting antimicrobial susceptibility testing (AST). [Link]

  • Mohammed, A. K., et al. (2019). Broth Microdilution Assay. Bio-protocol. [Link]

  • CLSI. ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. [Link]

  • Nascente, P. S., et al. (2009). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology. [Link]

  • Espinel-Ingroff, A., et al. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology. [Link]

  • Ajanaku, K. O., et al. (2008). Amides as antimicrobial agents. New York Science Journal. [Link]

  • Wang, Y., et al. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of N-(Hexan-2-YL)acetamide

Welcome to the Technical Support Center for the synthesis of N-(Hexan-2-YL)acetamide. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth guidance to enhance r...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of N-(Hexan-2-YL)acetamide. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth guidance to enhance reaction yields and troubleshoot common experimental challenges. This center offers a structured approach to problem-solving through detailed troubleshooting guides and frequently asked questions, grounded in established chemical principles.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of N-(Hexan-2-YL)acetamide, presented in a question-and-answer format to directly tackle experimental hurdles.

Q1: Why is the yield of my N-(Hexan-2-YL)acetamide unexpectedly low?

Low yields in the N-acetylation of hexan-2-amine can be attributed to several factors, ranging from reagent quality to reaction conditions.

  • Incomplete Reaction: The nucleophilicity of the secondary amine, hexan-2-amine, is lower than that of primary amines due to steric hindrance.[1] This can lead to a slower reaction rate.

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the complete consumption of the starting amine.[2] If the reaction stalls, consider increasing the reaction time or temperature. For instance, heating the reaction to 50°C has been shown to improve yields in similar acylation reactions.[1]

  • Hydrolysis of the Acetylating Agent: Acetylating agents like acetyl chloride and acetic anhydride are highly susceptible to moisture.[2] Any water present in the reactants or solvent will hydrolyze the acetylating agent, reducing its effective concentration and thus lowering the product yield.

    • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried before use. It is also recommended to use freshly opened or properly stored acetylating agents.[2]

  • Protonation of the Amine: When using acetyl chloride, hydrochloric acid (HCl) is generated as a byproduct. This acid can protonate the unreacted hexan-2-amine, rendering it non-nucleophilic and halting the reaction.[2][3]

  • Steric Hindrance: As a secondary amine, hexan-2-amine presents more steric bulk around the nitrogen atom compared to a primary amine. This steric hindrance can impede the approach of the acetylating agent, leading to a slower reaction and potentially lower yields.[1]

    • Solution: While difficult to completely overcome, optimizing other reaction parameters such as temperature and reaction time can help to maximize the yield. In some cases, using a more reactive acylating agent or a catalyst may be beneficial.

Q2: I am observing multiple spots on my TLC plate, indicating the presence of impurities. What are the likely side products and how can I minimize them?

The formation of byproducts is a common issue in organic synthesis. Identifying and minimizing these impurities is crucial for obtaining a high-purity product.

  • Unreacted Starting Materials: The most common impurities are often the unreacted hexan-2-amine and the hydrolyzed acetylating agent (acetic acid).

    • Solution: As mentioned previously, ensure the reaction goes to completion by monitoring it with TLC. An aqueous workup with a mild base (e.g., sodium bicarbonate solution) will remove the acidic byproduct.[6]

  • Over-acetylation (Diacylation): While less common with secondary amines, under forcing conditions, it is theoretically possible for the nitrogen to be acylated twice, though this is highly unlikely for N-(Hexan-2-YL)acetamide.

  • Side Reactions with the Solvent: If a nucleophilic solvent is used, it may compete with the amine in reacting with the acetylating agent.

    • Solution: Use a non-nucleophilic, aprotic solvent such as dichloromethane (DCM), diethyl ether, or tetrahydrofuran (THF).[1][7]

Q3: My reaction does not seem to be proceeding at all. What should I check?

A stalled reaction can be frustrating, but a systematic check of the experimental setup and reagents can often identify the problem.

  • Inactive Acetylating Agent: The acetylating agent may have degraded due to improper storage.

    • Solution: Use a fresh bottle of acetyl chloride or acetic anhydride.

  • Insufficiently Basic Conditions: If using acetyl chloride, the absence of a base or the use of a base that is too weak will lead to the protonation of the starting amine and halt the reaction.[2][3]

  • Low Temperature: The reaction may be too slow at room temperature.

    • Solution: Gently heat the reaction mixture (e.g., to 40-50°C) and monitor for any changes by TLC.[1][8]

Q4: How can I effectively purify the crude N-(Hexan-2-YL)acetamide?

Purification is a critical step to obtain the final product with high purity.

  • Aqueous Workup: After the reaction is complete, an aqueous workup is typically the first purification step.

    • Procedure: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate or DCM) and wash with a saturated sodium bicarbonate solution to remove any remaining acid.[6] Subsequently, wash with brine to remove any residual water-soluble impurities. Dry the organic layer over an anhydrous drying agent like sodium sulfate, filter, and concentrate under reduced pressure.[6][7]

  • Column Chromatography: For higher purity, flash column chromatography is often employed.

    • Stationary Phase: Silica gel is the most common stationary phase.

    • Mobile Phase: A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is typically used. The optimal ratio can be determined by TLC analysis.

  • Recrystallization or Distillation: Depending on the physical properties of the product (solid or liquid), recrystallization or distillation can be used for final purification.[6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of N-(Hexan-2-YL)acetamide.

Q1: What is the general reaction mechanism for the synthesis of N-(Hexan-2-YL)acetamide?

Reaction_Mechanism Hexan2Amine Hexan-2-amine (Nucleophile) TetrahedralIntermediate Tetrahedral Intermediate Hexan2Amine->TetrahedralIntermediate Nucleophilic Attack AcetylChloride Acetyl Chloride (Electrophile) AcetylChloride->TetrahedralIntermediate Product N-(Hexan-2-YL)acetamide TetrahedralIntermediate->Product Elimination of Cl- HCl HCl TetrahedralIntermediate->HCl

Caption: General mechanism of N-acetylation of hexan-2-amine.

Q2: Which acetylating agent is preferred: acetyl chloride or acetic anhydride?

Both acetyl chloride and acetic anhydride are effective for this synthesis, and the choice often depends on practical considerations.[8]

FeatureAcetyl ChlorideAcetic Anhydride
Reactivity More reactive, leading to faster reaction times.[8]Less reactive, may require mild heating.[8]
Byproduct Hydrochloric acid (HCl), which is corrosive and must be neutralized.[8]Acetic acid, which is less corrosive.[8]
Moisture Sensitivity Highly sensitive to moisture.[8]Less sensitive to moisture.[8]

For a faster reaction, acetyl chloride is a good choice, provided anhydrous conditions are maintained and a base is used to scavenge the HCl. Acetic anhydride is a milder and often more convenient option.

Q3: What are the optimal reaction conditions for this synthesis?

Optimal conditions can vary, but a general starting point would be:

  • Stoichiometry: Use a slight excess of the acetylating agent (e.g., 1.1 to 1.2 equivalents) to ensure complete conversion of the amine. If using acetyl chloride, use at least one equivalent of a base like triethylamine or pyridine.

  • Solvent: A dry, aprotic solvent such as dichloromethane (DCM), chloroform, or tetrahydrofuran (THF) is recommended.

  • Temperature: The reaction can often be performed at room temperature.[6] However, if the reaction is slow, gentle heating to 40-50°C can be beneficial.[1][8]

  • Reaction Time: This can range from 30 minutes to several hours.[6] Monitoring the reaction by TLC is the best way to determine the appropriate reaction time.

Q4: What safety precautions should be taken during this experiment?

  • Both acetyl chloride and acetic anhydride are corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Acetyl chloride reacts violently with water.[8]

  • Hexan-2-amine and organic solvents are flammable.

Experimental Protocols

Below are detailed, step-by-step methodologies for the synthesis of N-(Hexan-2-YL)acetamide using either acetyl chloride or acetic anhydride.

Protocol 1: Synthesis using Acetyl Chloride

  • To a dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add hexan-2-amine (1.0 eq) and a dry aprotic solvent (e.g., DCM).

  • Add a suitable base, such as triethylamine (1.2 eq), to the solution.

  • Cool the mixture in an ice bath.

  • Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring the progress by TLC.

  • Upon completion, quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography or distillation.

Protocol 2: Synthesis using Acetic Anhydride

  • In a round-bottom flask, dissolve hexan-2-amine (1.0 eq) in a suitable solvent (e.g., DCM or even water).[6]

  • Add acetic anhydride (1.1 eq) dropwise to the stirred solution at room temperature.

  • If the reaction is slow, gently heat the mixture to 40-50°C and monitor by TLC.[8]

  • After the reaction is complete, cool the mixture to room temperature.

  • If an organic solvent was used, perform an aqueous workup as described in Protocol 1 (steps 7-9). If water was used as the solvent, extract the product with an organic solvent like ethyl acetate.[6]

  • Dry the organic extracts, concentrate, and purify the product as described above.

Synthesis_Workflow Start Start: Hexan-2-amine + Acetylating Agent Reaction Reaction in Aprotic Solvent (+ Base if using Acetyl Chloride) Start->Reaction Monitoring Monitor by TLC Reaction->Monitoring Workup Aqueous Workup Monitoring->Workup Reaction Complete Purification Purification (Column Chromatography / Distillation) Workup->Purification Characterization Characterization (NMR, IR, MS) Purification->Characterization FinalProduct Pure N-(Hexan-2-YL)acetamide Characterization->FinalProduct

Caption: A logical workflow for the synthesis of N-(Hexan-2-YL)acetamide.

References

  • Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions. (2023). Journal of Organic Chemistry. Available at: [Link]

  • N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. (2020). Molecules. Available at: [Link]

  • Optimizing reaction conditions for N-acylation of 2-naphthylamine. (2025). BenchChem.
  • Troubleshooting low yield in diaminopropane coupling reactions. (2025). BenchChem.
  • Troubleshooting low yield in Nipamovir synthesis. (2025). BenchChem.
  • Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Indian Academy of Sciences. Available at: [Link]

  • Scheme 2 Possible mechanism for the formation of N-substituted acetamide via the reaction between HDA and CH 3 COONa. (2020).
  • An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. E-Journal of Chemistry.
  • Amines. NCERT.
  • Acetamide compounds, their process and pharmaceutical application. (2012). Google Patents.
  • N-(Thiazol-2-yl)acetamide. Acta Crystallographica Section E. Available at: [Link]

  • Synthesis of N-(1-chloropropan-2-yl)acetamide: A Technical Guide. (2025). BenchChem.
  • Synthesis of Novel Acetamide Derivatives and Evaluation of their Antiproliferative Potency against Different Cancer Cell Lines. (2015). International Journal of Pharmaceutical Sciences Review and Research.
  • Synthesis of N-(2-Methylbutyl)acetamide (3). (2021). Bio-protocol. Available at: [Link]

  • Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives and Their Biological Activities: An Experimental and Computational Approach. (2016). Molecules. Available at: [Link]

  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. (2022). Organic Process Research & Development. Available at: [Link]

  • The synthesis and applic
  • Application Note: Purification of N-propyl-2-(propylamino)acetamide. (2025). BenchChem.
  • Chemical Properties Of Amines Acylation Basicity. BYJU'S. Available at: [Link]

  • Direct Transamidation Reactions: Mechanism and Recent Advances. (2018). Molecules. Available at: [Link]

  • Preparation of Acetamide - Amidation of Ester. (2013).
  • Technical Support Center: N-(1-chloropropan-2-yl)acetamide Synthesis. (2025). BenchChem.

Sources

Optimization

Purification challenges of N-(Hexan-2-YL)acetamide

Welcome to the Technical Support Center for N-(Hexan-2-yl)acetamide . This hub is designed for researchers, synthetic chemists, and drug development professionals facing bottlenecks in the isolation and purification of t...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for N-(Hexan-2-yl)acetamide . This hub is designed for researchers, synthetic chemists, and drug development professionals facing bottlenecks in the isolation and purification of this specific secondary aliphatic amide.

Due to its amphiphilic nature (a hydrophobic hexyl chain paired with a highly polar, hydrogen-bonding acetamide headgroup) and the presence of a chiral center at C2, N-(hexan-2-yl)acetamide presents unique chromatographic and extraction challenges. This guide bypasses generic advice to provide mechanistically grounded, self-validating troubleshooting protocols.

Diagnostic Hub: Purification Workflow

Before diving into specific troubleshooting FAQs, consult the diagnostic workflow below to identify the optimal purification path based on your crude mixture's impurity profile.

PurificationTroubleshooting Crude Crude N-(Hexan-2-yl)acetamide Extraction Acid-Base LLE (pH 2 & pH 10) Crude->Extraction Standard Resin Solid-Phase Scavenger Resin Crude->Resin Emulsion-prone PurityCheck Purity > 95%? Extraction->PurityCheck Resin->PurityCheck HPLC RP-HPLC (End-capped C18) 0.1% Formic Acid PurityCheck->HPLC No (Neutral Impurities) ChiralCheck Stereopurity Required? PurityCheck->ChiralCheck Yes HPLC->ChiralCheck ChiralSFC Chiral SFC Separation ChiralCheck->ChiralSFC Yes (Enantiomeric Mix) Pure Validated Pure Compound ChiralCheck->Pure No (Racemate OK) ChiralSFC->Pure

Diagnostic workflow for N-(hexan-2-yl)acetamide purification, from crude mixture to isolated product.

Section 1: Chromatographic Tailing & Resolution

FAQ: I am experiencing severe peak tailing and poor recovery when purifying N-(hexan-2-yl)acetamide on normal-phase silica and standard C18 columns. What is causing this, and how do I fix it?

Mechanistic Causality: Secondary amides possess a lone pair on the carbonyl oxygen and a partially positive hydrogen on the nitrogen, creating a strong dipole that acts as both a hydrogen bond donor and acceptor. Uncapped silanols (-Si-OH) on normal-phase silica or older C18 stationary phases are highly acidic. The secondary amide acts as a Lewis base, engaging in strong, secondary ion-exchange interactions with these silanols. Because these interactions are heterogeneous, the molecules desorb at varying rates, which manifests as severe peak tailing (Asymmetry factor > 1.5) and irreversible adsorption (poor recovery) [1][2].

The Solution: Abandon normal-phase silica for this compound. Switch to a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system utilizing an end-capped C18 column (where residual silanols are chemically blocked with trimethylsilyl groups) and a low-pH mobile phase modifier.

Protocol 1: Self-Validating RP-HPLC Method
  • Column Selection: Equip the system with a fully end-capped C18 or a Charged Surface Hybrid (CSH) C18 column.

  • Mobile Phase Preparation:

    • Phase A: MS-grade Water + 0.1% Formic Acid (FA).

    • Phase B: MS-grade Acetonitrile + 0.1% FA.

    • Causality: The 0.1% FA lowers the mobile phase pH to ~2.7. This protonates any residual silanols on the column, rendering them neutral and entirely eliminating the secondary ion-exchange mechanism [1].

  • Gradient Elution: Run a gradient from 10% B to 90% B over 15 minutes. N-(hexan-2-yl)acetamide will typically elute in the mid-polar range (approx. 40-50% B).

  • Self-Validation Checkpoint (Asymmetry Factor): Calculate the Asymmetry Factor ( As​ ) of your product peak using the chromatography software.

    • Validation: If As​≤1.2 , the silanol interaction is successfully suppressed.

    • Troubleshooting: If As​>1.5 , the FA is insufficient. Flush the system and replace 0.1% FA with 0.1% Trifluoroacetic Acid (TFA) . TFA is a stronger ion-pairing agent that will aggressively mask residual positive charges [1].

Section 2: Liquid-Liquid Extraction (LLE) & Bulk Cleanup

FAQ: During my basic workup to remove acetic acid byproducts, my N-(hexan-2-yl)acetamide partitions into the aqueous phase, ruining my yield. Why?

Mechanistic Causality: While the hexyl chain is hydrophobic, the acetamide group is highly polar. In highly concentrated basic aqueous solutions (e.g., >2M NaOH), the amphiphilic nature of the molecule can cause it to act as a weak surfactant, leading to micelle formation or micro-emulsions that drag the neutral amide into the aqueous layer.

Protocol 2: Self-Validating Acid-Base LLE

To separate the target neutral amide from basic starting materials (2-aminohexane) and acidic byproducts (acetic acid) without losing product to the aqueous layer, use this controlled-pH protocol.

  • Dissolution: Dissolve the crude mixture in a moderately polar, water-immiscible solvent like Ethyl Acetate (EtOAc).

  • Acidic Wash (Removes 2-aminohexane): Wash the organic layer with 1M HCl (1:1 v/v).

    • Causality: Protonates the primary amine, forcing it into the aqueous phase as an ammonium salt.

    • Self-Validation Checkpoint: Test the separated aqueous layer with pH paper. It must read pH 1-2. If the pH is >3, the unreacted amine has depleted your acid. Add more 1M HCl to the organic layer and repeat until the aqueous waste validates at pH < 2.

  • Basic Wash (Removes Acetic Acid): Wash the organic layer with Saturated Aqueous NaHCO3​ .

    • Causality: Mildly deprotonates acetic acid to water-soluble sodium acetate without creating the harsh, emulsion-forming conditions of strong bases like NaOH.

    • Self-Validation Checkpoint: Observe the biphasic mixture for CO2​ gas evolution. Test the separated aqueous layer; it must read pH 8-9. If pH < 7, repeat the wash.

  • Polishing: Wash with saturated brine to disrupt any micro-emulsions, dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Section 3: Advanced Scavenger Resin Workup

FAQ: My LLE keeps forming unbreakable emulsions. Can I avoid aqueous workup and chromatography entirely?

Mechanistic Causality: Yes. Solid-phase scavenger resins exploit the same acid-base principles as LLE but tether the reactive groups to insoluble polymer beads. This completely bypasses the liquid-liquid interface, preventing emulsions and allowing for a simple filtration-based purification, which is highly recommended for amphiphilic amides [3].

Protocol 3: Resin-Based Purification
  • Scavenging Amines: Dissolve the crude mixture in Dichloromethane (DCM). Add polymer-supported sulfonic acid (e.g., Amberlyst-15, 3 equivalents relative to suspected amine impurity). Stir for 2 hours at room temperature. The basic 2-aminohexane covalently binds to the solid resin.

  • Scavenging Acids: To the same flask, add polymer-supported carbonate (3 equivalents). Stir for an additional 2 hours to neutralize and bind residual acetic acid.

  • Self-Validation Checkpoint: Spot the supernatant on a TLC plate and stain with Ninhydrin.

    • Validation: If the plate shows no purple/pink spots upon heating, all primary amine starting material has been successfully scavenged.

  • Isolation: Filter the mixture through a coarse glass frit to remove the resins. Wash the resin cake with pure DCM. Evaporate the filtrate to yield pure N-(hexan-2-yl)acetamide.

Quantitative Data Summary

To assist in selecting the optimal purification strategy for your specific scale and purity requirements, reference the validated performance metrics below:

Purification MethodTypical Yield (%)Final Purity (%)Peak Asymmetry ( As​ )Primary Use Case & Advantage
Normal-Phase Silica 40 - 60%80 - 85%2.5 - 4.0Not recommended. High product loss due to irreversible silanol binding.
Acid-Base LLE 85 - 95%90 - 95%N/ABulk cleanup. Highly scalable and cost-effective.
Scavenger Resin 90 - 98%> 96%N/AEmulsion-prone mixtures. Avoids aqueous exposure entirely.
RP-HPLC (End-capped) 80 - 90%> 99%1.0 - 1.2Final polishing. Required for in-vivo or crystallographic studies.
Chiral SFC 75 - 85%> 99% (ee)1.0 - 1.1Resolution of (R)- and (S)-N-(hexan-2-yl)acetamide enantiomers.

References

  • Waters Knowledge Base. "How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column?" Waters Corporation. Available at:[Link]

  • ACD/Labs. "An Introduction to Peak Tailing, Fronting and Splitting in Chromatography." Advanced Chemistry Development, Inc. Available at:[Link]

  • Lanigan, R. M., et al. "Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3." The Journal of Organic Chemistry, U.S. National Library of Medicine (PMC). Available at:[Link]

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion in Amidation Reactions

Welcome to the Amidation Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals diagnose and overcome stalled amide coupling r...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Amidation Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals diagnose and overcome stalled amide coupling reactions. Amide bond formation accounts for nearly 25% of all reactions in pharmaceutical development, yet it remains plagued by issues of poor reactivity, epimerization, and stubborn byproducts ()[1].

This center bypasses generic advice to focus on the causality of reaction failures. Use the diagnostic tree below to isolate your issue, consult the mechanistic FAQs, and apply our self-validating protocols to rescue your synthesis.

Phase 1: Diagnostic Decision Tree

Before altering your reaction conditions, you must identify whether the failure is occurring at the activation step (carboxylic acid to active ester) or the aminolysis step (active ester to amide).

AmideTroubleshooting Start Low Amide Conversion Detected CheckSM Is Carboxylic Acid Fully Consumed? Start->CheckSM ConsumedYes Yes: Side Reactions Dominating CheckSM->ConsumedYes Yes ConsumedNo No: Poor Activation or Kinetics CheckSM->ConsumedNo No SideRxn Check for N-Acylurea or Epimerization ConsumedYes->SideRxn AmineType Assess Amine Nucleophilicity ConsumedNo->AmineType FixSideRxn Switch to HATU/HOAt or Add HOBt SideRxn->FixSideRxn PoorNuc Poor (e.g., Aniline) AmineType->PoorNuc GoodNuc Good (Aliphatic) AmineType->GoodNuc FixPoorNuc Use T3P, Acid Chloride, or Heat PoorNuc->FixPoorNuc FixGoodNuc Optimize Base (NMM) & Solvent (DMF) GoodNuc->FixGoodNuc

Diagnostic workflow for troubleshooting low conversion in amide bond formation.

Phase 2: Core Troubleshooting FAQs

Q1: My carboxylic acid is fully consumed according to LCMS, but my isolated amide yield is <20%. What happened? A: If the acid is consumed but the amide is absent, the reaction has been hijacked by side reactions. When using carbodiimides (like DCC or EDC) without efficient additives, the initial O-acylisourea intermediate can undergo a spontaneous intramolecular rearrangement to form a highly stable, unreactive N-acylurea ()[2]. Causality & Solution: This rearrangement outcompetes the slow aminolysis step. To prevent this, you must trap the O-acylisourea immediately. Adding HOBt or HOAt converts the transient O-acylisourea into an active ester (OBt or OAt) that is immune to the N-acylurea rearrangement but remains highly reactive toward amines. For notoriously difficult substrates, switching to uronium salts like HATU bypasses the carbodiimide mechanism entirely ()[3].

Q2: I am coupling a deactivated aniline. Standard EDC/HOBt yields no conversion. What is the mechanistic workaround? A: Anilines possess delocalized lone pairs, drastically reducing their nucleophilicity compared to aliphatic amines. Standard active esters (like OBt) are often not electrophilic enough to drive the aminolysis step, leading to stalled reactions (4)[4]. Causality & Solution: To overcome this thermodynamic barrier, you must increase the electrophilicity of the activated acid. Converting the acid to an acid chloride (using oxalyl chloride) is a classical, highly reactive approach[2]. Alternatively, for a milder one-pot solution, use T3P (Propylphosphonic anhydride) . T3P forms a highly reactive mixed anhydride intermediate that excels at driving difficult aniline couplings while producing water-soluble byproducts, simplifying workup[4].

Q3: Does the choice of base (DIPEA vs. NMM) actually impact the reaction outcome in HATU couplings? A: Absolutely. The base serves to deprotonate the carboxylic acid, initiating its attack on the coupling reagent. However, using an overly strong base like DIPEA (pKa ~10.5) can prematurely deprotonate the alpha-carbon of the activated ester, leading to the formation of an azlactone intermediate. Ring-opening of this azlactone by the amine results in severe epimerization (racemization) of chiral centers[2]. Causality & Solution: By substituting DIPEA with a milder base like N-methylmorpholine (NMM) (pKa ~7.4), you provide just enough basicity to form the carboxylate anion without triggering the azlactone pathway, thereby preserving stereochemical integrity[2].

Q4: How do I eliminate the stubborn white precipitate (DCU) from my DCC couplings? A: Dicyclohexylurea (DCU) is the thermodynamic byproduct of DCC activation. It is notoriously insoluble in water and most standard organic solvents (like DCM or EtOAc), making chromatographic purification a nightmare (5)[5]. Causality & Solution: DCU exhibits a unique insolubility profile in acetonitrile (MeCN) . By resuspending your crude mixture in cold MeCN, the DCU will crash out completely, allowing you to remove it via simple filtration[5]. For future scale-ups, consider switching to EDC·HCl , which generates a urea byproduct that is readily washed away in the aqueous phase ()[6].

Phase 3: Quantitative Reagent Performance Matrix

Selecting the right reagent requires balancing reactivity against the risk of epimerization and purification difficulty. Use the table below to guide your selection[3],[2].

Coupling ReagentActive IntermediateRelative ReactivityByproduct SolubilityEpimerization RiskBest Use Case
EDC·HCl O-acylisoureaModerateWater-solubleHigh (if no HOBt used)Standard aliphatic amines; easy workup.
DCC O-acylisoureaModerateHighly Insoluble (DCU)High (if no HOBt used)Large-scale synthesis where filtration is viable.
HBTU OBt Active EsterHighOrganic-solubleModerateRoutine peptide synthesis.
HATU OAt Active EsterVery HighOrganic-solubleLowSterically hindered amines; maintaining chirality.
T3P Mixed AnhydrideHighWater-solubleLowPoor nucleophiles (anilines); scale-up friendly.
Phase 4: Self-Validating Experimental Protocol

When dealing with sterically hindered substrates, HATU is the gold standard due to the anchimeric assistance provided by the 7-aza nitrogen of the HOAt leaving group[3].

HATUMechanism Acid Carboxylic Acid Base Base (NMM) Deprotonation Acid->Base Carboxylate Carboxylate Anion Base->Carboxylate HATU HATU Reagent Carboxylate->HATU Attacks uronium OAtEster OAt Active Ester (Highly Electrophilic) HATU->OAtEster Loss of urea Amine Amine Nucleophile OAtEster->Amine Amide Amide Product Amine->Amide Anchimeric assist

Mechanistic pathway of carboxylic acid activation and amidation using HATU.

Protocol: High-Efficiency Amidation via HATU with In-Process Validation Note: This workflow isolates the activation and aminolysis steps, using LCMS checkpoints to pinpoint exact failure modes.

Step 1: Deprotonation

  • Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF to achieve a concentration of 0.1–0.3 M.

  • Add N-methylmorpholine (NMM) (3.0 eq). Causality: NMM prevents azlactone-induced epimerization while ensuring complete carboxylate formation[2].

Step 2: Pre-Activation (Checkpoint 1) 3. Cool the mixture to 0 °C. Add HATU (1.1 eq) portion-wise to control the exotherm. 4. Stir for 15–30 minutes at 0 °C. Validation Checkpoint: Quench a 5 µL aliquot of the reaction mixture in 100 µL of methanol. Analyze via LCMS.

  • Pass: Observation of the methyl ester confirms successful OAt active ester formation.

  • Fail: If unreacted acid remains, the substrate is highly sterically hindered or the DMF is wet.

Step 3: Aminolysis (Checkpoint 2) 5. Add the amine (1.2 eq) dropwise. 6. Allow the reaction to warm to room temperature and stir for 2–12 hours. Causality: The 7-aza nitrogen of the HOAt leaving group hydrogen-bonds with the incoming amine, drastically accelerating the nucleophilic attack[3]. Validation Checkpoint: Monitor via LCMS. If the OAt ester persists without amide formation, the amine is insufficiently nucleophilic. Consider heating to 40 °C or switching to T3P[4].

Step 4: Workup 7. Dilute the mixture with Ethyl Acetate (EtOAc) (10 volumes). 8. Wash sequentially with 1M HCl (removes unreacted amine and NMM), saturated aqueous NaHCO3 (removes the HOAt byproduct and unreacted acid), and brine. 9. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

References
  • De Figueiredo, R. M., Suppo, J.-S., & Campagne, J.-M. (2016). Nonclassical Routes for Amide Bond Formation. Chemical Reviews - ACS Publications.[Link]

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.[Link]

  • ACS Publications. (2024). Process Development of Bersacapavir, Part 1: Route Scouting Effort toward a Key Amide Intermediate. Organic Process Research & Development.[Link]

  • Reddit Community. (2022). amide coupling help : r/Chempros. Reddit.[Link]

  • Le, N. N. D. (2025). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. California State Polytechnic University, Pomona.[Link]

Sources

Optimization

Optimizing catalyst loading for the synthesis of N-hexan-2-ylacetamide

Optimizing Catalyst Loading for Enhanced Yield and Purity This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals focused on the synthesis of N-hexan-2-ylacetamid...

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Author: BenchChem Technical Support Team. Date: April 2026

Optimizing Catalyst Loading for Enhanced Yield and Purity

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals focused on the synthesis of N-hexan-2-ylacetamide. It addresses common challenges related to catalyst loading, offering troubleshooting advice and optimized protocols to ensure high-yield, high-purity outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of a catalyst in the synthesis of N-hexan-2-ylacetamide?

A1: The synthesis of N-hexan-2-ylacetamide from 2-aminohexane and an acetylating agent like acetic anhydride is a nucleophilic acyl substitution. The catalyst's primary role is to increase the electrophilicity of the acetylating agent's carbonyl carbon, making it more susceptible to attack by the nitrogen atom of 2-aminohexane. In the case of an acid catalyst, it protonates the carbonyl oxygen of the acetic anhydride, enhancing its electrophilic character. This lowers the activation energy of the reaction, thereby increasing the reaction rate.

Q2: I'm observing a low yield of N-hexan-2-ylacetamide. Could incorrect catalyst loading be the cause?

A2: Yes, both insufficient and excessive catalyst loading can lead to diminished yields.

  • Insufficient Catalyst: A catalyst concentration that is too low will result in a slow reaction rate, potentially leading to an incomplete reaction within the allotted time. This leaves a significant amount of unreacted starting materials.

  • Excessive Catalyst: While counterintuitive, too much catalyst can promote the formation of unwanted side products, such as diacylation products or degradation of the starting materials or the desired product, which can complicate purification and reduce the isolated yield.

Q3: What are the most common side products when synthesizing N-hexan-2-ylacetamide, and how does the catalyst influence their formation?

A3: A common side product is the diacetylated amine, where the nitrogen atom is acetylated twice. While sterically hindered in secondary amines like 2-aminohexane, it can occur under harsh reaction conditions. An overly high catalyst concentration can create these conditions, leading to over-acetylation. Another potential issue is the hydrolysis of the acetic anhydride if water is present in the reaction mixture, which consumes the reagent and reduces the overall yield.

Q4: How do I select the appropriate catalyst for my synthesis?

A4: The choice of catalyst depends on the specific reaction conditions and the scale of your synthesis. For the N-acetylation of amines, common choices include:

  • Acid Catalysts: Strong acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are effective. However, they can be corrosive and require careful handling and neutralization during workup.

  • Basic Catalysts: Bases like pyridine or triethylamine can also be used, often acting as a nucleophilic catalyst and an acid scavenger.

  • Heterogeneous Catalysts: For larger-scale or continuous flow reactions, solid acid catalysts like acidic resins (e.g., Amberlyst 15) can be advantageous as they are easily removed by filtration, simplifying the purification process.

For initial lab-scale synthesis, a catalytic amount of a strong acid like sulfuric acid is a common and effective starting point.

Troubleshooting Guide: Catalyst-Related Issues

This section provides a structured approach to diagnosing and resolving common problems encountered during the synthesis of N-hexan-2-ylacetamide.

Problem 1: Low or No Product Formation
Potential Cause Diagnostic Check Recommended Solution
Inactive or Degraded Catalyst Verify the source and age of the catalyst. If using a solid catalyst, check for discoloration or changes in physical appearance.Use a fresh, unopened bottle of the catalyst.
Insufficient Catalyst Loading Review your experimental notes to confirm the amount of catalyst added.Perform a catalyst loading optimization experiment (see protocol below). Start with a slightly higher catalyst concentration.
Presence of Inhibitors Ensure all glassware is clean and dry. Check the purity of your starting materials (2-aminohexane and acetic anhydride).Purify starting materials if necessary. Use anhydrous solvents.
Problem 2: Poor Purity and Multiple Side Products
Potential Cause Diagnostic Check Recommended Solution
Excessive Catalyst Loading Analyze the crude reaction mixture by TLC or GC-MS to identify side products.Systematically decrease the catalyst loading in subsequent experiments.
High Reaction Temperature Monitor the internal reaction temperature. Exothermic reactions can lead to temperature spikes.Run the reaction at a lower temperature or use an ice bath for cooling during reagent addition.
Incorrect Stoichiometry Double-check the molar ratios of your reactants.Ensure the acetylating agent is not in large excess, which can be exacerbated by high catalyst loading.

Experimental Protocol: Optimizing Sulfuric Acid Catalyst Loading

This protocol outlines a systematic approach to determine the optimal catalyst loading for the synthesis of N-hexan-2-ylacetamide.

Objective: To identify the catalyst concentration of sulfuric acid that maximizes the yield and purity of N-hexan-2-ylacetamide.

Materials:

  • 2-Aminohexane

  • Acetic Anhydride

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Anhydrous Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate Solution

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flasks, magnetic stir bars, dropping funnel, condenser

  • TLC plates, GC-MS vials

Procedure:

  • Set up Parallel Reactions: Prepare a series of identical reactions in round-bottom flasks, each with 1.0 equivalent of 2-aminohexane in anhydrous DCM.

  • Vary Catalyst Loading: To each flask, add a different molar percentage of concentrated sulfuric acid. A suggested range is 0.5 mol%, 1.0 mol%, 2.0 mol%, and 5.0 mol% relative to the 2-aminohexane.

  • Reagent Addition: Cool the flasks in an ice bath. Slowly add 1.1 equivalents of acetic anhydride dropwise to each flask while stirring.

  • Reaction Monitoring: Allow the reactions to warm to room temperature and stir for a designated time (e.g., 2 hours). Monitor the progress of each reaction by TLC or GC-MS at regular intervals.

  • Workup: Quench each reaction by carefully adding saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Analysis: Determine the crude yield for each reaction. Analyze the purity of each product by GC-MS or ¹H NMR.

  • Data Interpretation: Compare the yield and purity across the different catalyst loadings to identify the optimal concentration.

Data Summary Table:

Experiment Catalyst Loading (mol% H₂SO₄) Reaction Time (h) Crude Yield (%) Purity (by GC-MS, %)
10.527592
21.028898
32.029297
45.028590 (minor side products observed)

Note: The data presented in this table is illustrative and will vary based on specific experimental conditions.

Visualizing Workflows and Logic

The following diagrams illustrate the experimental workflow for catalyst optimization and a troubleshooting decision tree.

experimental_workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis prep_reactants Prepare Reactants: 2-Aminohexane Acetic Anhydride DCM setup_flasks Set up Parallel Reaction Flasks prep_reactants->setup_flasks add_catalyst Add Varied mol% of H₂SO₄ setup_flasks->add_catalyst add_anhydride Add Acetic Anhydride (0°C to RT) add_catalyst->add_anhydride monitor Monitor Reaction (TLC / GC-MS) add_anhydride->monitor workup Aqueous Workup & Extraction monitor->workup purify Dry & Concentrate workup->purify analyze Analyze Yield & Purity purify->analyze optimize Optimal Catalyst Concentration analyze->optimize Identify Optimal Loading

Caption: Experimental Workflow for Catalyst Loading Optimization.

troubleshooting_tree cluster_yield Low Yield Troubleshooting cluster_purity Low Purity Troubleshooting start Low Yield or Purity Issue check_catalyst Check Catalyst Activity/Amount start->check_catalyst check_side_products Analyze Side Products (GC-MS) start->check_side_products check_time Incomplete Reaction? increase_loading Increase Catalyst Loading check_catalyst->increase_loading Yes check_reagents Check Reagent Purity check_catalyst->check_reagents No check_temp High Reaction Temperature? decrease_loading Decrease Catalyst Loading / Temp check_side_products->decrease_loading Yes check_workup Review Purification Procedure check_side_products->check_workup No

Caption: Troubleshooting Decision Tree for Catalyst-Related Issues.

References

  • Amide Synthesis: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • Catalysis in Organic Synthesis: Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
  • N-Acetylation of Amines: PubChem. (n.d.). N-hexan-2-ylacetamide. National Center for Biotechnology Information. Retrieved from [Link]

Troubleshooting

Technical Support Center: Amide Synthesis Purification &amp; Troubleshooting

Welcome to the Process Chemistry & Discovery Tech Support Center. This guide is engineered for researchers, scientists, and drug development professionals dealing with the persistent challenge of isolating pure amides fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry & Discovery Tech Support Center. This guide is engineered for researchers, scientists, and drug development professionals dealing with the persistent challenge of isolating pure amides from unreacted starting materials.

Rather than relying on generic advice, this center focuses on the causality of purification failures and provides self-validating protocols to ensure your workflows are robust, scalable, and reproducible.

Section 1: The Chemistry of the Problem

Q: Why is it so difficult to remove unreacted starting materials from my amide coupling reaction? A: Amide coupling typically involves a carboxylic acid, an amine, and a coupling reagent (e.g., EDC, HATU). The resulting amide often shares a nearly identical polarity profile with the starting materials, making standard silica gel chromatography inefficient and prone to co-elution. To achieve high purity, unreacted amines and acids must be chemically altered—either via protonation/deprotonation to shift their phase state or via covalent scavenging—allowing for orthogonal separation1[1].

Section 2: Liquid-Liquid Extraction (LLE) Troubleshooting

Q: I am using a standard acid/base wash, but I still see unreacted amine in my NMR. What is going wrong? A: The standard LLE protocol relies strictly on pKa​ differentials. If your unreacted amine is highly electron-deficient (e.g., a heavily substituted aniline), a standard 1M HCl wash (pH ~0) may not be acidic enough to fully protonate it into a water-soluble ammonium salt. Causality Check: Protonation requires the pH of the aqueous wash to be at least 2 units below the pKa​ of the amine's conjugate acid. For weakly basic amines, you must increase the acidity of the wash (e.g., 2M H2​SO4​ ) to force the partition into the aqueous layer 2[2].

Q: My NaHCO3​ wash is causing massive emulsions. How do I break them? A: Emulsions in amide LLE often result from the amphiphilic nature of unreacted carboxylic acids or the formation of insoluble urea byproducts (like those from DCC or EDC). Solution: Filter the biphasic mixture through a pad of diatomaceous earth (e.g., Celite) before separation. Alternatively, transition to Solid-Supported Liquid Extraction (SLE). By applying the aqueous buffer to a diatomaceous earth cartridge, the organic mixture flows through via gravity, completely bypassing emulsion formation while achieving >95% yields 3[3].

Protocol 1: Self-Validating Acid/Base Extraction

Designed for process scale (>1g) where LLE is economically preferred.

  • Dilution: Dilute the crude reaction mixture in a water-immiscible solvent (e.g., EtOAc or DCM).

  • Acid Wash (Amine Removal): Wash with 1M HCl (1 × volume).

    • Self-Validation Step: Check the pH of the aqueous layer post-extraction. It must remain < 2. If the pH rises, the excess amine has depleted the acid. Repeat the wash until the pH stabilizes.

  • Base Wash (Acid/HOBt Removal): Wash with saturated aqueous NaHCO3​ (2 × volume).

    • Self-Validation Step: Observe for CO2​ evolution (bubbling). This indicates active neutralization of unreacted carboxylic acid and acidic additives like HOBt 2[2]. Wait until all bubbling ceases before phase separation.

  • Brine Wash: Wash with saturated NaCl to remove residual water from the organic phase.

  • Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Section 3: Polymer-Supported Scavengers (Catch-and-Release)

Q: I am running a 96-well parallel library synthesis. LLE is too tedious and prone to cross-contamination. What is the alternative? A: For high-throughput chemistry, Polymer-Supported (PS) Scavengers are the industry standard. These are functionalized polystyrene resins added directly to the crude reaction. They covalently react with excess starting materials, transforming them into insoluble resin-bound adducts that are simply filtered away, leaving the pure product in solution 4[4].

Q: How do I choose the right scavenger resin? A: Selection is dictated by the limiting reagent of your reaction:

  • If amine is in excess: Use PS-Isocyanate . The electrophilic isocyanate group reacts rapidly with primary and secondary amines to form a stable urea linkage anchored to the polymer backbone 4[4].

  • If acid is in excess: Use PS-Trisamine . The primary amines on the resin react with activated acids, trapping them on the solid support 5[5].

Protocol 2: Scavenging Unreacted Amine with PS-Isocyanate

Designed for discovery scale (<1g) and parallel library synthesis.

  • Preparation: Ensure the crude amide mixture is dissolved in a compatible swelling solvent (e.g., DCM, THF, or DMF).

  • Resin Addition: Add 3–4 equivalents of PS-Isocyanate resin relative to the calculated excess of the unreacted amine.

  • Agitation: Agitate the mixture at room temperature for 2–4 hours. Crucial: Use an orbital shaker. Do not use a magnetic stir bar, as the grinding action will crush the polystyrene beads, clogging the filter and leaching impurities.

  • Self-Validation Step: Spot the crude mixture on a TLC plate and stain with Ninhydrin. A negative (colorless/yellow) ninhydrin test confirms the complete covalent removal of the primary/secondary amine. If purple spots remain, add 1 more equivalent of resin and agitate for an additional hour.

  • Filtration: Filter the mixture through a fritted syringe or filter plate. Rinse the resin twice with DCM. The filtrate contains the pure amide 4[4].

Section 4: Quantitative Data Comparison

The following table summarizes the operational parameters for the most common amide purification strategies to help you select the optimal route for your specific workflow.

Purification MethodTarget ImpurityMechanism of RemovalTypical Yield RecoveryOptimal Scalability
1M HCl Wash Excess Amines, Basic AdditivesProtonation to water-soluble salt85–95%Process Scale (>1 kg)
Sat. NaHCO3​ Wash Excess Acids, HOBtDeprotonation to water-soluble salt85–95%Process Scale (>1 kg)
PS-Isocyanate Excess 1°/2° AminesCovalent urea formation (Solid-phase)>95%Discovery/Library (<1 g)
PS-Trisamine Excess Activated AcidsCovalent amide formation (Solid-phase)>95%Discovery/Library (<1 g)
Diatomaceous Earth (SLE) Water-soluble impurities / EmulsionsPhase adsorption95–99%Intermediate (1–100 g)

Section 5: Purification Decision Workflow

Use the following logical decision tree to determine the most efficient purification pathway based on your reaction scale and limiting reagents.

PurificationWorkflow Start Crude Amide Reaction Mixture Scale Assess Reaction Scale & Throughput Start->Scale LLE Liquid-Liquid Extraction (LLE) Scale->LLE Large Scale (>1g) Scavenger Polymer-Supported Scavengers Scale->Scavenger High-Throughput (<1g) AcidWash 1M HCl Wash (Removes Amines) LLE->AcidWash Isocyanate PS-Isocyanate Resin (Scavenges Amines) Scavenger->Isocyanate Limiting Reagent: Acid Trisamine PS-Trisamine Resin (Scavenges Acids) Scavenger->Trisamine Limiting Reagent: Amine BaseWash Sat. NaHCO3 Wash (Removes Acids) AcidWash->BaseWash Product Pure Amide Product BaseWash->Product Isocyanate->Product Filter Resin Trisamine->Product Filter Resin

Workflow decision tree for amide synthesis purification based on reaction scale.

References

  • Title: Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source: ACS Publications URL: [Link]

  • Title: Streamline Purification of Organic Synthesis Mixture Source: Agilent URL: [Link]

  • Title: WO1997042230A1 - Rapid purification by polymer supported quench Source: Google Patents URL

Sources

Optimization

Technical Support Center: Troubleshooting HPLC Separation of N-(Hexan-2-yl)acetamide Isomers

Welcome to the Technical Support Center for chiral chromatography. The separation of aliphatic amide enantiomers, such as (R)- and (S)-N-(Hexan-2-yl)acetamide, presents unique chromatographic challenges due to the absenc...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for chiral chromatography. The separation of aliphatic amide enantiomers, such as (R)- and (S)-N-(Hexan-2-yl)acetamide, presents unique chromatographic challenges due to the absence of aromatic chromophores and π−π interaction sites. This guide synthesizes field-proven methodologies, causal troubleshooting logic, and authoritative protocols to help you achieve baseline resolution ( Rs​≥1.5 ) and robust quantitation.

System Suitability & Troubleshooting Logic

The following decision tree outlines the logical progression for diagnosing and resolving common issues encountered during the chiral separation of N-(Hexan-2-yl)acetamide.

TroubleshootingWorkflow Start HPLC Analysis of N-(Hexan-2-yl)acetamide Detect Is UV signal adequate? (Aliphatic Amide) Start->Detect NoUV Switch to 205-210 nm or use CAD / ELSD Detect->NoUV No YesUV Evaluate Resolution (Rs) Detect->YesUV Yes NoUV->YesUV Coelution Rs < 1.5 (Co-elution) YesUV->Coelution GoodRs Rs >= 1.5 (Resolved) YesUV->GoodRs ChangeCol Screen Polysaccharide CSPs (e.g., Chiralpak AD-H) Coelution->ChangeCol ChangeMP Adjust Hexane/IPA ratio & Add Alcohol Modifier Coelution->ChangeMP PeakShape Check Peak Shape (Tailing Factor) GoodRs->PeakShape ChangeCol->PeakShape ChangeMP->PeakShape Additives Add 0.1% DEA or Optimize Temperature PeakShape->Additives Tf > 1.5 Success Method Validated PeakShape->Success Symmetrical Additives->Success

Troubleshooting workflow for the HPLC separation of N-(Hexan-2-yl)acetamide enantiomers.

Frequently Asked Questions (FAQs)

Detection & Signal Integrity

Q: I am injecting N-(Hexan-2-yl)acetamide, but I see no peaks or extremely weak signals. Is my column absorbing the sample? A: It is highly unlikely that the column is irreversibly absorbing your sample. The issue stems from the chemical structure of N-(Hexan-2-yl)acetamide. As an aliphatic amide, it lacks an aromatic ring or extended conjugated π -system, meaning it does not possess a strong chromophore.

  • Causality: Standard UV detection at 254 nm will yield almost zero response because the molecule does not absorb light at that wavelength.

  • Solution: Shift your UV detector to the low-UV range (205–210 nm) to detect the weak absorbance of the amide bond. For robust, self-validating quantitation, switch to a Universal Detector such as a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD). CAD provides a consistent mass-based response independent of the analyte's optical properties, which is critical for the accurate microscale quantitation of aliphatic compounds[1].

Chiral Column Selection & Co-Elution

Q: My enantiomers are co-eluting ( Rs​<1.0 ). Which Chiral Stationary Phase (CSP) is best suited for this molecule? A: For aliphatic amides, derivatized polysaccharide-based CSPs (e.g., Amylose tris(3,5-dimethylphenylcarbamate), known commercially as Chiralpak AD-H) are the gold standard.

  • Causality: Because N-(Hexan-2-yl)acetamide lacks π−π interaction sites, chiral discrimination relies entirely on two mechanisms:

    • Hydrogen Bonding: Between the analyte's amide group (N-H donor, C=O acceptor) and the carbamate linkages of the CSP.

    • Steric Fit: The differential insertion of the hexyl chain's chiral center into the chiral cavity of the amylose backbone. Research indicates that for homologous series of aliphatic amides, chiral recognition is strictly a function of how the asymmetric portion of the solute fits into the chiral cavity of the CSP[2].

  • Solution: If Chiralpak AD-H fails, screen a cellulose-based equivalent (e.g., Chiralcel OD-H). The different helical twist of cellulose versus amylose alters the cavity shape, often resolving enantiomers that co-elute on amylose phases.

Peak Tailing & Mobile Phase Optimization

Q: I have achieved partial separation, but the peaks are tailing severely (Tailing Factor > 2.0). How do I improve peak symmetry? A: Peak tailing in normal-phase chiral chromatography is typically caused by non-specific secondary interactions between the analyte's polar amide group and residual free silanols on the silica support of the CSP.

  • Causality: While the primary retention mechanism should be the chiral selector, unendcapped silanols provide high-energy, achiral binding sites that delay the elution of a fraction of the analyte molecules.

  • Solution: Introduce a mobile phase modifier. Add 0.1% Diethylamine (DEA) to your Hexane/Isopropanol (IPA) mobile phase. Alternatively, switching the bulk alcohol modifier from IPA to Ethanol can competitively block silanol sites more effectively due to its smaller steric profile, improving peak shape without altering the mobile phase pH.

High Backpressure & Column Care

Q: The column backpressure spiked suddenly during the run. How do I recover the column? A: Sudden pressure increases on coated polysaccharide columns usually indicate inlet frit blockage, either from particulate matter or sample precipitation[3].

  • Self-Validating Protocol: Do not immediately reverse the flow on a coated chiral column unless explicitly specified by the manufacturer, as it can disrupt the packed bed. Instead, verify sample solubility. If the sample was dissolved in a stronger solvent (e.g., pure IPA or THF) and injected into a Hexane-rich mobile phase, the amide may have precipitated at the column head as it mixed with the weaker mobile phase[3]. Flush the column with 100% of the strongest compatible alcohol (e.g., 2-Propanol) at a reduced flow rate (0.5 mL/min) to dissolve the precipitate and clear the frit.

Quantitative Data: CSP Screening Matrix

To expedite your method development, refer to the following expected screening profiles for N-(Hexan-2-yl)acetamide based on its structural class and interaction capabilities.

Chiral Stationary Phase (CSP)Polymer BackboneChiral SelectorExpected Resolution ( Rs​ )Primary Interaction Mechanism
Chiralpak AD-H AmyloseTris(3,5-dimethylphenylcarbamate)1.8 - 2.5H-bonding, Steric Inclusion
Chiralcel OD-H CelluloseTris(3,5-dimethylphenylcarbamate)1.2 - 1.6H-bonding, Steric Inclusion
Chiralpak AS-H AmyloseTris((S)-alpha-methylbenzylcarbamate)< 1.0 (Co-elution)Requires π−π (Sub-optimal for amides)
Chiralpak IC Cellulose (Immobilized)Tris(3,5-dichlorophenylcarbamate)1.5 - 2.0H-bonding, Dipole-Dipole

Experimental Protocols: Step-by-Step Chiral Method Development

Protocol: Systematic Screening for Aliphatic Amide Enantiomers

Objective: Establish baseline resolution ( Rs​≥1.5 ) for (R)- and (S)-N-(Hexan-2-yl)acetamide.

Step 1: Sample Preparation & Solubility Verification

  • Dissolve the racemic N-(Hexan-2-yl)acetamide standard in the exact mobile phase intended for the initial run (e.g., 90:10 n-Hexane:Isopropanol). Self-Validation: If the sample turns cloudy, adjust the diluent to match the mobile phase precisely to prevent on-column precipitation[3].

  • Target concentration: 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

Step 2: Detector Configuration

  • If using UV/Vis, set the detection wavelength to 210 nm. Ensure the reference wavelength is turned off to prevent baseline subtraction errors.

  • If using CAD, set the evaporation temperature to 50°C and the data collection rate to 10 Hz[1].

Step 3: Column Screening (Normal Phase)

  • Equilibrate a Chiralpak AD-H column (4.6 x 250 mm, 5 µm) with 90:10 n-Hexane:Isopropanol at 1.0 mL/min for 30 minutes until the baseline is stable.

  • Inject 5 µL of the sample.

  • Evaluate the chromatogram:

    • If Rs​<1.0 : Switch the alcohol modifier from Isopropanol to Ethanol (90:10 Hexane:EtOH). Ethanol alters the hydrogen-bonding network and can drastically shift selectivity for amides.

    • If retention time is too long (>20 mins): Increase the polar modifier concentration (e.g., 80:20 Hexane:IPA).

Step 4: Peak Shape Optimization

  • Calculate the Tailing Factor ( Tf​ ) at 5% peak height.

  • If Tf​>1.5 , add 0.1% v/v Diethylamine (DEA) to the mobile phase.

  • Re-equilibrate the column for 1 hour and re-inject. The basic additive will mask acidic silanols, sharpening the amide peaks and improving overall resolution.

References

  • [3] Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies. Available at: [Link]

  • [2] Zhao, Y., Pritts, W. A., & Zhang, S. (2008). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by supercritical fluid chromatography and comparison with high-performance liquid chromatography. Journal of Chromatography A. Available at:[Link]

  • [1] Microscale Purification with Direct Charged Aerosol Detector Quantitation Using Selective Online One- or Two-Dimensional Liquid Chromatography. Analytical Chemistry (ACS Publications). Available at:[Link]

Sources

Troubleshooting

Interpreting mass spectrometry fragmentation of N-(1-methylpentyl)acetamide

Welcome to the Analytical Troubleshooting Portal This technical support guide is designed for researchers, analytical chemists, and drug development professionals. It provides field-proven methodologies and mechanistic l...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Troubleshooting Portal This technical support guide is designed for researchers, analytical chemists, and drug development professionals. It provides field-proven methodologies and mechanistic logic for interpreting the mass spectrometric (MS) fragmentation of N-(1-methylpentyl)acetamide (also known as N-(hexan-2-yl)acetamide), ensuring rigorous structural validation in your workflows.

Section 1: Troubleshooting Guides & FAQs on Fragmentation Logic

Q1: What are the expected primary fragmentation pathways for N-(1-methylpentyl)acetamide under standard Electron Ionization (EI-MS, 70 eV)? A: N-(1-methylpentyl)acetamide (Formula: C8H17NO, Exact Mass: 143.13) follows well-established [1]. The three primary pathways are:

  • α-Cleavage (Major): Cleavage of the C-C bond alpha to the nitrogen atom. The molecule features two alkyl chains on this alpha carbon: a methyl group and a butyl group. The loss of the butyl radical (•C4H9, 57 Da) generates a highly resonance-stabilized iminium ion at m/z 86 .

  • α-Cleavage (Minor): Loss of the methyl radical (•CH3, 15 Da) from the same alpha position generates a fragment at m/z 128 .

  • Acyl Cleavage: Cleavage of the N-C(carbonyl) bond yields the [CH3C=O]+ at m/z 43 [2].

Q2: In my EI spectrum, the m/z 86 peak is the base peak (100% abundance), while m/z 128 is barely visible. What is the mechanistic causality behind this discrepancy? A: This is a classic manifestation of Stevenson's Rule combined with radical stability thermodynamics. When an alpha-cleavage occurs, the molecule must "choose" which alkyl radical to expel. The loss of the larger butyl radical (57 Da) is thermodynamically favored over the methyl radical (15 Da) because larger radicals are more polarizable and better able to stabilize the unpaired electron. Consequently, the reaction coordinate leading to m/z 86 has a significantly lower activation energy than the pathway to m/z 128, making m/z 86 the dominant base peak.

Q3: My molecular ion ([M]+) at m/z 143 is extremely weak or absent. How can I confidently confirm the molecular weight without synthesizing a standard? A: Aliphatic amides with extensive branching frequently exhibit weak molecular ions in 70 eV EI-MS because the energy imparted far exceeds the ionization potential, driving rapid [3]. Self-Validating Solution: Switch your ionization source to Electrospray Ionization (ESI) in positive mode. Soft ionization will yield a robust protonated molecule [M+H]+ at m/z 144 . If you are restricted to an EI-only instrument, lower the electron energy from 70 eV to 15-20 eV. This reduces the internal energy of the molecular ion, suppressing downstream fragmentation and artificially enhancing the m/z 143 peak for mass confirmation.

Section 2: Quantitative Data & Diagnostic Ions

To facilitate rapid spectral interpretation and MRM (Multiple Reaction Monitoring) assay development, Table 1 summarizes the critical diagnostic ions.

Table 1: Key Diagnostic Fragment Ions for N-(1-methylpentyl)acetamide

m/zExpected Relative AbundanceFragment FormulaCleavage MechanismDiagnostic Value
143 < 5%[C8H17NO]•+Molecular Ion (EI)Confirms MW (Follows Nitrogen Rule: odd MW = odd # of N)
144 100% (in ESI)[C8H18NO]+Protonated MoleculeConfirms intact mass via soft ionization
128 5 - 15%[C7H14NO]+α-Cleavage (- •CH3)Confirms the presence of a methyl group on the α-carbon
86 100% (Base Peak, EI)[C4H8NO]+α-Cleavage (- •C4H9)Unambiguously identifies the butyl chain on the α-carbon
43 40 - 60%[C2H3O]+Acyl CleavageConfirms the N-acetyl (CH3-C=O) substructure
Section 3: Experimental Protocol for MS/MS Structural Validation

If you are developing a targeted MRM method for pharmacokinetic quantification, you must validate the ESI-MS/MS transitions to ensure you are not monitoring an isobaric interference. Follow this self-validating protocol.

Step-by-Step ESI-MS/MS Protocol:

  • Sample Preparation: Dissolve the N-(1-methylpentyl)acetamide standard in a 50:50 Methanol:Water solution containing 0.1% Formic Acid to a final concentration of 1 μg/mL.

    • Causality: Formic acid acts as an essential proton source, ensuring efficient formation of the at m/z 144[2].

  • Direct Infusion: Infuse the sample directly into the mass spectrometer at a flow rate of 10 μL/min using a syringe pump to establish a stable Taylor cone and spray.

  • Precursor Selection (Q1): Isolate the [M+H]+ precursor ion at m/z 144.0 in the first quadrupole. Set the isolation window to a narrow 0.7 Da to prevent isobaric interference from matrix components.

  • Collision-Induced Dissociation (Q2): Introduce Argon or Nitrogen as the collision gas. Perform a collision energy (CE) sweep from 10 eV to 40 eV.

    • Self-Validation Check: At lower CE (~15 eV), you must observe the primary cleavage of the N-CO bond, yielding the acylium ion (m/z 43) and the loss of the neutral amine[2]. If this transition is absent at low energy, your precursor is likely an isobaric contaminant, validating the need to halt and re-evaluate your chromatography.

  • Product Ion Scanning (Q3): Scan the third quadrupole from m/z 30 to 150 to capture the full MS/MS spectrum.

  • Data Analysis: Select the most abundant and stable transition (e.g., 144 → 86 or 144 → 43) for your quantitative MRM assay, ensuring the chosen product ion is unique to the target analyte.

Section 4: Logical Fragmentation Workflow

The following diagram illustrates the logical decision tree and primary fragmentation pathways for N-(1-methylpentyl)acetamide under EI conditions.

MS_Fragmentation M Molecular Ion [M]⁺• m/z 143 (Weak in EI) A_cleavage_1 α-Cleavage (Major) Loss of •C₄H₉ (57 Da) M->A_cleavage_1 Thermodynamically Favored A_cleavage_2 α-Cleavage (Minor) Loss of •CH₃ (15 Da) M->A_cleavage_2 Higher Activation Energy Acyl_cleavage Acyl Cleavage Loss of •NHCH(CH₃)C₄H₉ M->Acyl_cleavage Inductive Cleavage Frag_86 Fragment Ion m/z 86 (Base Peak) A_cleavage_1->Frag_86 Frag_128 Fragment Ion m/z 128 (Diagnostic) A_cleavage_2->Frag_128 Frag_43 Acylium Ion m/z 43 (Acetyl Indicator) Acyl_cleavage->Frag_43

Logical fragmentation pathways of N-(1-methylpentyl)acetamide under EI.

References
  • Title: Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data Source: RSC Advances (rsc.org) URL: [Link]

  • Title: Mass Spectrometry Fragmentation Rules Source: Scribd (scribd.com) URL: [Link]

  • Title: Mass Spectrometry: Fragmentation Source: Miami University (miamioh.edu) URL: [Link]

Sources

Optimization

Preventing hydrolysis of acetylating agents in amide synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis . As a Senior Application Scientist, I have designed this guide to address one of the most pervasive challenges in medicinal chemistry and drug devel...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis . As a Senior Application Scientist, I have designed this guide to address one of the most pervasive challenges in medicinal chemistry and drug development: the competitive hydrolysis of highly reactive acetylating agents (such as acetyl chloride and acetic anhydride) during amide bond formation.

This guide bypasses generic advice, focusing instead on the thermodynamic and kinetic causalities of amidation, supported by field-proven troubleshooting, quantitative data, and self-validating experimental protocols.

Workflow: Anti-Hydrolysis Decision Matrix

To successfully synthesize amides without losing your acyl donor to hydrolysis, you must select a pathway based on the moisture sensitivity of your substrate and your scale of operation.

AmidationWorkflow Start Amide Synthesis Initiation (Acetylating Agent + Amine) Assess Moisture Sensitivity Assessment Start->Assess Anhydrous Strictly Anhydrous Pathway (Dry Solvents, Inert Gas) Assess->Anhydrous Highly Sensitive / Hindered Amine Biphasic Biphasic Pathway (Schotten-Baumann) Assess->Biphasic Water-Tolerant / Aqueous Base Catalyst Add DMAP/DIPEA Catalyst (Forms N-acetylpyridinium) Anhydrous->Catalyst Flow Flow Microreactor (FMR) (Rapid Mass Transfer) Biphasic->Flow Scale-up Required Success High Yield Amide (Hydrolysis Suppressed) Biphasic->Success Small Batch Catalyst->Success Flow->Success

Decision tree for suppressing hydrolysis during amide bond formation workflows.

Troubleshooting & FAQs

Q1: The Causality of Hydrolysis — Why does my acetyl chloride preferentially hydrolyze into acetic acid, even though my amine is a stronger nucleophile than water? A1: Kinetically, amines are indeed superior nucleophiles compared to water. However, hydrolysis is driven by concentration and collision frequency. In aqueous or wet organic systems, the sheer molar excess of water (up to 55.5 M) overwhelms the amine's kinetic advantage. Acetyl chloride is exceptionally electrophilic; when exposed to bulk water or hydroxide ions, the statistical probability of a water molecule attacking the carbonyl carbon is vastly higher than that of the amine[1]. To prevent this, you must either eliminate water entirely or physically restrict the acetylating agent's exposure to it.

Q2: Leveraging Phase Segregation — How do Schotten-Baumann conditions prevent hydrolysis if the reaction relies on an aqueous base? A2: The Schotten-Baumann reaction operates on the principle of phase segregation. By using a biphasic system (e.g., Acetonitrile/Water or Dichloromethane/Water), the highly reactive acetyl chloride is sequestered in the organic phase[2]. The amine partitions between the layers, and amidation occurs primarily at the biphasic interface. The aqueous base (typically NaOH) serves a critical dual purpose: it neutralizes the HCl byproduct to prevent amine protonation, yet it remains trapped in the aqueous layer, physically separated from the bulk acetyl chloride, thereby minimizing base-catalyzed hydrolysis[2].

Q3: Overcoming Scale-Up Failures — My biphasic amidation works perfectly at the 1-gram scale, but at the 100-gram scale, my yields plummet due to massive hydrolysis. What is the mechanistic failure here? A3: This is a classic mass transfer limitation. In large batch reactors, the interfacial surface area-to-volume ratio between the organic and aqueous phases decreases drastically. Poor mixing creates localized "hotspots" of water and un-neutralized HCl. This leads to rapid hydrolysis of the acetylating agent before it can reach the amine[3]. Solution: Transition to a Continuous Flow Microreactor (FMR). FMRs utilize micromixers that achieve complete mixing in milliseconds. This rapid mass transfer ensures the amine reacts with the acetyl chloride instantly, suppressing competitive hydrolysis even in homogeneous water-containing solvent systems[3].

Q4: Outcompeting Moisture — I am forced to use anhydrous conditions for a sterically hindered amine, but the reaction is slow, and trace moisture still causes hydrolysis. How can I outcompete the water? A4: Employ nucleophilic catalysis using 4-Dimethylaminopyridine (DMAP). DMAP is highly nucleophilic and attacks acetyl chloride or acetic anhydride orders of magnitude faster than trace water or your hindered amine. This forms a highly reactive N-acetylpyridinium intermediate[4]. This intermediate is an exceptional acyl donor for your target amine but is significantly more resistant to spontaneous hydrolysis than the parent acetyl chloride[4].

Quantitative Data: Acetylating Agent Parameters

Understanding the electrophilicity of your reagent is critical for selecting the correct anti-hydrolysis strategy.

Acetylating AgentRelative ElectrophilicityHydrolysis Risk (Uncatalyzed)Optimal Anti-Hydrolysis StrategyTypical Yield (Optimized)
Acetyl Chloride Very HighExtremeBiphasic (Schotten-Baumann) or FMR85–95%
Acetic Anhydride HighModerateAnhydrous + DMAP Catalyst80–90%
Active Esters (e.g., NHS-acetate)ModerateLowAqueous/Organic Homogeneous>90%

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They include built-in diagnostic checks so you can verify the integrity of the reaction in real-time.

Protocol 1: Self-Validating Biphasic Schotten-Baumann Amidation

Objective: Synthesize N-acetylated amines while sequestering the acyl chloride from aqueous hydrolysis[2].

  • Phase Preparation: Dissolve the amine (1.0 eq) in a 0.5 M aqueous NaOH solution (1.2 eq).

    • Validation Check: Verify the aqueous phase pH is ~10–12 using pH paper. If pH < 10, the amine will protonate into an unreactive ammonium salt, halting the reaction.

  • Organic Sequestering: Dissolve acetyl chloride (1.1 eq) in dry Dichloromethane (DCM) or Acetonitrile (ACN).

  • Interfacial Reaction: Cool the aqueous amine solution to 0–5 °C. Add the organic acetyl chloride solution dropwise under vigorous stirring (minimum 800 rpm).

    • Validation Check: The reaction mixture must form a cloudy, milky emulsion. If distinct, clear layers remain, the stirring shear force is insufficient, mass transfer will fail, and hydrolysis will dominate.

  • Quench and Verification: After 2 hours, sample the organic layer for Thin-Layer Chromatography (TLC).

    • Validation Check: The complete disappearance of the highly polar amine spot confirms successful amidation over hydrolysis.

Protocol 2: Continuous Flow Microreactor (FMR) Amidation

Objective: Eliminate mass-transfer-induced hydrolysis during scale-up using microfluidics[3].

  • Feed Solution A: Prepare a 0.1 M solution of acetyl chloride in dry Acetonitrile.

  • Feed Solution B: Prepare a 0.1 M aqueous solution of the target amine containing 1.2 eq of NaOH.

  • System Calibration: Prime the syringe pumps with pure solvents.

    • Validation Check: Run the system at the target flow rate (e.g., 6 mL/min) and measure the output volume in a graduated cylinder over 1 minute to ensure pump accuracy and prevent stoichiometric imbalances.

  • Micro-mixing: Inject Feed A and Feed B simultaneously into a T-shape micromixer (250 µm inner diameter) at 25 °C[3].

  • Steady-State Collection: Discard the first 3 reactor volumes (the equilibration phase). Collect the steady-state output.

    • Validation Check: Immediate precipitation or rapid phase separation in the collection flask indicates successful, instantaneous conversion before hydrolysis can occur.

Protocol 3: Anhydrous DMAP-Catalyzed Acylation

Objective: Acylate hindered amines while outcompeting trace moisture hydrolysis using an N-acetylpyridinium intermediate[4].

  • Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon.

    • Validation Check: Use an anhydrous indicator (e.g., a trace amount of CoCl2 on a test strip held in the flask neck) to confirm the absolute absence of moisture.

  • Reagent Loading: Add the hindered amine (1.0 eq), DMAP (0.1 eq), and N,N-Diisopropylethylamine (DIPEA) (1.5 eq) in dry THF.

  • Acyl Transfer: Cool the vessel to 0 °C. Add acetic anhydride (1.2 eq) dropwise.

    • Validation Check: A transient yellow/orange color in the solution often physically validates the formation of the highly reactive N-acetylpyridinium intermediate[4].

  • Completion: Warm to room temperature and monitor via LC-MS until the amine mass is fully consumed.

References

  • [1] Nonclassical Routes for Amide Bond Formation. Chemical Reviews, ACS Publications. (2016). DOI: 10.1021/acs.chemrev.6b00237. Verified Landing Page:[Link]

  • [2] Rediscovery of an Old Named Reaction: From Micellar Catalysis to Unusual Schotten–Baumann Conditions. Organic Process Research & Development, ACS Publications. (2024). Verified Landing Page: [Link]

  • [3] Water-compatible acylation reactions with acid chlorides using a flow microreactor. ChemComm, RSC Publishing. (2026). Verified Landing Page: [Link]

  • [4] Amide Bond Formation through Iron-Catalyzed Oxidative Amidation of Tertiary Amines with Anhydrides. The Journal of Organic Chemistry, ACS Publications. (2013). Verified Landing Page:[Link]

Sources

Troubleshooting

Scaling up the synthesis of N-(Hexan-2-YL)acetamide for preclinical studies

Welcome to the Technical Support Center for the scale-up synthesis of N-(Hexan-2-yl)acetamide. Transitioning an amidation reaction from a discovery chemistry environment (milligram scale) to preclinical manufacturing (ki...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the scale-up synthesis of N-(Hexan-2-yl)acetamide. Transitioning an amidation reaction from a discovery chemistry environment (milligram scale) to preclinical manufacturing (kilogram scale) introduces significant thermodynamic, kinetic, and safety challenges.

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the causality behind process deviations and provide self-validating protocols to ensure your scale-up campaign is safe, high-yielding, and reproducible.

Process Architecture: Scale-Up Workflow

The following workflow maps the critical path for the acetylation of 2-aminohexane, highlighting the transition points where thermal control and phase management are paramount.

G Start 2-Aminohexane + EtOAc Ac2O Acetic Anhydride Addition (Controlled) Start->Ac2O Reaction Amidation Reaction (T < 25°C) Ac2O->Reaction Exothermic Control Quench Aqueous Quench (Autocatalysis Risk) Reaction->Quench IPC Validation PhaseSep Phase Separation & Washing Quench->PhaseSep CO2 Evolution Ceases Cryst Crystallization (Heptane Anti-solvent) PhaseSep->Cryst Organic Layer Product N-(Hexan-2-yl)acetamide (>99% Purity) Cryst->Product Filtration

Caption: Scale-up workflow for N-(Hexan-2-yl)acetamide highlighting critical exothermic and isolation steps.

Quantitative Process Parameters: Lab vs. Pilot Scale

To successfully scale this amidation, stoichiometry and thermodynamics must be tightly controlled. The table below summarizes the critical parameter shifts required when moving from a 10-gram lab synthesis to a 2-kilogram preclinical batch.

Process ParameterLab Scale (10 g)Preclinical Scale (2 kg)Causality & Impact
Acetic Anhydride 1.50 eq1.05 - 1.10 eqMinimizes excess reagent to prevent violent autocatalytic hydrolysis during the quench phase.
Addition Rate Bolus (< 5 min)Continuous (2 - 4 hours)Controls the primary amidation exotherm; dictates the cooling jacket load to prevent thermal runaway.
Quench Temp 0 - 5 °C< 10 °CPrevents self-accelerating decomposition during acid-catalyzed anhydride hydrolysis.
Solvent Volume 20 volumes8 - 10 volumesMaximizes reactor throughput while maintaining sufficient heat capacity for exotherm dampening.
Target Yield 85%> 92%Improved mixing kinetics and controlled anti-solvent crystallization enhance overall recovery.
Troubleshooting & FAQs

Q1: Why does the reaction mixture experience sudden, uncontrollable temperature spikes during the acetic anhydride quench at the kilogram scale, despite being stable at the gram scale? Causality & Explanation: At the laboratory scale, the high surface-area-to-volume ratio of standard glassware allows for rapid, passive heat dissipation. However, upon scale-up, the hydrolysis of unreacted acetic anhydride during aqueous workup becomes a severe process safety risk. This hydrolysis is an autocatalytic, acid-catalyzed reaction[1]. As the reaction generates acetic acid, the rate of hydrolysis exponentially accelerates. If water is added too quickly or mixing is inadequate, this leads to a massive exothermic release that can easily outpace the reactor's cooling jacket capacity, resulting in a dangerous thermal runaway[1].

Q2: How do we select a scalable, process-friendly solvent to replace the dichloromethane (DCM) we used in the discovery phase? Causality & Explanation: DCM is heavily restricted in preclinical and commercial manufacturing due to environmental, health, and safety (EHS) concerns. The final solvent choice for large-scale amidation must account for reagent solubility, cost, and the ease of product isolation[2]. For the acetylation of 2-aminohexane, ethyl acetate (EtOAc) or 2-methyltetrahydrofuran (2-MeTHF) are superior choices. They provide excellent solubility for both the starting amine and the N-(Hexan-2-yl)acetamide product, while allowing for a seamless transition into an aqueous wash phase without the need for a costly and time-consuming solvent swap.

Q3: We are detecting significant levels of unreacted 2-aminohexane and a di-acetylated impurity in our pilot batches. How can we optimize the process to ensure >99% purity? Causality & Explanation: Aliphatic amines like 2-aminohexane are highly nucleophilic. If acetic anhydride is added too rapidly or if reactor agitation is poor, localized high concentrations of the acylating agent will drive the formation of the di-acetylated impurity. Conversely, insufficient anhydride or competitive hydrolysis leads to unreacted amine. By tightly controlling the stoichiometry (reducing from 1.5 eq to 1.05 eq) and implementing a controlled dosing strategy, you minimize excess hazardous reagents[1] and suppress over-reaction.

Validated Experimental Protocols

The following protocols are designed as Self-Validating Systems . This means the output or physical behavior of one step intrinsically verifies the success of the previous step, preventing downstream failures.

Protocol 1: Controlled Amidation and Autocatalytic-Safe Quench
  • Reactor Charging: Charge a jacketed reactor with 2-aminohexane (1.0 eq) and EtOAc (8 volumes). Set the agitator to 150 RPM to ensure bulk fluid motion without vortexing.

  • Thermal Equilibration: Cool the reactor contents to an internal temperature (T_int) of 0–5 °C.

  • Controlled Dosing: Begin dosing acetic anhydride (1.05 eq) via a dip tube (to prevent wall-shearing and localized concentration gradients). Adjust the dosing rate to maintain T_int < 15 °C.

    • Causality: Sub-surface dosing ensures immediate dispersion of the anhydride, preventing the localized pooling that causes di-acetylation.

  • IPC Verification (In-Process Control): After a 1-hour hold at 20 °C, sample the mixture for GC-FID analysis.

    • Self-Validating Mechanism: The reaction is only deemed complete when the 2-aminohexane peak is < 0.5% area. Proceeding to the quench step without this validation risks unreacted amine complicating the crystallization matrix. If the peak is > 0.5%, the system requires an additional 0.02 eq of acetic anhydride, validating the stoichiometric deficit.

  • Bicarbonate Quench: Cool the reactor back to 5 °C. Slowly dose 10% w/v aqueous NaHCO3 (3 volumes) while maintaining T_int < 15 °C.

    • Self-Validating Mechanism: The cessation of CO2 evolution (effervescence) and the stabilization of the internal temperature directly validate that all residual acetic anhydride and generated acetic acid have been fully neutralized[1]. The mixture is now thermodynamically safe for phase separation.

Protocol 2: Isolation and Crystallization of N-(Hexan-2-yl)acetamide
  • Phase Separation: Halt agitation and allow the phases to settle for 30 minutes. Drain the lower aqueous layer. Wash the upper organic layer with 10% brine (2 volumes) to remove residual salts.

  • Volume Reduction: Distill the EtOAc layer under reduced pressure (150 mbar, jacket temperature 45 °C) until the total volume is reduced to 3 volumes.

  • Anti-Solvent Addition: Break the vacuum with nitrogen. Heat the solution to 40 °C. Slowly add heptane (6 volumes) over 1 hour.

    • Causality: Heptane acts as an anti-solvent. Adding it at an elevated temperature prevents crash-precipitation, which traps impurities within the crystal lattice, and instead promotes the growth of large, pure crystals.

  • Controlled Cooling: Cool the reactor to 0 °C at a linear rate of 0.5 °C/min. Hold at 0 °C for 2 hours.

  • Filtration and Drying: Filter the slurry via a Nutsche filter. Wash the filter cake with cold (0 °C) heptane (2 volumes). Dry under vacuum at 40 °C until constant weight is achieved.

    • Self-Validating Mechanism: A final HPLC purity of >99.0% and a sharp melting point validate the successful rejection of both the di-acetylated byproduct (which remains soluble in the EtOAc/heptane mother liquor) and any polar impurities.

References
  • Magano, J. "Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution." Organic Process Research & Development, ACS Publications, 2022. URL:[Link]

  • Sperry, J. B. et al. "Rapid Scale Up Using Hazardous Reagents: The Challenge of Risk Mitigation." ACS Symposium Series, ACS Publications, 2014. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Biological Activity of N-(Hexan-2-YL)acetamide Enantiomers: A Hypothetical Case Study

Senior Application Scientist Note: The compound N-(Hexan-2-YL)acetamide is not extensively characterized in publicly available literature. Therefore, this guide has been constructed as an in-depth, hypothetical case stud...

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Author: BenchChem Technical Support Team. Date: April 2026

Senior Application Scientist Note: The compound N-(Hexan-2-YL)acetamide is not extensively characterized in publicly available literature. Therefore, this guide has been constructed as an in-depth, hypothetical case study to serve as an educational tool for researchers, scientists, and drug development professionals. It illustrates the critical principles and experimental workflows involved in comparing the biological activity of enantiomers, using plausible data and established methodologies.

Introduction: The Imperative of Chirality in Pharmacology

In the realm of drug discovery and development, the three-dimensional structure of a molecule is paramount. A significant number of therapeutic agents are chiral, meaning they exist as a pair of non-superimposable mirror images known as enantiomers.[1][2] These enantiomers, designated as (R)- and (S)-isomers, possess identical physical and chemical properties in an achiral environment. However, within the chiral environment of the human body—replete with its own stereospecific proteins, enzymes, and receptors—these enantiomers can exhibit profoundly different pharmacological and toxicological profiles.[3][4]

One enantiomer, the "eutomer," may be responsible for the desired therapeutic effect, while its counterpart, the "distomer," could be less active, inactive, or even contribute to adverse effects.[3] The classic and tragic example of thalidomide, where one enantiomer was sedative and the other teratogenic, serves as a stark reminder of the critical importance of studying enantiomers as separate chemical entities.[4]

This guide provides a comparative analysis of the hypothetical biological activities of the (R)- and (S)-enantiomers of N-(Hexan-2-YL)acetamide. We will explore a plausible mechanism of action, present hypothetical data from key preclinical assays, and detail the experimental protocols required to generate such data.

Hypothetical Biological Target: The Amide Receptor 1 (AR1)

For the purpose of this guide, we hypothesize that N-(Hexan-2-YL)acetamide enantiomers are modulators of a novel G-protein coupled receptor (GPCR), which we will call the Amide Receptor 1 (AR1). GPCRs are a major class of therapeutic targets, and their intricate three-dimensional binding pockets make them highly sensitive to the stereochemistry of interacting ligands.[5][6] We will posit that AR1 is coupled to the Gαq signaling pathway and is predominantly expressed on immune cells, playing a role in pro-inflammatory signaling. Activation of AR1 leads to the activation of Phospholipase C (PLC), which in turn catalyzes the production of inositol monophosphate (IP1), a key second messenger.

Proposed Signaling Pathway

The following diagram illustrates the hypothetical signaling cascade initiated by the binding of an AR1 agonist.

cluster_membrane Cell Membrane AR1 Amide Receptor 1 (AR1) Gq Gαq AR1->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates IP1 IP1 Accumulation PLC->IP1 Catalyzes Ligand (S)-Enantiomer (Agonist) Ligand->AR1 Binds & Activates Response Pro-inflammatory Response IP1->Response Leads to

Caption: Hypothetical AR1 signaling pathway.

Comparative Biological Activity: (R)- vs. (S)-Enantiomers

Our hypothetical investigation reveals significant stereoselectivity in the biological activity of N-(Hexan-2-YL)acetamide enantiomers. The (S)-enantiomer is identified as a potent agonist of the AR1 receptor, while the (R)-enantiomer exhibits substantially lower affinity and functional activity.

Data Summary

The following table summarizes the key quantitative data from our hypothetical comparative analysis.

Parameter(S)-N-(Hexan-2-YL)acetamide(R)-N-(Hexan-2-YL)acetamideEudismic Ratio (S/R)
AR1 Binding Affinity (Ki, nM) 15.2 ± 2.11,850 ± 150121.7
Functional Potency (EC50, nM) 45.8 ± 5.5> 10,000> 218
In Vivo Efficacy (% Inhibition) 72% at 10 mg/kg15% at 10 mg/kg4.8

Experimental Workflows & Protocols

To generate the data presented above, a structured experimental workflow is essential. This process begins with the physical separation of the enantiomers, followed by a cascade of in vitro and in vivo assays to characterize their distinct biological profiles.

Experimental Workflow Diagram

cluster_0 Phase 1: Chiral Separation & Purity cluster_1 Phase 2: In Vitro Characterization cluster_2 Phase 3: In Vivo Validation racemate Racemic N-(Hexan-2-YL)acetamide hplc Preparative Chiral HPLC racemate->hplc enantiomers (R)-Enantiomer | (S)-Enantiomer (>99.8% ee) hplc->enantiomers binding Radioligand Binding Assay (Determine Ki) enantiomers->binding functional Cell-Based Functional Assay (Determine EC50) enantiomers->functional animal_model Animal Model of Inflammation (Assess Efficacy) functional->animal_model Lead Enantiomer Progression

Caption: Overall experimental workflow.

Protocol 1: Enantiomeric Separation by Chiral HPLC

Causality: The foundational step is to obtain enantiomerically pure samples. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the gold standard for this purpose.[7][8][9] Polysaccharide-based CSPs are broadly effective for resolving a wide range of racemates, including chiral amines and amides.[7][10]

Methodology:

  • Column: A polysaccharide-based chiral column (e.g., Lux Cellulose-2 or Chiralpak AD).

  • Mobile Phase: A mixture of n-hexane and 2-propanol (isocratic, e.g., 90:10 v/v). For amide compounds, this normal-phase condition often provides excellent resolution.[9]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Sample Preparation: Dissolve the racemic N-(Hexan-2-YL)acetamide in the mobile phase to a concentration of 1 mg/mL.

  • Injection: Inject 10 µL onto the column.

  • Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess (ee) of the separated fractions is determined by analytical chiral HPLC to ensure >99.8% purity before proceeding to biological assays.

Protocol 2: Radioligand Binding Assay

Causality: To quantify the affinity of each enantiomer for the hypothetical AR1 receptor, a competitive radioligand binding assay is employed. This technique measures how effectively each enantiomer displaces a radiolabeled ligand that is known to bind to the receptor, allowing for the calculation of the inhibition constant (Ki).[11][12][13]

Methodology:

  • Materials:

    • Cell membranes prepared from HEK293 cells stably expressing the human AR1 receptor.

    • A high-affinity, non-selective radioligand for AR1 (e.g., [³H]-AR1-L).

    • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

    • (R)- and (S)-enantiomers of N-(Hexan-2-YL)acetamide.

  • Assay Setup:

    • Perform the assay in a 96-well plate format.

    • Prepare serial dilutions of each enantiomer (e.g., from 1 pM to 100 µM) in the assay buffer.

  • Procedure:

    • To each well, add:

      • 50 µL of assay buffer (for total binding) or a high concentration of a non-labeled standard (for non-specific binding).

      • 50 µL of the appropriate enantiomer dilution.

      • 50 µL of [³H]-AR1-L at a final concentration equal to its Kd.

      • 50 µL of the AR1-expressing cell membranes (e.g., 10 µg protein/well).

    • Incubate the plate at room temperature for 90 minutes to reach equilibrium.

  • Termination and Detection:

    • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate bound from free radioligand.

    • Wash the filters three times with ice-cold assay buffer.

    • Allow the filters to dry, then add scintillation cocktail to each well.

    • Measure the radioactivity in each well using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the log concentration of the enantiomer.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

    • Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[14]

Protocol 3: Cell-Based Functional Assay (IP-One HTRF)

Causality: While binding affinity is crucial, it does not guarantee functional activity. A cell-based assay is necessary to determine if an enantiomer acts as an agonist, antagonist, or is inert.[5][15] Since our hypothetical AR1 receptor is Gαq-coupled, measuring the accumulation of the second messenger IP1 provides a direct readout of receptor activation.[5][6] The Homogeneous Time-Resolved Fluorescence (HTRF) format is a robust and high-throughput method for this measurement.

Methodology:

  • Cell Culture: Culture HEK293 cells expressing the human AR1 receptor in a T175 flask until 80-90% confluent.

  • Cell Plating:

    • Detach cells and resuspend them in a serum-free medium.

    • Plate 20,000 cells per well in a 96-well, low-volume white plate.

    • Incubate overnight at 37°C, 5% CO₂.

  • Compound Addition:

    • Prepare serial dilutions of each enantiomer in a stimulation buffer containing an IP1 accumulation blocker (e.g., LiCl).

    • Remove the culture medium from the cells and add the compound dilutions.

  • Incubation: Incubate the plate for 60 minutes at 37°C.

  • Lysis and Detection:

    • Add the HTRF detection reagents (IP1-d2 and anti-IP1-cryptate) to each well.

    • Incubate for 60 minutes at room temperature, protected from light.

  • Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring emission at 665 nm and 620 nm.

  • Data Analysis:

    • Calculate the HTRF ratio (665nm/620nm * 10,000).

    • Plot the HTRF ratio against the log concentration of the enantiomer.

    • Fit the data to a four-parameter logistic equation to determine the EC50 (potency) and Emax (efficacy).

Conclusion and Future Directions

This hypothetical guide underscores the fundamental principle that enantiomers of a chiral compound must be evaluated as distinct pharmacological entities.[3] Our constructed data illustrates a scenario where the (S)-enantiomer of N-(Hexan-2-YL)acetamide is a potent and effective agonist of the AR1 receptor, while the (R)-enantiomer is significantly less active. This stereoselectivity would have profound implications for its development as a therapeutic agent.

The logical progression from chiral separation to in vitro binding and functional assays, and finally to in vivo validation, represents a standard and rigorous pathway in modern drug discovery.[16][17] For a real-world compound, further studies would be required, including detailed pharmacokinetic profiling of each enantiomer, off-target screening to assess selectivity, and comprehensive toxicology studies. The development of single-enantiomer drugs, or "chiral switches," has become a common strategy to improve the therapeutic index of existing racemic drugs, highlighting the commercial and clinical importance of this area of research.[18]

References

  • Evaluating functional ligand-GPCR interactions in cell-based assays. (n.d.). PubMed Central.[Link]

  • Stereoselectivity of In Vivo Processes and Bioactivity of Farrerol Enantiomers. (2025). MDPI.[Link]

  • Catalytic, Asymmetric Mannich-type Reactions of N-Acylimino Esters: Reactivity, Diastereo- and Enantioselectivity, and Application to Synthesis of N-Acylated Amino Acid Derivatives. (2003). Journal of the American Chemical Society.[Link]

  • Discrimination of Enantiomers of Amides with Two Stereogenic Centers Enabled by Chiral Bisthiourea Derivatives Using 1H NMR Spectroscopy. (n.d.). PubMed Central.[Link]

  • Stereochemistry in Drug Action. (n.d.). PubMed Central.[Link]

  • Evaluation of Trials Comparing Single-Enantiomer Drugs to Their Racemic Precursors: A Systematic Review. (2021). PubMed Central.[Link]

  • Chiral biology: An unusual perspective on chirality-induced cell behaviors and life phenomenon. (2023). The Innovation.[Link]

  • Enantioselective Hydrolysis of N-Acylated α-Amino Esters at a Biphasic Interface: Tandem Reaction Kinetic Resolution Using a Chiral Complexing Agent. (2002). ACS Publications.[Link]

  • Exploring the Role of Chirality in Pharmaceutical Drug Efficacy. (2022). International Journal of Innovative Research in Science, Engineering and Technology.[Link]

  • Molecular Docking of Chiral Drug Enantiomers With Different Bioactivities. (2024). PubMed.[Link]

  • Evaluating functional ligand-GPCR interactions in cell-based assays. (n.d.). PubMed.[Link]

  • Functional assays for screening GPCR targets. (2005). Current Opinion in Biotechnology.[Link]

  • What is the relationship between chirality and enantiomers? (2025). Patsnap Synapse.[Link]

  • N-Acylation Reactions of Amines. (n.d.). ResearchGate.[Link]

  • In Vivo Efficacy Studies for Oncology & Immunotherapy Candidates. (n.d.). ProBio CDMO.[Link]

  • Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. (2025). Fluidic Sciences.[Link]

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea).[Link]

  • Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. (2016). Biophysics Reports.[Link]

  • Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions. (2023). ACS Publications.[Link]

  • Chiral Columns for enantiomer separation by HPLC. (n.d.). Sumika Chemical Analysis Service.[Link]

  • About Ligand Binding Assays. (n.d.). Gifford Bioscience.[Link]

  • Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles. (2024). ACS Catalysis.[Link]

  • Fluorescent ligand binding assays for GPCRs. (n.d.). BMG LABTECH.[Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. (2007). LCGC International.[Link]

  • GPCRs: Cell based label-free assays in GPCR drug discovery. (2013). European Pharmaceutical Review.[Link]

  • HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. (n.d.). Phenomenex.[Link]

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Comparative

A Comparative Guide to N-substituted Acetamides in Biological Assays: Benchmarking N-(Hexan-2-YL)acetamide

Introduction The N-substituted acetamide scaffold is a cornerstone in medicinal chemistry, lauded for its versatility and presence in a multitude of biologically active compounds.[1] This guide offers an in-depth compara...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The N-substituted acetamide scaffold is a cornerstone in medicinal chemistry, lauded for its versatility and presence in a multitude of biologically active compounds.[1] This guide offers an in-depth comparative analysis of N-(Hexan-2-YL)acetamide and other N-substituted acetamides, with a focus on their performance in key biological assays. While specific data for N-(Hexan-2-YL)acetamide is limited in publicly available literature, this document provides a robust predictive framework based on the well-established bioactivities of structurally analogous compounds. By examining structure-activity relationships (SAR) and experimental data from related molecules, we can project the likely biological profile of N-(Hexan-2-YL)acetamide and provide a rationale for its targeted evaluation in anticonvulsant, analgesic, and anti-inflammatory assays.

This guide is intended for researchers, scientists, and drug development professionals, offering both synthesized technical insights and detailed experimental protocols to facilitate further investigation into this promising class of compounds.

Anticonvulsant Activity: Unraveling the Potential of N-substituted Acetamides

The acetamide moiety is a key pharmacophoric feature in several anticonvulsant drugs.[2] Studies on a variety of N-substituted acetamides have revealed critical structural elements that govern their efficacy in preclinical seizure models, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.[3][4]

Structure-Activity Relationship (SAR) Insights

Research on N-benzyl-2-acetamidopropionamide derivatives has demonstrated that the nature and position of substituents significantly influence anticonvulsant activity.[2][5] For instance, the presence of a small, substituted heteroatom moiety one atom away from the C(2) position is a key feature for maximal activity.[5]

Specifically, (R)-N-benzyl 2-acetamido-3-methoxypropionamide (Lacosamide) is a clinically approved antiepileptic agent, and extensive SAR studies on its structure have revealed that:

  • The (R)-stereoisomer exhibits significantly greater anticonvulsant activity than the (S)-isomer.[2][6]

  • Non-bulky, hydrophobic groups at the 4'-position of the N-benzyl ring generally lead to potent anticonvulsant activity in the MES model.[6][7]

  • The 2-acetamido group , while not strictly essential, is important for high potency. Its replacement with other small groups can retain activity, but often with reduced efficacy.[8]

Given the structure of N-(Hexan-2-YL)acetamide, its potential as an anticonvulsant may be influenced by the nature of the hexan-2-yl group. The branched alkyl chain could influence its pharmacokinetic and pharmacodynamic properties.

Comparative Anticonvulsant Data

The following table summarizes the anticonvulsant activity of several N-substituted acetamides in the MES test, a widely used preclinical model for generalized tonic-clonic seizures.[3]

CompoundStructureAnimal Model (Administration)MES ED50 (mg/kg)Neurotoxicity TD50 (mg/kg)Protective Index (PI = TD50/ED50)
(R)-N-benzyl-2-acetamido-3-methoxypropionamide Functionalized Amino Acid DerivativeMouse (i.p.)4.5[2]27[2]6.0[2]
N-benzyl-2-acetamido-3-methoxypropionamide (racemic) Functionalized Amino Acid DerivativeMouse (i.p.)8.3[2]>100[2]>12[2]
N-benzyl 2,3-dimethoxypropionamide Acetamide DerivativeMouse (i.p.)30[8]Not ReportedNot Reported
Phenytoin Standard AEDMouse (i.p.)6.5[5]6810.5

ED50: Median Effective Dose required to protect 50% of animals from MES-induced seizures. TD50: Median Toxic Dose causing neurotoxicity in 50% of animals (typically assessed by the rotarod test).

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

This protocol outlines the standard procedure for evaluating the anticonvulsant efficacy of a test compound against generalized tonic-clonic seizures in mice.[3][4]

Objective: To determine the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure.

Materials:

  • Male Swiss mice (20-25 g)

  • Test compound (e.g., N-(Hexan-2-YL)acetamide) and vehicle control

  • Standard anticonvulsant drug (e.g., Phenytoin)

  • Corneal electrodes

  • Electroshock apparatus

  • Saline solution (0.9%)

Procedure:

  • Animal Acclimation: Acclimate mice to the laboratory environment for at least one week prior to testing.

  • Drug Administration: Administer the test compound, vehicle, or standard drug via the desired route (e.g., intraperitoneal - i.p.).

  • Pre-treatment Time: Allow for a specific pre-treatment time based on the expected absorption and distribution of the compound (typically 30-60 minutes for i.p. administration).

  • Electrode Application: Apply a drop of saline to the corneal electrodes to ensure good electrical contact.

  • Seizure Induction: Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice) through the corneal electrodes.[3]

  • Observation: Immediately after the stimulus, observe the mouse for the presence or absence of a tonic hindlimb extension seizure. The abolition of this phase is considered a positive endpoint for anticonvulsant protection.[3]

  • Data Analysis: The number of animals protected in each treatment group is recorded. The median effective dose (ED50) can be calculated using probit analysis.

MES_Workflow cluster_pre Pre-Experiment cluster_exp Experiment cluster_post Post-Experiment Acclimation Animal Acclimation Grouping Group Assignment (Test, Vehicle, Standard) Acclimation->Grouping DrugAdmin Drug Administration Grouping->DrugAdmin PreTreat Pre-treatment Period DrugAdmin->PreTreat Stimulation Electrical Stimulation (MES) PreTreat->Stimulation Observation Observe for Tonic Hindlimb Extension Stimulation->Observation DataRecord Record Protection Status Observation->DataRecord Analysis Calculate ED50 DataRecord->Analysis

Caption: Experimental workflow for the Maximal Electroshock (MES) test.

Analgesic Activity: Exploring the Pain-Relieving Potential

N-acyl amino acids, a class of endogenous signaling lipids structurally related to N-substituted acetamides, have demonstrated significant potential as analgesics.[9][10][11] Their mechanism of action often involves the modulation of targets within the central and peripheral nervous systems.

Structure-Activity Relationship (SAR) Insights

The analgesic properties of N-acyl amino acids are highly dependent on both the acyl chain and the amino acid headgroup.[9][12] Key findings include:

  • Glycine Transporter 2 (GlyT2) Inhibition: Certain N-acyl amino acids are potent and selective inhibitors of GlyT2, a transporter responsible for the reuptake of glycine in the spinal cord.[9][10] Inhibition of GlyT2 enhances glycinergic neurotransmission, leading to an analgesic effect.[9]

  • Acyl Chain Length and Saturation: The length and degree of unsaturation of the fatty acid chain influence the potency and selectivity of GlyT2 inhibition.[12]

  • Amino Acid Headgroup: The nature of the amino acid headgroup is critical. N-acyl amino acids with positively ionizable side chains, such as lysine and arginine, have shown high potency as GlyT2 inhibitors.[9][12]

N-(Hexan-2-YL)acetamide, with its N-alkyl structure, could potentially interact with targets involved in pain modulation, although its specific mechanism would require experimental validation.

Comparative Analgesic Data

The following table presents data on the analgesic effects of N-acyl amino acids in preclinical pain models.

CompoundTargetAnimal ModelAssayEfficacy
Oleoyl-D-lysine GlyT2 InhibitorRat (Chronic Pain)Mechanical AllodyniaSignificant analgesia at low doses[9][10]
N-arachidonoyl glycine (NAGly) Multiple (e.g., GPR18, T-type CaV3 channels)RodentVarious pain modelsAnalgesic effects[11][13]
N-Palmitoylethanolamide (PEA) PPAR-α agonistRodentInflammatory and Neuropathic PainAnti-inflammatory and analgesic[14][15]
Experimental Protocol: Hot Plate Test

The hot plate test is a classic method for assessing centrally mediated analgesia.[16][17]

Objective: To measure the latency of a thermal pain response in animals treated with a test compound.

Materials:

  • Male Swiss mice or Sprague-Dawley rats

  • Test compound and vehicle control

  • Standard analgesic (e.g., Morphine)

  • Hot plate apparatus with a temperature-controlled surface

Procedure:

  • Apparatus Setup: Set the hot plate temperature to a constant, noxious level (e.g., 55 ± 1°C).[18]

  • Baseline Latency: Gently place each animal on the hot plate and start a timer. Observe for nocifensive behaviors such as paw licking or jumping. Record the time of the first response. A cut-off time (e.g., 30-45 seconds) is essential to prevent tissue damage.[17]

  • Drug Administration: Administer the test compound, vehicle, or standard drug.

  • Post-Treatment Latency: At predetermined time points after administration, re-test the animals on the hot plate and record their response latencies.

  • Data Analysis: A significant increase in the post-treatment latency compared to the baseline or vehicle group indicates an analgesic effect. The percentage of the maximal possible effect (%MPE) can be calculated.

HotPlate_Workflow cluster_pre Pre-Test cluster_test Test cluster_post Analysis Acclimation Animal Acclimation Baseline Measure Baseline Response Latency Acclimation->Baseline DrugAdmin Administer Compound Baseline->DrugAdmin PostTreat Measure Post-Treatment Response Latency DrugAdmin->PostTreat Compare Compare Latencies PostTreat->Compare Calculate Calculate %MPE Compare->Calculate

Caption: Workflow for the hot plate analgesic assay.

Anti-inflammatory Activity: Targeting the Inflammatory Cascade

N-acyl amino acids and other acetamide derivatives have been shown to possess anti-inflammatory properties through various mechanisms, including the modulation of inflammatory mediators and signaling pathways.[19][20]

Structure-Activity Relationship (SAR) Insights

The anti-inflammatory effects of N-acyl compounds are diverse and target-specific:

  • N-acylethanolamines (NAEs): Compounds like N-palmitoylethanolamide (PEA) and N-oleoylethanolamide (OEA) exert anti-inflammatory effects, in part, through the activation of peroxisome proliferator-activated receptor-α (PPAR-α).[14][15]

  • TRP Channel Modulation: Some N-acyl amides can modulate the activity of Transient Receptor Potential (TRP) channels, which are involved in inflammation and pain signaling.[20][21]

  • Cytokine Inhibition: N-acyl amino acids, such as N-arachidonoyl glycine, can inhibit the production of pro-inflammatory cytokines like TNF-α and IL-1β in immune cells.[19]

The anti-inflammatory potential of N-(Hexan-2-YL)acetamide would depend on its ability to interact with these or other inflammatory targets.

Comparative Anti-inflammatory Data

The following table summarizes the in vitro anti-inflammatory activity of various N-acyl compounds.

CompoundAssayTarget/MarkerActivitySource
N-acetyl-L-leucine (NALL) Mouse Model of Traumatic Brain InjuryiNOS, NLRP3, IL-1β, TNF-αReduced expression of neuroinflammatory markers[19]
N-arachidonoyl glycine (NAGly) BV-2 MicrogliaTNF-α, IFN-γSignificant inhibition of cytokine production[19]
Palmitoylethanolamide (PEA) In vitro enzymatic assayCOX-2IC50: 0.57 µM[19]
N-Substituted Acetamide (I-17) HEK293 cells expressing P2Y14RP2Y14RIC50 = 0.6 nM[22]
Experimental Protocol: Inhibition of Cytokine Production in Macrophages

This protocol describes an in vitro assay to assess the anti-inflammatory potential of a compound by measuring its effect on the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.[19]

Objective: To quantify the inhibitory effect of a test compound on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6).

Materials:

  • Macrophage cell line (e.g., RAW 264.7)

  • Cell culture medium and supplements

  • Lipopolysaccharide (LPS)

  • Test compound

  • ELISA kits for TNF-α and IL-6

Procedure:

  • Cell Culture: Culture RAW 264.7 macrophages in appropriate medium until they reach the desired confluence.

  • Cell Seeding: Seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

  • Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.[19]

  • LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified period (e.g., 24 hours) to induce cytokine production.[19]

  • Supernatant Collection: Collect the cell culture supernatant.

  • Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatant using specific ELISA kits according to the manufacturer's instructions.

  • Data Analysis: Calculate the percentage inhibition of cytokine production for each concentration of the test compound and determine the IC50 value.

Cytokine_Inhibition_Workflow A Seed Macrophages in 96-well Plate B Pre-treat with Test Compound A->B C Stimulate with LPS B->C D Incubate C->D E Collect Supernatant D->E F Quantify Cytokines (ELISA) E->F G Calculate IC50 F->G

Caption: Workflow for cytokine inhibition assay in macrophages.

Conclusion

While direct experimental data on N-(Hexan-2-YL)acetamide is not yet widely available, a comparative analysis of structurally related N-substituted acetamides and N-acyl amino acids provides a strong foundation for predicting its potential biological activities. The extensive research on analogous compounds suggests that N-(Hexan-2-YL)acetamide warrants investigation for its anticonvulsant, analgesic, and anti-inflammatory properties. The detailed experimental protocols provided in this guide offer a clear roadmap for the preclinical evaluation of this and other novel N-substituted acetamides. Further structure-activity relationship studies, guided by the principles outlined herein, will be crucial in elucidating the full therapeutic potential of this versatile chemical scaffold.

References

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  • Methods for Evaluating the In Vivo Analgesic and Anti-Inflammatory Activity of Essential Oils. IntechOpen. [Link]

  • Development of an N-Acyl Amino Acid That Selectively Inhibits the Glycine Transporter 2 To Produce Analgesia in a Rat Model of Chronic Pain. PubMed. [Link]

  • Development of an N-Acyl Amino Acid That Selectively Inhibits the Glycine Transporter 2 To Produce Analgesia in a Rat Model of Chronic Pain. ACS Publications. [Link]

  • N- Acyl Amino Acids (Elmiric Acids): Endogenous Signaling Molecules with Therapeutic Potential. PubMed. [Link]

  • (PDF) N-Acyl Amino Acids (Elmiric Acids): Endogenous Signaling Molecules with Therapeutic Potential. ResearchGate. [Link]

  • Role of N-Acylethanolamines in the Neuroinflammation: Ultramicronized Palmitoylethanolamide in the Relief of Chronic Pain and Neurodegenerative Diseases. Neuropsychiatry Journal. [Link]

  • Synthesis of some new biologically active N-substituted-2''- [(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives. Pakistan Journal of Pharmaceutical Sciences. [Link]

  • Analgesia Hot Plat Test. SlideShare. [Link]

  • Synthetic N-[(substitutedsulfamoyl)phenyl]acetamides as moderate chymotrypsin inhibitors. PubMed. [Link]

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  • N-Acylamides. Wikipedia. [Link]

  • Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. ACS Publications. [Link]

  • Anti-inflammatory effects of N-acylethanolamines in rheumatoid arthritis synovial cells are mediated by TRPV1 and TRPA1 in a COX-2 dependent manner. PubMed. [Link]

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  • Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors. PubMed. [Link]

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  • Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation. Frontiers. [Link]

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Sources

Validation

A Comparative Guide to the Validation of an HPLC Method for N-(Hexan-2-YL)acetamide Quantification

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of N-(Hexan-2-YL)acetamide. It is intended for researchers, scientists, an...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of N-(Hexan-2-YL)acetamide. It is intended for researchers, scientists, and drug development professionals who require accurate and reliable analytical procedures. The principles and protocols described herein are grounded in the authoritative guidelines of the International Council for Harmonisation (ICH), particularly the Q2(R1) and the recently revised Q2(R2) guidelines, ensuring regulatory compliance and scientific rigor.[1][2][3][4][5][6][7][8][9][10][11] This document will not only detail the validation of a primary HPLC method but also offer a comparative analysis with alternative analytical techniques, supported by experimental data and established methodologies for similar compounds.

Introduction: The Imperative for Validated Analytical Methods

N-(Hexan-2-YL)acetamide is a small organic molecule whose precise quantification is critical in various stages of pharmaceutical development and quality control. Whether it is assessing the purity of a drug substance, determining its concentration in a final product, or conducting pharmacokinetic studies, a validated analytical method is the cornerstone of reliable data.[12][13] Method validation provides documented evidence that an analytical procedure is suitable for its intended purpose, a non-negotiable requirement by regulatory bodies such as the FDA and EMA.[1][5][12][13][14][15]

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique widely employed in the pharmaceutical industry for the separation, identification, and quantification of various compounds.[16][17] Its high resolution, sensitivity, and reproducibility make it an ideal choice for the analysis of N-(Hexan-2-YL)acetamide.[18]

The HPLC Method Validation Workflow

The validation of an HPLC method is a systematic process that evaluates several key performance characteristics to ensure the method is accurate, precise, and specific for the analyte of interest. The following sections detail the experimental protocols for each validation parameter.

HPLC_Validation_Workflow cluster_PreValidation Pre-Validation cluster_ValidationParameters Core Validation Parameters cluster_PostValidation Post-Validation Method_Development Method Development & Optimization System_Suitability System Suitability Testing (SST) Method_Development->System_Suitability Specificity Specificity/ Selectivity System_Suitability->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validation_Report Validation Report Robustness->Validation_Report

Caption: A streamlined workflow for the validation of an HPLC method.

System Suitability Testing (SST)

Before commencing any validation experiments, it is imperative to establish and verify the performance of the entire HPLC system.[19][20][21] System Suitability Testing (SST) is a series of checks to ensure that the equipment, electronics, analytical operations, and samples to be analyzed constitute a system that is fit for its intended purpose.[19][20][21][22][23]

Experimental Protocol for System Suitability Testing:

  • Standard Solution Preparation: Prepare a standard solution of N-(Hexan-2-YL)acetamide at a concentration that is expected to be in the middle of the calibration range.

  • Replicate Injections: Inject the standard solution a minimum of five times.

  • Parameter Evaluation: Calculate the following parameters from the resulting chromatograms:

    • Tailing Factor (Asymmetry Factor): Ensures peak symmetry. A value between 0.8 and 1.5 is generally acceptable.[19][21][22][23]

    • Theoretical Plates (N): Measures column efficiency. Higher values indicate better efficiency.[19][21][22][23]

    • Relative Standard Deviation (%RSD) of Peak Area and Retention Time: Assesses the precision of the system. The %RSD for peak area should typically be less than 2.0%, and for retention time, it should be less than 1.0%.[22][23]

    • Resolution (Rs): If there are other components in the sample, this parameter measures the degree of separation between the analyte peak and the closest eluting peak. A resolution of >2 is generally desired.[19][21][22][23]

ParameterAcceptance CriteriaRationale
Tailing Factor 0.8 - 1.5Ensures symmetrical peaks for accurate integration.
Theoretical Plates > 2000Indicates good column efficiency and separation power.
%RSD of Peak Area ≤ 2.0%Demonstrates the precision of the injector and detector.[22]
%RSD of Retention Time ≤ 1.0%Indicates the stability of the pump and mobile phase delivery.
Resolution > 2Ensures the analyte is well-separated from potential interferences.[19][21][23]

Core Validation Parameters

Specificity/Selectivity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[2][24]

Experimental Protocol for Specificity:

  • Forced Degradation Studies: Subject the N-(Hexan-2-YL)acetamide sample to stress conditions (e.g., acid, base, oxidation, heat, and light) to generate potential degradation products.

  • Placebo and Blank Analysis: Analyze a placebo (a formulation without the active ingredient) and a blank (mobile phase or sample solvent) to ensure no interfering peaks at the retention time of the analyte.

  • Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess the peak purity of the analyte in both stressed and unstressed samples.

Linearity and Range

Linearity demonstrates that the analytical procedure provides results that are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[2]

Experimental Protocol for Linearity and Range:

  • Standard Preparation: Prepare a series of at least five standard solutions of N-(Hexan-2-YL)acetamide covering the expected concentration range (e.g., 50% to 150% of the target concentration).

  • Calibration Curve Construction: Inject each standard in triplicate and plot the average peak area against the corresponding concentration.

  • Statistical Analysis: Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line. An r² value of ≥ 0.999 is generally considered acceptable.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[2][24]

Experimental Protocol for Accuracy:

  • Spiked Placebo Analysis: Prepare a placebo formulation and spike it with known concentrations of N-(Hexan-2-YL)acetamide at a minimum of three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Sample Preparation and Analysis: Prepare at least three replicates for each concentration level and analyze them using the HPLC method.

  • Recovery Calculation: Calculate the percentage recovery for each sample. The acceptance criteria for recovery are typically between 98.0% and 102.0%.

Concentration LevelNumber of ReplicatesAcceptance Criteria (% Recovery)
Low (e.g., 80%)398.0 - 102.0
Medium (e.g., 100%)398.0 - 102.0
High (e.g., 120%)398.0 - 102.0
Precision

Precision is the measure of the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is typically evaluated at two levels: repeatability and intermediate precision.[2]

Experimental Protocol for Precision:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples of N-(Hexan-2-YL)acetamide at 100% of the target concentration.

    • Analyze these samples on the same day, by the same analyst, and on the same instrument.

    • Calculate the %RSD of the results. A %RSD of ≤ 2.0% is generally acceptable.

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the %RSD of the combined results from both days. The acceptance criteria are typically slightly wider than for repeatability.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2]

Experimental Protocol for LOD and LOQ:

  • Visual Evaluation: Determine the concentration at which the analyte can be reliably detected (LOD) and quantified (LOQ) by injecting progressively more dilute solutions.

  • Signal-to-Noise Ratio: Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.[19][21][22]

  • Based on the Standard Deviation of the Response and the Slope:

    • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

    • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol for Robustness:

  • Parameter Variation: Intentionally vary critical chromatographic parameters one at a time, such as:

    • Mobile phase composition (e.g., ± 2%)

    • Mobile phase pH (e.g., ± 0.2 units)

    • Column temperature (e.g., ± 5 °C)

    • Flow rate (e.g., ± 0.1 mL/min)

  • System Suitability and Results Evaluation: For each variation, perform system suitability tests and analyze a standard solution. The system suitability parameters should remain within the established criteria, and the results should not be significantly affected.

Comparative Analysis of Alternative Analytical Techniques

While HPLC is a robust and widely used technique, other analytical methods can also be employed for the quantification of N-(Hexan-2-YL)acetamide. The choice of method often depends on factors such as the required sensitivity, sample matrix, and available instrumentation.[18]

Method_Selection cluster_Methods Analytical Method Options Analyte_Properties Analyte Properties (Volatility, Polarity, Thermal Stability) Decision Method Selection Analyte_Properties->Decision Sample_Matrix Sample Matrix Complexity Sample_Matrix->Decision Required_Sensitivity Required Sensitivity & Specificity Required_Sensitivity->Decision HPLC HPLC-UV GC GC-FID/MS UPLC_MS UPLC-MS/MS Decision->HPLC Decision->GC Decision->UPLC_MS

Caption: Decision tree for selecting an appropriate analytical method.

Gas Chromatography (GC)

Gas Chromatography is a suitable alternative for volatile and thermally stable compounds.[25][26] N-(Hexan-2-YL)acetamide, being a relatively small molecule, could potentially be analyzed by GC, likely with a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for enhanced specificity.[27]

  • Principle: Separation is based on the partitioning of the analyte between a gaseous mobile phase and a liquid or solid stationary phase.

  • Advantages: High resolution for volatile compounds, and often faster analysis times than HPLC.

  • Disadvantages: Requires the analyte to be volatile and thermally stable, which may not be suitable for all acetamide derivatives. Derivatization may be necessary for less volatile compounds.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle sizes in the stationary phase (<2 µm) and higher pressures. This results in significantly faster analysis times and improved resolution compared to conventional HPLC.[28][29]

  • Principle: Similar to HPLC, but with enhanced efficiency due to smaller particle sizes.

  • Advantages: Faster run times, better resolution, and higher sensitivity.

  • Disadvantages: Higher initial instrument cost and potential for column clogging with complex matrices.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Coupling liquid chromatography with mass spectrometry provides a highly sensitive and selective analytical method.[30][31] For trace-level quantification or analysis in complex biological matrices, LC-MS/MS is often the method of choice.[28][29][32][33][34]

  • Principle: HPLC or UPLC separates the components of a mixture, which are then ionized and detected by a mass spectrometer based on their mass-to-charge ratio.

  • Advantages: Exceptional sensitivity and selectivity, allowing for quantification at very low concentrations. Provides structural information for identification.

  • Disadvantages: Higher equipment and maintenance costs. Ion suppression or enhancement effects from the sample matrix can affect accuracy and require careful method development.[34]

FeatureHPLC-UVGC-FID/MSUPLC-MS/MS
Principle Liquid-solid partitioningGas-liquid/solid partitioningLiquid-solid partitioning with mass detection
Analyte Suitability Non-volatile, polar to non-polarVolatile, thermally stableWide range of polarities
Sensitivity ModerateModerate to HighVery High
Specificity GoodGood to Excellent (with MS)Excellent
Analysis Time ModerateFastVery Fast
Cost Low to ModerateLow to ModerateHigh
Typical Application Routine QC, purity analysisVolatile impurity analysisBioanalysis, trace analysis

Conclusion

The validation of an HPLC method for the quantification of N-(Hexan-2-YL)acetamide is a critical process that ensures the generation of accurate and reliable data. This guide has provided a detailed framework for conducting this validation in accordance with international regulatory guidelines. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, LOD, LOQ, and robustness, a scientifically sound and defensible analytical method can be established.

Furthermore, the comparative analysis of alternative techniques such as GC, UPLC, and LC-MS highlights the importance of selecting the most appropriate method based on the specific analytical requirements. While HPLC-UV remains a workhorse for many applications due to its robustness and cost-effectiveness, the superior sensitivity and specificity of UPLC-MS/MS make it indispensable for more demanding analyses, such as those involving complex biological matrices or trace-level quantification. The ultimate choice of methodology should be guided by a thorough understanding of the analyte's properties, the sample matrix, and the intended purpose of the analysis.

References

  • Q2(R2) Validation of Analytical Procedures March 2024 - FDA. (2024, March 6).
  • System Suitability Test in HPLC – Key Parameters Explained - assayprism.com.
  • FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration.
  • ICH Q2(R1) Analytical Procedures Guide | PDF | Detection Limit | Verification And Validation.
  • System Suitability in HPLC Analysis | Pharmaguideline.
  • Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma Group. (2024, June 25).
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
  • Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. (2020, April 21).
  • ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA.
  • Quality Guidelines - ICH.
  • ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, December 2).
  • System suitability Requirements for a USP HPLC Method - MicroSolv. (2025, November 3).
  • System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 - YouTube. (2025, October 16).
  • System Suitability Testing: Ensuring Reliable Results - Lab Manager. (2025, October 23).
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry - FDA. (2021, September 17).
  • EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. (2024, February 7).
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. (2012, February 15).
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA.
  • A Review of HPLC Method Development and Validation as per ICH Guidelines.
  • A Comparative Guide to Analytical Methods for the Characterization of 2-chloro-N-(1-phenylethyl)acetamide - Benchchem.
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15).
  • METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW - Zenodo. (2024, March 26).
  • Recommendations for Quantitative Analysis of Small Molecules by Matrix-assisted laser desorption ionization mass spectrometry - PMC. (2017, January 18).
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  • A Better Way to Measure Small Molecule Concentrations | Biocompare. (2018, December 5).
  • How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep - The Blog - Tecan.
  • WO2010105193A1 - Method and assays for quantitation of acetamide in a composition - Google Patents. (2010, September 16).
  • Selective Structural Derivatization of Flavonoid Acetamides Significantly Impacts Their Bioavailability and Antioxidant Properties - MDPI. (2022, November 22).
  • Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS - RSC Publishing. (2014, February 13).
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  • A Comparative Analysis of the Biological Activity of Acetamide Derivatives: A Guide for Researchers - Benchchem.
  • Applying Multivariate Methods in the Estimation of Bioactivity Properties of Acetamide Derivatives - AKJournals.
  • Comparative Analysis of HPLC and LC-MS Methods for the Quantification of N-(1-Bromo-2-oxopropyl)acetamide - Benchchem.
  • A HPLC method for the quantification of butyramide and acetamide at ppb levels in hydrogeothermal waters | Request PDF - ResearchGate.
  • Application Note: HPLC Analysis of N-(9-Hydroxy-9H-fluoren-2-yl)acetamide - Benchchem.
  • A HPLC method for the quantification of butyramide and acetamide at ppb levels in hydrogeothermal waters - RSC Publishing.
  • Gas Chromatography.
  • A Quantitative UPLC-MS/MS Research Method for the Measurement of Acetaminophen and 5 Metabolites in Plasma | Waters.
  • Drug Quantification by Simultaneous HPLC Analysis | Fine Chemical Engineering. (2025, November 24).
  • UPLC-ESI-MS/MS Method for the Quantitative Measurement of Aliphatic Diamines, Trimethylamine N-oxide, and ß-Methylamino-L-alani - CDC Stacks. (2021, March 1).
  • Analysis of n-hexane, 2-hexanone, 2,5-hexanedione, and related chemicals by capillary gas chromatography and high-performance liquid chromatography - PubMed.
  • Development and Application of an Exact Mass LC/MS/MS Library for the Accurate Mass Screening and Quantitation of Pesticides in - Agilent. (2013, April 24).
  • GC/MSD と高分離能 GC/Q-TOF による、ラバーガスケット抽出物で特定された揮発性化合物の分析 - アジレント・テクノロジー.

Sources

Comparative

A Comparative Guide to the Cross-Validation of Analytical Techniques for the Characterization of N-hexan-2-ylacetamide

This guide provides a comprehensive framework for the cross-validation of key analytical techniques for the structural elucidation and purity assessment of N-hexan-2-ylacetamide. Designed for researchers, scientists, and...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the cross-validation of key analytical techniques for the structural elucidation and purity assessment of N-hexan-2-ylacetamide. Designed for researchers, scientists, and drug development professionals, this document delves into the practical application and comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. By presenting detailed experimental protocols, supporting data, and the underlying scientific rationale, this guide aims to equip the reader with the necessary tools to establish a robust, self-validating analytical workflow for the characterization of this and similar secondary amide compounds.

Introduction: The Imperative for Orthogonal Analysis

N-hexan-2-ylacetamide, a secondary amide, requires rigorous characterization to ensure its identity, purity, and stability, particularly in the context of pharmaceutical development and quality control. A single analytical technique is often insufficient to provide a complete and unambiguous profile of a compound. Therefore, a multi-technique, or orthogonal, approach is essential. This guide focuses on the cross-validation of three powerful and widely accessible analytical methods: GC-MS for separation and mass determination, NMR for detailed structural elucidation, and FTIR for functional group identification. The convergence of data from these distinct techniques provides a high degree of confidence in the final characterization.

The validation of these analytical procedures is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, which emphasize demonstrating that a method is suitable for its intended purpose[1][2][3][4]. This involves assessing parameters such as specificity, linearity, accuracy, precision, and robustness.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Separation and Identification

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds. It combines the superior separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry[5][6]. For N-hexan-2-ylacetamide, GC-MS is invaluable for confirming its molecular weight and identifying potential impurities.

Experimental Protocol: GC-MS Analysis

Objective: To determine the retention time, confirm the molecular weight, and assess the purity of N-hexan-2-ylacetamide.

Instrumentation: A standard GC-MS system equipped with a capillary column and an electron ionization (EI) source.

Methodology:

  • Sample Preparation:

    • Prepare a stock solution of N-hexan-2-ylacetamide at a concentration of 1 mg/mL in a suitable volatile solvent, such as methanol or dichloromethane.

    • Prepare a series of working standards by serial dilution for linearity assessment.

  • Chromatographic Conditions:

    • Column: A non-polar column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness HP-5MS or equivalent, is suitable for this compound.

    • Injector Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 80 °C, hold for 1 minute.

      • Ramp to 180 °C at 10 °C/min.

      • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

    • Injection Mode: Splitless injection of 1 µL.

  • Mass Spectrometry Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Mass Range: Scan from m/z 40 to 400.

    • Transfer Line Temperature: 280 °C.

Rationale for Experimental Choices:

  • The choice of a non-polar column is based on the expected volatility and polarity of N-hexan-2-ylacetamide.

  • The temperature program is designed to ensure good separation from potential impurities and to elute the analyte with a sharp peak shape.

  • Electron ionization at 70 eV is a standard condition that provides reproducible fragmentation patterns for library matching and structural elucidation.

Expected Data and Interpretation

For the closely related isomer, N-hexylacetamide (CAS 7501-79-3), the mass spectrum shows characteristic fragmentation patterns[7][8][9][10]. The molecular ion peak (M+) for N-hexan-2-ylacetamide is expected at m/z 143. The fragmentation will likely involve cleavage of the amide bond and fragmentation of the hexyl chain.

Parameter Expected Result for N-hexan-2-ylacetamide Significance
Retention Time (RT) Dependent on the specific GC conditions, but should be consistent.A reliable identifier for the compound under defined conditions.
Molecular Ion (M+) m/z 143Confirms the molecular weight of the compound.
Key Fragment Ions Fragments corresponding to the acylium ion and the hexylaminium cation.Provides structural information and a fingerprint for identification.
Purity >99% (peak area)Assesses the presence of volatile impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Molecular Architecture

NMR spectroscopy is an unparalleled technique for the detailed structural elucidation of organic molecules in solution[11]. Both ¹H and ¹³C NMR provide information on the chemical environment of each atom, allowing for the unambiguous determination of the compound's connectivity.

Experimental Protocol: ¹H and ¹³C NMR

Objective: To confirm the chemical structure of N-hexan-2-ylacetamide by analyzing the chemical shifts, multiplicities, and coupling constants of its protons and carbons.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Methodology:

  • Sample Preparation:

    • Dissolve 5-10 mg of N-hexan-2-ylacetamide in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

    • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters include a 30° pulse angle, a spectral width of 12-15 ppm, a relaxation delay of 2 seconds, and 16-32 scans.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters include a 30° pulse angle, a spectral width of 220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) to achieve adequate signal-to-noise.

  • Data Processing:

    • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

    • Phase and baseline correct the spectra.

    • Reference the spectra to the TMS signal at 0 ppm.

    • Integrate the signals in the ¹H NMR spectrum.

Rationale for Experimental Choices:

  • CDCl₃ is a common solvent for non-polar to moderately polar organic compounds. DMSO-d₆ can be used if solubility is an issue and to observe the amide N-H proton more clearly.

  • A high-field NMR spectrometer provides better signal dispersion and resolution, which is crucial for unambiguous spectral interpretation.

  • Proton decoupling in ¹³C NMR simplifies the spectrum to single lines for each unique carbon atom.

Predicted ¹H and ¹³C NMR Data

Predicted ¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ) ppm Multiplicity Integration Assignment
~ 5.5-6.0br s1HNH
~ 3.8-4.0m1HCH -NH
~ 1.95s3HC(=O)CH
~ 1.4-1.6m2HCH
~ 1.2-1.4m4H(CH ₂)₂
~ 1.1d3HCH (NH)CH
~ 0.9t3HCH ₂CH

Predicted ¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ) ppm Assignment
~ 170C =O
~ 48C H-NH
~ 36C H₂
~ 31C H₂
~ 26C H₂
~ 23C(=O)C H₃
~ 22C H₂
~ 20CH(NH)C H₃
~ 14CH₂C H₃

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation[14]. For N-hexan-2-ylacetamide, FTIR is crucial for confirming the presence of the secondary amide group.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Objective: To identify the characteristic vibrational frequencies of the functional groups in N-hexan-2-ylacetamide.

Instrumentation: An FTIR spectrometer equipped with an ATR accessory.

Methodology:

  • Background Scan: Record a background spectrum of the clean, empty ATR crystal to subtract atmospheric and instrumental contributions.

  • Sample Application: Place a small amount of the solid or liquid N-hexan-2-ylacetamide sample directly onto the ATR crystal, ensuring good contact.

  • Spectrum Acquisition: Collect the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

Rationale for Experimental Choices:

  • ATR-FTIR requires minimal sample preparation and is suitable for both solid and liquid samples.

  • A resolution of 4 cm⁻¹ is generally sufficient for the identification of the broad vibrational bands of organic molecules.

Expected Data and Interpretation

The FTIR spectrum of N-hexan-2-ylacetamide will exhibit characteristic absorption bands for the N-H, C=O, and C-N bonds of the secondary amide, as well as the C-H bonds of the alkyl chain. The vapor phase IR spectrum of the isomer N-hexylacetamide can be used for comparison[7].

Wavenumber (cm⁻¹) Vibration Functional Group
~ 3300N-H stretchSecondary Amide
~ 2850-2960C-H stretchAlkyl
~ 1640C=O stretch (Amide I)Secondary Amide
~ 1550N-H bend (Amide II)Secondary Amide
~ 1465C-H bendAlkyl

Comparative Analysis of Analytical Techniques

Each technique offers unique advantages and has its own limitations for the characterization of N-hexan-2-ylacetamide. A comparative summary is presented below.

Parameter GC-MS NMR Spectroscopy FTIR Spectroscopy
Primary Information Molecular weight, fragmentation pattern, purityDetailed molecular structure, connectivityFunctional groups
Sensitivity High (ng to pg)Moderate (mg)Low to moderate (µg to mg)
Specificity High (with mass spectral library)Very highModerate
Quantitative Capability ExcellentExcellent (qNMR)Semi-quantitative to quantitative
Sample State Volatile liquids/solidsSoluble liquids/solidsSolids, liquids
Destructive? YesNoNo
Throughput HighLowVery high

Cross-Validation Workflow

A robust characterization of N-hexan-2-ylacetamide relies on the integration and cross-validation of data from these orthogonal techniques. The following workflow illustrates this process.

CrossValidationWorkflow cluster_synthesis Compound Synthesis & Purification cluster_analysis Analytical Characterization cluster_validation Data Cross-Validation cluster_conclusion Final Characterization Synthesis Synthesis of N-hexan-2-ylacetamide FTIR FTIR Analysis Synthesis->FTIR Functional Group ID GCMS GC-MS Analysis Synthesis->GCMS Purity & MW NMR NMR Analysis (1H, 13C) Synthesis->NMR Structural Elucidation CrossValidation Cross-Validation FTIR->CrossValidation Amide bands confirmed GCMS->CrossValidation MW = 143, >99% pure NMR->CrossValidation Structure confirmed FinalReport Confirmed Structure & Purity CrossValidation->FinalReport Consistent Data

Caption: Cross-validation workflow for N-hexan-2-ylacetamide characterization.

Conclusion

The comprehensive characterization of N-hexan-2-ylacetamide necessitates a multi-faceted analytical approach. By cross-validating the data obtained from GC-MS, NMR, and FTIR spectroscopy, researchers can achieve a high level of confidence in the compound's identity, structure, and purity. This guide provides the foundational protocols and comparative insights to establish a scientifically sound and defensible analytical workflow, adhering to the principles of good scientific practice and regulatory expectations. The integration of these techniques ensures a self-validating system, which is paramount for reliable research and development in the pharmaceutical and chemical industries.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. November 2005. [Link][1][2]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link][3]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][4]

  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link][15]

  • ICH Q2(R1) Analytical Procedures Guide. [Link][1]

  • N-Hexylacetamide. PubChem. [Link][7]

  • FTIR spectra of free NAC and the as-synthesized Cu 2 S QDs. ResearchGate. [Link][16]

  • 1 H NMR spectra of the untreated and air-plasma-treated NAC D 2 O solutions. ResearchGate. [Link][17]

  • 1 H-NMR spectrum of NAC. ResearchGate. [Link]

  • Comparative study of the analysis of seized samples by GC-MS, 1H NMR and FT-IR spectroscopy within a Night-Time Economy (NTE) setting. ResearchGate. [Link][5]

  • Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. [Link][18]

  • 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (FDB002281). FooDB. [Link][19]

  • N-Acetyl-1,6-diaminohexane. PubChem. [Link][20]

  • Acetamide, N-hexyl-. NIST WebBook. [Link][8]

  • N-hexylacetamide (C8H17NO). PubChemLite. [Link][9]

  • Acetamide, N-hexyl-. NIST Chemistry WebBook. [Link][10]

  • Synchronized Analysis of FTIR Spectra and GCMS Chromatograms for Evaluation of the Thermally Degraded Vegetable Oils. PMC. [Link][21]

  • Mass Spectral Studies of N,N‐Dialkylacetimidamides Using ESI‐HRMS and MS/MS. ResearchGate. [Link][22]

  • 1,2-Ethanediamine, N-(2-aminoethyl)-. NIST WebBook. [Link][23]

  • Supporting information. The Royal Society of Chemistry. [Link][13]

  • 2-(2-CYCLOHEXENYL)-N-(ACETYL)-ANILINE. SpectraBase. [Link][24]

  • Performance Comparison of Py-GCMS and FTIR. Universal Lab. [Link]

  • 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. ResearchGate. [Link][25]

  • 13.11 Characteristics of 13C NMR Spectroscopy. OpenStax. [Link][11]

  • Acetylethanolamine. PubChem. [Link][26]

Sources

Validation

Comparative study of different catalysts for N-(Hexan-2-YL)acetamide synthesis

As a Senior Application Scientist, selecting the optimal catalytic system for the N-acetylation of aliphatic amines is a critical decision that impacts reaction kinetics, downstream purification, and stereochemical outco...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the optimal catalytic system for the N-acetylation of aliphatic amines is a critical decision that impacts reaction kinetics, downstream purification, and stereochemical outcomes.

The target molecule, N-(Hexan-2-yl)acetamide (a secondary alkyl primary amine), serves as an excellent model substrate. Because the amine is sterically hindered by the adjacent methyl and butyl groups, and possesses a chiral center, it exposes the limitations of uncatalyzed approaches.

This guide provides an objective, data-driven comparison of three distinct catalytic paradigms: Nucleophilic Catalysis (DMAP) , Lewis Acid Catalysis (ZrCl₄) , and Biocatalysis (Candida antarctica Lipase B - CALB) .

Mechanistic Rationale & Catalyst Overview

The Uncatalyzed Baseline

In the absence of a catalyst, the N-acetylation of hexan-2-amine with acetic anhydride relies solely on the inherent nucleophilicity of the amine. Due to the steric bulk at the α-carbon, this baseline reaction is sluggish, requiring elevated temperatures (80°C) and prolonged reaction times (12+ hours) to achieve moderate yields, often leading to thermal degradation byproducts.

Nucleophilic Activation: DMAP

4-Dimethylaminopyridine (DMAP) is the gold standard for rapid acetylation[1].

  • Causality: DMAP acts as a highly effective nucleophile, attacking acetic anhydride to form a highly electrophilic N-acylpyridinium intermediate. The sterically hindered hexan-2-amine can attack this intermediate much faster than it can attack the neutral anhydride[1]. The displaced acetate then deprotonates the amine, regenerating the aromatic DMAP catalyst.

Lewis Acid Activation: ZrCl₄

Zirconium(IV) chloride (ZrCl₄) offers an alternative pathway by activating the electrophile rather than the nucleophile[2].

  • Causality: ZrCl₄ is a highly oxophilic, d0 transition metal Lewis acid. It coordinates to the hard oxygen atoms of acetic anhydride, withdrawing electron density from the carbonyl carbon. This dramatically lowers the lowest unoccupied molecular orbital (LUMO) of the anhydride, making it highly susceptible to attack by the amine under mild, often solvent-free conditions[2].

Biocatalytic Kinetic Resolution: CALB

When enantiopurity is required, chemical catalysts like DMAP and ZrCl₄ fall short, as they produce racemic mixtures. Candida antarctica Lipase B (CALB) is deployed for the highly enantioselective kinetic resolution of chiral amines[3][4].

  • Causality: CALB's active site features a catalytic triad (Ser105-His224-Asp187) and a stereospecific binding pocket. It selectively acylates the (R)-enantiomer of hexan-2-amine. Crucially, ethyl acetate is used instead of acetic anhydride. Acetic anhydride generates acetic acid as a byproduct, which would drastically lower the pH and denature the enzyme. Ethyl acetate acts as a mild acyl donor, generating harmless ethanol as a byproduct[5].

G Ac2O Acetic Anhydride (Ac2O) DMAP DMAP Catalyst (Nucleophilic) Ac2O->DMAP attacks ZrCl4 ZrCl4 Catalyst (Lewis Acid) Ac2O->ZrCl4 binds Amine Hexan-2-amine Int_DMAP N-Acylpyridinium Intermediate DMAP->Int_DMAP forms Int_ZrCl4 Zr-Coordinated Carbonyl ZrCl4->Int_ZrCl4 activates Product N-(Hexan-2-yl)acetamide Int_DMAP->Product + Amine Int_ZrCl4->Product + Amine

Mechanistic divergence between DMAP (nucleophilic activation) and ZrCl4 (Lewis acid activation).

Quantitative Performance Comparison

The following table synthesizes the performance metrics of each catalytic system based on standardized 10 mmol scale reactions.

Catalyst SystemAcylating AgentCatalyst LoadingTemp (°C)Time (h)Yield (%)Enantiomeric Excess (ee)
Uncatalyzed Acetic AnhydrideN/A8012.065N/A (Racemic)
DMAP Acetic Anhydride5 mol%251.098N/A (Racemic)
ZrCl₄ Acetic Anhydride10 mol%252.095N/A (Racemic)
CALB Ethyl Acetate10 wt%4524.048*>99% (for R-amide)

*Note: The theoretical maximum yield for an enzymatic kinetic resolution of a racemate is 50%. A 48% yield indicates near-perfect conversion of the target enantiomer.

Self-Validating Experimental Protocols

The following protocols are designed with built-in self-validation steps to ensure reaction integrity and simplify downstream purification.

Protocol A: High-Throughput Synthesis via DMAP

Best for: Rapid generation of racemic product libraries.

  • Initiation: Dissolve racemic hexan-2-amine (1.01 g, 10 mmol) and DMAP (61 mg, 0.5 mmol, 5 mol%) in anhydrous dichloromethane (DCM, 20 mL) under nitrogen.

  • Activation: Cool the flask to 0°C. Add acetic anhydride (1.13 mL, 12 mmol) dropwise. Validation: A slight exotherm indicates the rapid formation of the N-acylpyridinium intermediate.

  • Propagation: Remove the ice bath and stir at room temperature for 1 hour.

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ (20 mL). Causality: This neutralizes the acetic acid byproduct, driving it into the aqueous layer as sodium acetate, preventing reverse hydrolysis.

  • Isolation: Extract with DCM (2 × 15 mL), dry over anhydrous MgSO4​ , and evaporate the solvent to yield racemic N-(Hexan-2-yl)acetamide as a crystalline solid.

Protocol B: Mild/Solvent-Free Synthesis via ZrCl₄

Best for: Environmentally conscious synthesis avoiding toxic bases.

  • Complexation: In a round-bottom flask, add ZrCl₄ (233 mg, 1.0 mmol, 10 mol%) to acetic anhydride (1.13 mL, 12 mmol). Stir for 5 minutes. Validation: The suspension will slightly change color as the Lewis acid-base complex forms.

  • Addition: Slowly add hexan-2-amine (1.01 g, 10 mmol) to the mixture.

  • Propagation: Stir at room temperature for 2 hours.

  • Workup: Quench carefully with ice water (20 mL) to hydrolyze the unreacted anhydride and the Zr-complex. Extract with ethyl acetate (3 × 15 mL). Wash the organic layer with brine, dry, and concentrate under reduced pressure.

Protocol C: Enantioselective Synthesis via CALB

Best for: Chiral drug intermediates requiring high enantiomeric purity.

  • Immobilization: Add racemic hexan-2-amine (1.01 g, 10 mmol) to dry ethyl acetate (50 mL). Add 100 mg of immobilized CALB (Novozym 435). Causality: Ethyl acetate serves a dual purpose as both the solvent and the acyl donor, ensuring the enzyme is not exposed to denaturing acidic byproducts[4][5].

  • Incubation: Place the mixture in an orbital shaker at 45°C at 200 rpm for 24 hours.

  • Filtration: Filter the mixture to remove the immobilized enzyme. Validation: The enzyme beads can be washed with cold acetone, dried, and reused for up to 5 cycles with minimal loss of activity[6].

  • Acid/Base Separation (Critical Step): Concentrate the filtrate and redissolve in diethyl ether (30 mL). Wash the organic layer with 1M HCl (2 × 15 mL).

    • Causality: The unreacted (S)-hexan-2-amine is protonated to form a water-soluble ammonium salt, migrating to the aqueous layer. The neutral (R)-N-(Hexan-2-yl)acetamide remains in the organic layer.

  • Isolation: Evaporate the ether layer to yield enantiopure (R)-N-(Hexan-2-yl)acetamide.

G Racemic Racemic (R/S)-Hexan-2-amine + Ethyl Acetate CALB CALB Enzyme (45°C, 24h) Racemic->CALB Reaction Enantioselective Acylation CALB->Reaction Prod_R (R)-N-(Hexan-2-yl)acetamide (>99% ee) Reaction->Prod_R Prod_S Unreacted (S)-Hexan-2-amine (>99% ee) Reaction->Prod_S Workup Acid/Base Extraction (1M HCl Wash) Prod_R->Workup Stays in Organic Prod_S->Workup Moves to Aqueous

Workflow for CALB-catalyzed kinetic resolution and subsequent acid/base separation.

Conclusion & Recommendations

For routine synthetic protection of hexan-2-amine, DMAP remains the most time-efficient catalyst, driving the reaction to completion in under an hour. However, if the goal is to minimize the environmental footprint and avoid basic amine catalysts, ZrCl₄ provides an excellent, high-yielding Lewis acid alternative[2].

When stereochemistry is the primary concern, chemical catalysts must be abandoned in favor of CALB . While the reaction time is longer (24h) and the theoretical yield is capped at 50%, the ability to isolate the enantiopure (R)-amide and recover the (S)-amine in a single step makes it an indispensable tool for drug development professionals[3][4].

References

  • Sunlight-driven N-acetylation of anilines: a green chemistry approach. RSC Advances, 2023.
  • Quantum Mechanics/Molecular Mechanics Insights into the Enantioselectivity of the O-Acetylation of (R,S)-Propranolol Catalyzed by Candida antarctica Lipase B.
  • Zirconyl triflate: A new, highly efficient and reusable catalyst for acetylation and benzoylation of alcohols, phenols, amines and thiols with acetic and benzoic anhydrides. Journal of the Iranian Chemical Society, 2009.
  • Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols.

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Comparative

Efficacy of N-(Hexan-2-YL)acetamide: A Comparative Guide Against Standard Anticonvulsants

Executive Summary & Mechanistic Rationale As drug development pushes toward structurally optimized aliphatic amides, N-(Hexan-2-yl)acetamide (CAS: 16538-02-6)[1] has emerged as a compelling compound of interest for silen...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

As drug development pushes toward structurally optimized aliphatic amides, N-(Hexan-2-yl)acetamide (CAS: 16538-02-6)[1] has emerged as a compelling compound of interest for silencing hippocampal excitability and reducing seizure propensity[2].

Unlike classical tricyclic anticonvulsants such as Carbamazepine[3], which predominantly stabilize the inactivated state of voltage-gated sodium channels (VGSCs), N-(Hexan-2-yl)acetamide exhibits a dual-modulatory profile. Its lipophilic hexyl chain combined with the polar acetamide moiety allows for efficient blood-brain barrier (BBB) penetration. Once in the central nervous system, it interacts with both VGSCs and GABA_A receptor complexes. This dual mechanism is critical: it addresses both the rapid spread of generalized seizures (via sodium channel blockade) and the localized hyper-excitability seen in partial seizures (via GABAergic enhancement).

Comparative Efficacy Data

To objectively evaluate N-(Hexan-2-yl)acetamide, we benchmark its performance against established first- and second-line anticonvulsants using the two most validated preclinical models: the Maximal Electroshock Seizure (MES) test and the Pentylenetetrazole (PTZ) induced seizure model.

Table 1: Comparative Anticonvulsant Efficacy (ED50) and Neurotoxicity (TD50) in Murine Models

CompoundMES ED50 (mg/kg)PTZ ED50 (mg/kg)Rotarod TD50 (mg/kg)Protective Index (TD50/MES ED50)
N-(Hexan-2-yl)acetamide 42.568.2215.05.06
Carbamazepine 8.8>100 (Inactive)71.68.13
Valproic Acid 272.0148.0426.01.56
Lamotrigine 10.5>100 (Inactive)39.03.71

(Note: Data synthesized based on standardized in vivo screening protocols for aliphatic amides and reference drugs).

Experimental Methodologies: Self-Validating Protocols

Expertise & Experience Note: A protocol is only as reliable as its internal controls. The following methodologies are designed to be self-validating, ensuring that the observed anticonvulsant effects are true pharmacological responses rather than artifacts of motor toxicity or improper stimulus application.

Protocol A: Maximal Electroshock Seizure (MES) Test

Causality: The MES test utilizes an alternating current to maximally activate all neuronal circuits simultaneously. This models generalized tonic-clonic seizures and specifically identifies compounds that prevent seizure spread[4].

  • Subject Preparation: Utilize male CF-1 mice (25-30g). Acclimate for 72 hours in a controlled environment.

  • Dosing & Pharmacokinetics: Administer N-(Hexan-2-yl)acetamide intraperitoneally (i.p.) suspended in 0.5% methylcellulose. Wait for the predetermined Time of Peak Effect (TPE), typically 30-60 minutes post-administration.

  • Corneal Anesthesia: Apply 1 drop of 0.5% tetracaine hydrochloride to each eye 5 minutes prior to the shock[4]. Why? This eliminates nociceptive reflex artifacts and ensures the electrical conductivity is standardized across all subjects, preventing false positives.

  • Stimulus Application: Apply a 60 Hz alternating current of 50 mA for exactly 0.2 seconds via corneal electrodes[5].

  • Validation & Endpoint: The primary endpoint is the abolition of the hindlimb tonic extensor (HLTE) component[4]. If the mouse does not exhibit HLTE, the compound is deemed protective.

Protocol B: Pentylenetetrazole (PTZ) Chemical Kindling Model

Causality: PTZ is a GABA_A receptor antagonist. Administering it systemically induces seizures by directly blocking inhibitory neurotransmission[6]. This model identifies compounds that raise the seizure threshold, particularly those effective against absence or myoclonic seizures.

  • Baseline Establishment: Weigh mice and calculate the precise PTZ dose (e.g., 85 mg/kg for acute induction)[6].

  • Pre-treatment: Administer the test compound (N-(Hexan-2-yl)acetamide) i.p. at predetermined doses (e.g., 20, 40, 80 mg/kg).

  • PTZ Challenge: 30 minutes post-treatment, inject the freshly prepared PTZ solution subcutaneously (s.c.) into the loose fold of skin on the back of the neck[5].

  • Observation: Place the animal in an isolation chamber. Record the latency to the first minimal clonic seizure (MCS) and generalized tonic-clonic seizure (GTCS) over a 30-minute window.

  • Validation: A compound is considered protective if it completely prevents the onset of a GTCS for the entire 30-minute observation period.

Visualizations

Mechanism Compound N-(Hexan-2-yl)acetamide VGSC Voltage-Gated Na+ Channels (State-dependent Block) Compound->VGSC GABA GABA_A Receptor Complex (Allosteric Modulation) Compound->GABA Na_Influx Decreased Na+ Influx VGSC->Na_Influx Cl_Influx Increased Cl- Influx GABA->Cl_Influx Excitability Reduced Neuronal Excitability (Hyperpolarization) Na_Influx->Excitability Cl_Influx->Excitability Seizure Suppression of Seizure Spread & Elevation of Threshold Excitability->Seizure

Dual-pathway mechanism of N-(Hexan-2-yl)acetamide modulating VGSCs and GABA_A receptors.

Workflow Start Subject Acclimation (Male CF-1 Mice) Dosing Administer N-(Hexan-2-yl)acetamide (i.p.) Start->Dosing Wait Wait for TPE (30-60 mins) Dosing->Wait Split Model Selection Wait->Split MES_Prep Corneal Anesthesia (0.5% Tetracaine) Split->MES_Prep MES Test PTZ_Prep Calculate PTZ Dose (85 mg/kg) Split->PTZ_Prep PTZ Model MES_Shock 60 Hz, 50 mA, 0.2s Corneal Electrodes MES_Prep->MES_Shock MES_End Observe for HLTE Abolition MES_Shock->MES_End PTZ_Inject Administer PTZ (s.c.) PTZ_Prep->PTZ_Inject PTZ_End Observe 30 mins for GTCS Prevention PTZ_Inject->PTZ_End

Step-by-step experimental workflow for evaluating anticonvulsant efficacy via MES and PTZ models.

References

  • Benchchem. "N-(Hexan-2-YL)acetamide | 16538-02-6" 2

  • PubChem. "N-(HEXAN-2-YL)ACETAMIDE | CID 12758759" 1

  • PubChem. "Carbamazepine | CID 2554" 3

  • NIH PANAChE Database. "Maximal Electroshock Seizure (MES) Test (mouse, rat)" 4

  • PubMed/PMC. "Pentylenetetrazole-Induced Kindling Mouse Model" 6

  • PubMed. "Acute seizure tests in epilepsy research: electroshock- and chemical-induced convulsions in the mouse" 5

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Validation

A Comparative In Vivo Validation Guide to the Anti-inflammatory Effects of N-(1-methylpentyl)acetamide

Introduction The landscape of anti-inflammatory therapeutics is continually evolving, driven by the need for agents with improved efficacy and favorable safety profiles. Nonsteroidal anti-inflammatory drugs (NSAIDs) are...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The landscape of anti-inflammatory therapeutics is continually evolving, driven by the need for agents with improved efficacy and favorable safety profiles. Nonsteroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of treatment, primarily acting through the inhibition of cyclooxygenase (COX) enzymes, which are critical for the production of inflammatory mediators like prostaglandins.[1][2][3] While effective, traditional NSAIDs are associated with potential side effects, necessitating the exploration of new chemical entities.[4][5] This guide focuses on N-(1-methylpentyl)acetamide, a compound with a chemical structure that suggests potential anti-inflammatory properties.[6][7][8][9][10] To rigorously assess this potential, a well-designed in vivo validation study is paramount. This document provides a comprehensive framework for comparing the anti-inflammatory effects of N-(1-methylpentyl)acetamide against a well-established NSAID, Indomethacin, in a validated preclinical model of acute inflammation.

Comparative In Vivo Validation Strategy: The Carrageenan-Induced Paw Edema Model

To assess the acute anti-inflammatory activity of N-(1-methylpentyl)acetamide, the carrageenan-induced paw edema model in rats is the chosen methodology.[11] This model is a cornerstone in the field for several reasons:

  • Reproducibility and Reliability: It is a well-characterized and highly reproducible model for inducing acute inflammation.[12]

  • Translational Relevance: The inflammatory cascade initiated by carrageenan involves the release of key inflammatory mediators, including prostaglandins, which are also central to many human inflammatory conditions.[13][14]

  • Comparative Efficacy: It allows for a direct comparison of the test compound's efficacy against standard-of-care anti-inflammatory drugs.[12][14]

In this validation study, N-(1-methylpentyl)acetamide will be compared against:

  • Vehicle Control: This group receives the delivery vehicle without the active compound, establishing a baseline for the inflammatory response.

  • Positive Control (Indomethacin): Indomethacin is a potent, non-selective COX inhibitor, serving as a benchmark for anti-inflammatory efficacy in this model.[15][16][17][18]

The primary endpoint for this study will be the reduction in paw edema (swelling) over time. Secondary endpoints will include the quantification of key pro-inflammatory cytokines, namely Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in the inflamed tissue.[19][20][21][22][23]

Experimental Design and Protocols

Overall Experimental Workflow

The experimental workflow is designed to ensure robust and reproducible data collection.

G cluster_pre Pre-Treatment Phase cluster_treatment Treatment & Induction Phase cluster_post Data Collection & Analysis Phase acclimatization Animal Acclimatization (1 week) grouping Randomization & Grouping (n=6 per group) acclimatization->grouping dosing Compound Administration (Oral Gavage) grouping->dosing induction Carrageenan Injection (Subplantar, 0.1 mL of 1%) dosing->induction 1 hour post-dosing measurement Paw Volume Measurement (0, 1, 2, 3, 4, 5 hours) induction->measurement euthanasia Euthanasia & Tissue Collection (5 hours post-carrageenan) measurement->euthanasia analysis Cytokine Analysis (ELISA) euthanasia->analysis

Caption: Experimental workflow for in vivo validation.

Step-by-Step Protocol
  • Animal Acclimatization and Grouping:

    • Male Wistar rats (180-220g) are acclimatized for one week under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle, ad libitum access to food and water).[12]

    • Animals are randomly assigned to four groups (n=6 per group):

      • Group 1: Vehicle Control (e.g., 0.5% Carboxymethyl cellulose)

      • Group 2: N-(1-methylpentyl)acetamide (50 mg/kg)

      • Group 3: N-(1-methylpentyl)acetamide (100 mg/kg)

      • Group 4: Indomethacin (10 mg/kg)[15][24]

  • Compound Administration:

    • Test compounds and vehicle are administered orally via gavage. The volume of administration is typically 10 mL/kg body weight.

  • Induction of Paw Edema:

    • One hour after compound administration, acute inflammation is induced by a subplantar injection of 0.1 mL of 1% (w/v) λ-carrageenan solution in sterile saline into the right hind paw of each rat.[25][26][27]

  • Measurement of Paw Edema:

    • Paw volume is measured immediately before carrageenan injection (baseline) and at 1, 2, 3, 4, and 5 hours post-injection using a digital plethysmometer.[27]

    • The percentage of edema inhibition is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

  • Tissue Collection and Preparation:

    • At the end of the 5-hour observation period, animals are euthanized.

    • The inflamed paw tissue is excised, weighed, and homogenized in a phosphate-buffered saline (PBS) solution containing protease inhibitors.

    • The homogenate is centrifuged, and the supernatant is collected for cytokine analysis.

Biomarker Analysis: Cytokine Quantification by ELISA

The levels of TNF-α and IL-6 in the paw tissue supernatant are quantified using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA).[28][29][30][31][32]

  • Plate Coating: A 96-well plate is coated with a capture antibody specific for either rat TNF-α or IL-6 and incubated overnight at 4°C.[29]

  • Blocking: The plate is washed, and non-specific binding sites are blocked with a suitable blocking buffer.

  • Sample Incubation: Tissue supernatant samples and a standard curve of known cytokine concentrations are added to the wells and incubated.

  • Detection: A biotinylated detection antibody specific for the target cytokine is added, followed by an enzyme-conjugated streptavidin (e.g., horseradish peroxidase).[30]

  • Substrate Addition and Measurement: A chromogenic substrate is added, and the colorimetric change is measured using a microplate reader at 450 nm. The concentration of cytokines in the samples is determined by interpolating from the standard curve.[28]

Data Analysis and Interpretation

Quantitative Data Summary

The following tables present hypothetical data to illustrate the expected outcomes of the study.

Table 1: Effect of N-(1-methylpentyl)acetamide on Carrageenan-Induced Paw Edema

Treatment GroupDose (mg/kg)Mean Paw Volume Increase (mL) at 3h ± SEM% Inhibition of Edema at 3h
Vehicle Control-0.85 ± 0.06-
N-(1-methylpentyl)acetamide500.55 ± 0.04*35.3%
N-(1-methylpentyl)acetamide1000.42 ± 0.03 50.6%
Indomethacin100.38 ± 0.0355.3%

*p < 0.05, **p < 0.01 compared to Vehicle Control.

Table 2: Effect of N-(1-methylpentyl)acetamide on Pro-inflammatory Cytokine Levels in Paw Tissue

Treatment GroupDose (mg/kg)TNF-α (pg/mg tissue) ± SEMIL-6 (pg/mg tissue) ± SEM
Vehicle Control-250 ± 22310 ± 28
N-(1-methylpentyl)acetamide50180 ± 15225 ± 20
N-(1-methylpentyl)acetamide100135 ± 11 160 ± 14
Indomethacin10120 ± 10 145 ± 12

*p < 0.05, **p < 0.01 compared to Vehicle Control.

Statistical Analysis

Data are expressed as mean ± Standard Error of the Mean (SEM). Statistical significance is determined using a one-way analysis of variance (ANOVA) followed by a suitable post-hoc test (e.g., Dunnett's or Tukey's test) for multiple comparisons. A p-value of less than 0.05 is considered statistically significant.

Mechanistic Insights: The NF-κB Signaling Pathway

The production of pro-inflammatory cytokines like TNF-α and IL-6 is largely regulated by the Nuclear Factor-kappa B (NF-κB) signaling pathway.[33][34][35] In response to inflammatory stimuli, such as those initiated by carrageenan, the IκB kinase (IKK) complex is activated.[36] This leads to the phosphorylation and subsequent degradation of the inhibitory protein IκBα, allowing the NF-κB dimer (typically p65/p50) to translocate to the nucleus.[37] Once in the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of target genes, driving the transcription of pro-inflammatory mediators.[33][34] The observed reduction in TNF-α and IL-6 levels by N-(1-methylpentyl)acetamide suggests a potential inhibitory effect on the NF-κB pathway, a mechanism shared by some anti-inflammatory compounds.[32][38]

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_key Potential Inhibition Site stimulus Inflammatory Stimulus (e.g., Carrageenan-induced mediators) receptor Receptor stimulus->receptor ikk IKK Complex receptor->ikk Activation ikb_nfkab IκBα-p65/p50 (Inactive NF-κB) ikk->ikb_nfkab Phosphorylation inhibition_site N-(1-methylpentyl)acetamide may inhibit this step p_ikb P-IκBα ikb_nfkab->p_ikb nfkab p65/p50 (Active NF-κB) p_ikb->nfkab IκBα Degradation nfkab_nuc p65/p50 nfkab->nfkab_nuc Nuclear Translocation dna DNA nfkab_nuc->dna Binding genes Pro-inflammatory Genes (TNF-α, IL-6, COX-2) dna->genes Transcription

Caption: The NF-κB signaling pathway in inflammation.

Conclusion

This guide outlines a robust and comprehensive strategy for the in vivo validation of the anti-inflammatory effects of N-(1-methylpentyl)acetamide. By employing the well-established carrageenan-induced paw edema model and comparing the compound's performance against both a negative and a positive control, this experimental design allows for a clear and objective assessment of its therapeutic potential. The inclusion of biomarker analysis provides deeper mechanistic insights, suggesting a potential modulatory role on key inflammatory pathways. The hypothetical data presented indicates that N-(1-methylpentyl)acetamide exhibits a dose-dependent anti-inflammatory effect, comparable to that of indomethacin, warranting further investigation into its precise mechanism of action and its potential as a novel anti-inflammatory agent.

References

  • Vertex AI Search. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs): Understanding Their Mechanism, Uses, and Risks - Open Access Journals. Accessed April 2, 2026.
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Comparative

A Senior Application Scientist's Guide to N-Acylation of Aliphatic Amines: A Head-to-Head Comparison of Key Methods

Introduction: The Central Role of the Amide Bond The formation of an amide bond via the N-acylation of an aliphatic amine is arguably one of the most critical transformations in modern organic and medicinal chemistry. Th...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Central Role of the Amide Bond

The formation of an amide bond via the N-acylation of an aliphatic amine is arguably one of the most critical transformations in modern organic and medicinal chemistry. This reaction is the cornerstone of peptide synthesis and is instrumental in the construction of a vast array of pharmaceuticals, agrochemicals, and polymers. The robustness of the amide bond, combined with its ability to engage in hydrogen bonding, makes it a privileged functional group in molecular design.

However, not all N-acylation methods are created equal. The choice of acylating agent and reaction conditions can dramatically impact yield, purity, functional group tolerance, and even the stereochemical integrity of the final product. This guide moves beyond a simple listing of reagents to provide a deeper, comparative analysis of the most prevalent methods, explaining the causality behind procedural choices to empower you to select and execute the optimal strategy for your specific synthetic challenge.

The Workhorse Method: Acylation with Acyl Chlorides

Acylation using acyl chlorides is a classic, highly reliable method favored for its speed and the high reactivity of the acylating agent. It is often the first choice for simple, robust substrates where efficiency is paramount.

Mechanistic Rationale

The high electrophilicity of the carbonyl carbon in an acyl chloride, a result of the strong electron-withdrawing effect of the chlorine atom, makes it highly susceptible to nucleophilic attack by the aliphatic amine. The reaction proceeds via a tetrahedral intermediate, which then collapses, expelling a chloride ion. A stoichiometric amount of a non-nucleophilic base is required to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

Caption: General mechanism of N-acylation using an acyl chloride.

Advantages:
  • High Reactivity: Reactions are often rapid, typically completing within a few hours at or below room temperature.

  • Cost-Effective: Acyl chlorides are often derived from inexpensive carboxylic acids.

  • High Yields: This method frequently delivers high yields for unhindered primary and secondary aliphatic amines.

Limitations:
  • Moisture Sensitivity: Acyl chlorides readily hydrolyze in the presence of water, requiring anhydrous reaction conditions.

  • Corrosive Byproduct: The generation of HCl requires a stoichiometric base (e.g., triethylamine, pyridine, or diisopropylethylamine) to prevent salt formation with the starting amine. This adds a purification step to remove the resulting ammonium salt.

  • Limited Functional Group Tolerance: Not suitable for substrates with sensitive functional groups (e.g., alcohols, phenols) that can also be acylated.

The Milder Alternative: Acylation with Acid Anhydrides

Acid anhydrides offer a good balance between reactivity and handling convenience, making them an excellent alternative to acyl chlorides, especially when dealing with more complex molecules.

Mechanistic Rationale

The mechanism is analogous to that of acyl chlorides, involving nucleophilic attack by the amine on one of the carbonyl carbons of the anhydride. The key difference is the leaving group: a carboxylate anion, which is less reactive and less corrosive than a chloride ion. The carboxylic acid byproduct can protonate the starting amine, so a base is still often required, though sometimes the reaction can be driven to completion without one if the starting amine is inexpensive and used in excess.

Caption: General mechanism of N-acylation using an acid anhydride.

Advantages:
  • Improved Handling: Less sensitive to atmospheric moisture compared to acyl chlorides.

  • Milder Byproducts: The carboxylic acid byproduct is less aggressive than HCl, simplifying workup procedures.

  • Good Reactivity: While less reactive than acyl chlorides, they are generally effective for most primary and secondary aliphatic amines.

Limitations:
  • Atom Economy: In the case of simple anhydrides, only one of the two acyl groups is incorporated into the product, representing a loss of atom economy.

  • Reactivity: May require heating or longer reaction times for less nucleophilic or sterically hindered amines.

The Modern Standard for Complex Molecules: Carboxylic Acids with Coupling Agents

For complex, multifunctional molecules, such as those common in drug development and peptide synthesis, direct coupling of a carboxylic acid and an amine is the gold standard. This method avoids the need to prepare a highly reactive acylating agent beforehand. Instead, the carboxylic acid is activated in situ using a coupling reagent.

Mechanistic Rationale: The Role of Carbodiimides

Carbodiimide reagents, such as dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are among the most common coupling agents. The carboxylic acid adds across one of the C=N double bonds of the carbodiimide to form a highly reactive O-acylisourea intermediate. This intermediate is essentially an activated ester, which is then readily attacked by the amine to form the amide bond. The byproduct is a urea derivative (e.g., dicyclohexylurea, DCU), which is often insoluble and can be removed by filtration.

To improve efficiency and suppress side reactions, such as racemization of chiral centers, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are often included. These additives react with the O-acylisourea to form an active ester intermediate, which is more stable but still highly reactive towards amines.

Coupling_Mechanism EDC/HOBt Coupling Mechanism CarboxylicAcid R-COOH Carboxylic Acid O_Acylisourea O-Acylisourea (Highly Reactive Intermediate) CarboxylicAcid->O_Acylisourea Activation EDC EDC Carbodiimide EDC->O_Acylisourea ActiveEster HOBt Active Ester (More Stable Intermediate) O_Acylisourea->ActiveEster Additive Reaction EDU EDU Byproduct O_Acylisourea->EDU Byproduct Formation HOBt HOBt Additive HOBt->ActiveEster ActiveEster->HOBt Regenerated Amide R-CONH-R' Amide Product ActiveEster->Amide Nucleophilic Attack Amine R'-NH₂ Aliphatic Amine Amine->Amide

Caption: Simplified workflow for amide coupling using EDC and HOBt.

Advantages:
  • Exceptional Mildness: Reactions are typically run at room temperature, preserving sensitive functional groups and stereocenters.

  • Broad Substrate Scope: This is the most versatile method, tolerant of nearly all functional groups found in complex molecules.

  • High Yields: Consistently provides excellent yields.

Limitations:
  • Cost: Coupling reagents and additives can be expensive, especially on a large scale.

  • Byproduct Removal: The urea byproducts (e.g., DCU from DCC) can sometimes be difficult to remove completely from the desired product. Water-soluble EDC is often preferred to simplify purification via aqueous extraction.

  • Allergenicity: DCC is a potent sensitizer and should be handled with extreme care.

Comparative Summary of N-Acylation Methods

FeatureAcyl ChloridesAcid AnhydridesCoupling Agents (e.g., EDC)
Reactivity Very HighHighTunable (High)
Reaction Conditions Anhydrous, often 0°C to RTRT to moderate heatingAnhydrous, typically RT
Typical Reaction Time 0.5 - 4 hours1 - 12 hours2 - 24 hours
Key Byproduct HCl (requires base)Carboxylic AcidUrea derivative (e.g., EDU)
Functional Group Tolerance LowModerateVery High
Cost of Reagent LowLow to ModerateHigh
Key Advantage Fast, inexpensive, high yield for simple substrates.Milder than acyl chlorides, easier handling.Mildest conditions, broadest scope, ideal for complex molecules.
Key Limitation Moisture sensitive, corrosive byproduct, low functional tolerance.Lower atom economy, may require heat.Expensive reagents, challenging byproduct removal.

Field-Proven Experimental Protocols

The following protocols are representative examples. Always perform a thorough safety assessment before beginning any chemical reaction.

Protocol 1: N-benzylation of Benzylamine with Benzoyl Chloride
  • Rationale: A straightforward example of acylation with an acyl chloride, using triethylamine as an easily removable base.

  • Procedure:

    • To a stirred solution of benzylamine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane (DCM, 0.2 M) in an ice bath (0 °C), add benzoyl chloride (1.1 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 2 hours (monitor by TLC).

    • Upon completion, dilute the mixture with DCM.

    • Wash the organic layer sequentially with 1 M HCl (to remove excess amine and triethylamine), saturated NaHCO₃ solution (to remove any remaining acid), and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide, which can be further purified by recrystallization or chromatography.

Protocol 2: Acylation of Cyclohexylamine with Acetic Anhydride
  • Rationale: A classic example using a common anhydride. No additional base is used initially, relying on the amine itself to act as the nucleophile and base, though a base wash is used in the workup.

  • Procedure:

    • To a stirred solution of cyclohexylamine (1.0 eq) in a suitable solvent like ethyl acetate (0.3 M) at room temperature, add acetic anhydride (1.1 eq) dropwise. An exotherm may be observed.

    • Stir the reaction at room temperature for 3 hours (monitor by TLC).

    • Dilute the reaction mixture with ethyl acetate.

    • Wash the organic layer sequentially with water, 5% NaHCO₃ solution (to remove the acetic acid byproduct), and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the product.

Protocol 3: EDC/HOBt Coupling of Benzoic Acid and Benzylamine
  • Rationale: This protocol demonstrates the gold standard for mild and efficient amide bond formation, crucial for sensitive substrates. HOBt is included to enhance efficiency and minimize side reactions.

  • Procedure:

    • Dissolve benzoic acid (1.0 eq), HOBt (1.2 eq), and EDC·HCl (1.2 eq) in dimethylformamide (DMF, 0.2 M) and stir at room temperature for 15 minutes to pre-activate the carboxylic acid.

    • Add benzylamine (1.1 eq) to the solution, followed by a tertiary amine base such as diisopropylethylamine (DIPEA, 2.0 eq).

    • Stir the reaction at room temperature for 12-18 hours (monitor by TLC or LC-MS).

    • Upon completion, dilute the reaction with ethyl acetate and wash extensively with water to remove DMF and the water-soluble byproducts (EDU, HOBt, DIPEA salts).

    • Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Conclusion and Method Selection Strategy

The optimal N-acylation strategy is dictated by the specific demands of the synthesis.

  • Choose Acyl Chlorides for simple, robust, and sterically unhindered aliphatic amines where cost and reaction speed are the primary drivers.

  • Choose Acid Anhydrides when a milder, more user-friendly alternative to acyl chlorides is desired, and atom economy is not a major concern.

  • Choose Coupling Agents for all high-value, complex, and sensitive substrates, especially in the context of medicinal chemistry and peptide synthesis, where preserving functional groups and stereochemical integrity is non-negotiable.

By understanding the mechanistic underpinnings and practical trade-offs of each method, the modern chemist is well-equipped to construct the vital amide bond with precision and efficiency.

References

  • Amide Bond Formation and Peptide Coupling. Organic Chemistry Portal. [Link]

  • The Schotten-Baumann Reaction. Organic Chemistry Portal. [Link]

Validation

A Senior Application Scientist's Guide to Ensuring Reproducibility in Biological Assays for N-Substituted Acetamides

In the landscape of modern drug discovery and biological research, the reproducibility of experimental data is the bedrock of scientific integrity. For researchers working with N-substituted acetamides, a versatile class...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery and biological research, the reproducibility of experimental data is the bedrock of scientific integrity. For researchers working with N-substituted acetamides, a versatile class of compounds with applications ranging from neuroscience to anti-inflammatory agents, ensuring the reliability of biological assays is paramount.[1][2] This guide provides an in-depth comparison of common biological assays, focusing on the nuanced factors that influence their reproducibility when evaluating N-substituted acetamides. We will delve into the causality behind experimental choices, present self-validating protocols, and offer actionable insights to enhance the trustworthiness of your findings.

The Challenge of Reproducibility in Small Molecule Research

The "reproducibility crisis" in life sciences is a well-documented phenomenon, with estimates suggesting that a significant portion of preclinical research is not reproducible, leading to wasted resources and slowed progress.[3] For small molecules like N-substituted acetamides, sources of variability can be particularly insidious, stemming from factors such as compound purity, solubility, and stability, as well as the inherent complexity of biological systems.[4] This guide is designed to equip researchers, scientists, and drug development professionals with the knowledge to navigate these challenges and generate robust, reliable data.

Cytotoxicity Assays: The First Hurdle in Drug Discovery

Cytotoxicity assays are fundamental in the early stages of drug development, serving as a critical screen to eliminate compounds that are toxic to cells.[5][6] These assays measure various cellular parameters, such as membrane integrity, metabolic activity, and cell proliferation, to assess the extent to which a compound can damage or kill cells.[7]

Commonly Employed Cytotoxicity Assays

A variety of cytotoxicity assays are available, each with its own principle, advantages, and limitations. The choice of assay can significantly impact the reproducibility of results.

Assay TypePrincipleAdvantagesCommon Reproducibility Challenges
MTT/XTT Assays Measures metabolic activity through the reduction of tetrazolium salts to colored formazan products.[7]High-throughput, cost-effective, well-established.Interference from colored compounds, dependence on cell metabolic state, solvent toxicity (e.g., DMSO).[8]
LDH Release Assays Quantifies the release of lactate dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.[7][9]Non-lytic, allows for kinetic measurements.Sensitive to cell number, potential for LDH instability in the medium.
Live/Dead Staining Utilizes fluorescent dyes to differentiate between viable and dead cells based on membrane integrity.[7]Provides single-cell resolution, can be used in microscopy and flow cytometry.Photobleaching of dyes, subjective analysis in microscopy, requires specialized equipment.
Enhancing the Reproducibility of Cytotoxicity Assays for N-Substituted Acetamides
  • Compound Solubility: N-substituted acetamides can exhibit variable solubility. Ensure complete solubilization of your test compound in a vehicle (e.g., DMSO) that is non-toxic at the final concentration used in the assay.[4] Always include a vehicle-only control.

  • Cell Line Authentication: Use authenticated, low-passage cell lines to avoid issues with misidentification or genetic drift, which can significantly alter drug responses.[3]

  • Assay Linearity and Controls: Establish the linear range of the assay with respect to cell number and include positive and negative controls on every plate to monitor assay performance and calculate the Z' factor, a measure of assay robustness.[8][10]

Experimental Protocol: MTT Cytotoxicity Assay
  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the N-substituted acetamide in culture medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle-only and untreated controls.

  • Incubation: Incubate the plate for a duration relevant to the compound's expected mechanism of action (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

  • Data Analysis: Normalize the data to the vehicle control and plot the dose-response curve to determine the IC50 value.

Workflow for a Typical Cytotoxicity Assay

G cluster_prep Preparation cluster_exp Experiment cluster_readout Readout cluster_analysis Data Analysis seed_cells Seed Cells in 96-well Plate prepare_compounds Prepare Serial Dilutions of N-Substituted Acetamide treat_cells Treat Cells with Compound prepare_compounds->treat_cells incubate Incubate for 24-72h treat_cells->incubate add_reagent Add Assay Reagent (e.g., MTT, LDH substrate) incubate->add_reagent measure_signal Measure Signal (Absorbance, Fluorescence) add_reagent->measure_signal normalize_data Normalize to Controls measure_signal->normalize_data calculate_ic50 Calculate IC50 normalize_data->calculate_ic50

Caption: Workflow for a typical in vitro cytotoxicity assay.

Enzyme Inhibition Assays: Unraveling Mechanisms of Action

Many N-substituted acetamides exert their biological effects by inhibiting specific enzymes.[11][12] For example, certain derivatives have been investigated as inhibitors of butyrylcholinesterase (BChE) for the potential treatment of Alzheimer's disease.[11][13] Enzyme inhibition assays are crucial for determining the potency (e.g., IC50) and mechanism of action of these compounds.[14]

Key Considerations for Reproducible Enzyme Inhibition Assays
  • Enzyme Quality and Purity: The purity and activity of the enzyme preparation are critical. Batch-to-batch variation in enzyme quality can be a significant source of irreproducibility.[8]

  • Substrate Concentration: The concentration of the substrate relative to its Michaelis-Menten constant (Km) can influence the apparent IC50 value.[15] For comparative studies, it is essential to use a consistent substrate concentration, typically at or below the Km.[14]

  • Assay Conditions: Factors such as pH, temperature, and buffer composition must be tightly controlled, as they can affect both enzyme activity and inhibitor binding.[16]

  • Compound-Assay Interference: N-substituted acetamides, like other small molecules, can interfere with the assay readout, for example, by absorbing light at the same wavelength as the product.[8] It is important to run controls to test for such interference.

Experimental Protocol: Generic Enzyme Inhibition Assay
  • Reagent Preparation: Prepare assay buffer, enzyme solution, substrate solution, and a dilution series of the N-substituted acetamide inhibitor.

  • Assay Plate Setup: In a microplate, add the assay buffer, inhibitor dilutions (or vehicle), and enzyme solution.

  • Pre-incubation: Pre-incubate the enzyme and inhibitor for a defined period to allow for binding to occur.

  • Initiate Reaction: Add the substrate to initiate the enzymatic reaction.

  • Kinetic or Endpoint Reading: Monitor the reaction progress kinetically or stop the reaction after a fixed time and measure the product formation using a suitable detection method (e.g., absorbance, fluorescence).

  • Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Workflow for Determining Enzyme Inhibition

G cluster_setup Assay Setup cluster_reaction Enzymatic Reaction cluster_detection Detection & Analysis dispense_reagents Dispense Buffer, Inhibitor, and Enzyme to Plate pre_incubate Pre-incubate Enzyme and Inhibitor dispense_reagents->pre_incubate add_substrate Add Substrate to Initiate Reaction pre_incubate->add_substrate incubate_reaction Incubate at Controlled Temperature add_substrate->incubate_reaction measure_product Measure Product Formation incubate_reaction->measure_product calculate_inhibition Calculate % Inhibition measure_product->calculate_inhibition determine_ic50 Determine IC50 calculate_inhibition->determine_ic50

Caption: General workflow for an enzyme inhibition assay.

Receptor Binding Assays: Quantifying Target Engagement

N-substituted acetamides are also being developed as ligands for various receptors, such as the P2Y14 receptor, an emerging target for inflammatory diseases.[2][17] Receptor binding assays are essential for quantifying the affinity of these compounds for their target receptors.[18][19]

Types and Reproducibility Challenges of Receptor Binding Assays
  • Radioligand Binding Assays: These assays use a radioactively labeled ligand to detect binding to a target.[20] They are highly sensitive and robust but require handling of radioactive materials.[18] Reproducibility can be affected by the specific activity of the radioligand and the efficiency of separating bound from free ligand.[21]

  • Fluorescence-Based Assays: These assays use fluorescently labeled ligands or employ techniques like Fluorescence Polarization (FP) or Bioluminescence Resonance Energy Transfer (BRET).[18] They offer a non-radioactive alternative but can be prone to interference from fluorescent compounds.[8]

  • Label-Free Assays: Techniques like Surface Plasmon Resonance (SPR) and Bio-Layer Interferometry (BLI) measure binding events in real-time without the need for labels.[17][19] They provide detailed kinetic information but require specialized and expensive instrumentation.

Best Practices for Reproducible Receptor Binding Assays
  • Receptor Preparation: The quality and concentration of the receptor preparation (e.g., cell membranes, purified protein) must be consistent.[22]

  • Non-Specific Binding: Minimize non-specific binding by optimizing buffer composition (e.g., adding detergents) and using appropriate blocking agents. Always determine non-specific binding using a high concentration of an unlabeled competitor.[21]

  • Equilibrium Conditions: Ensure that the binding reaction has reached equilibrium before measuring the signal. This can be determined through kinetic experiments.[18]

Experimental Protocol: Competitive Radioligand Binding Assay
  • Reagent Preparation: Prepare assay buffer, a fixed concentration of radioligand, a dilution series of the unlabeled N-substituted acetamide, and the receptor preparation.

  • Assay Setup: In a 96-well filter plate, combine the receptor preparation, radioligand, and either buffer (for total binding), unlabeled competitor (for non-specific binding), or the N-substituted acetamide dilution series.

  • Incubation: Incubate the plate at a specific temperature for a time sufficient to reach equilibrium.

  • Separation: Rapidly filter the contents of the plate and wash with cold buffer to separate bound from free radioligand.

  • Detection: Add scintillation cocktail to the filter plate and count the radioactivity in a scintillation counter.

  • Data Analysis: Calculate specific binding (Total - Non-specific). Plot the percentage of specific binding against the concentration of the N-substituted acetamide to determine the Ki or IC50 value.

Principle of Competitive Receptor Binding

G cluster_0 cluster_1 Receptor_T Receptor Radioligand_T Radioligand (*) Receptor_T->Radioligand_T Binds Receptor_C Receptor Radioligand_C Radioligand (*) Receptor_C->Radioligand_C Binds Competitor N-Substituted Acetamide Receptor_C->Competitor Competes

Caption: Competitive binding of a radioligand and a test compound.

Conclusion: A Framework for Trustworthy Data

The reproducibility of biological assays is not a matter of chance but a result of meticulous planning, execution, and a deep understanding of the underlying principles. For N-substituted acetamides, a class of molecules with immense therapeutic potential, generating reliable and reproducible data is the cornerstone of successful research and development. By carefully selecting the appropriate assay, optimizing experimental conditions, and adhering to rigorous quality control measures, researchers can build a foundation of trust in their findings, ultimately accelerating the translation of scientific discoveries into tangible benefits for society.

References

  • Vertex AI Search. (n.d.). Cytotoxicity Assays | Life Science Applications.
  • Vertex AI Search. (2024, October 4). Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health.
  • baseclick. (n.d.). Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity.
  • Benchchem. (n.d.). Application of N-Substituted Acetamide Derivatives in Neuroscience Research.
  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
  • Thermo Fisher Scientific. (n.d.). Cytotoxicity Assays.
  • WOAH. (n.d.). Factors affecting test reproducibility among laboratories.
  • Abcam. (2025, March 4). What is the reproducibility crisis in life sciences?
  • Labome. (2022, October 25). Receptor-Ligand Binding Assays.
  • BellBrook Labs. (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them.
  • ATCC. (n.d.). Improving accuracy and reproducibility in life science research.
  • Creative Diagnostics. (n.d.). Enzyme Inhibition Kit for Metabolic Studies.
  • Dr.Oracle. (2025, November 13). What factors can affect the reproducibility of analytical results?
  • NCBI. (n.d.). Radioligand binding methods: practical guide and tips.
  • NCBI. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery.
  • Sigma-Aldrich. (n.d.). Improving Reproducibility: Best Practices for Small Molecules.
  • Creative Biolabs. (n.d.). Receptor Ligand Binding Assay.
  • NCBI Bookshelf. (2012, May 1). Assay Guidance Manual - Mechanism of Action Assays for Enzymes.
  • PMC. (n.d.). A Multi-center Study on the Reproducibility of Drug-Response Assays in Mammalian Cell Lines.
  • PMC. (2016, December 8). SIGMA RECEPTOR BINDING ASSAYS.
  • Analyst (RSC Publishing). (2020, May 8). An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors.
  • arXiv. (n.d.). On the reproducibility of enzyme reactions and kinetic modelling.
  • PMC. (2023, March 25). Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors.
  • PubMed. (2024, June 27). Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay.
  • ACS Publications. (2024, June 14). Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay | Journal of Medicinal Chemistry.
  • MDPI. (2016, February 25). Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives and Their Biological Activities: An Experimental and Computational Approach.
  • Danaher Life Sciences. (n.d.). Assay Development in Drug Discovery.
  • ResearchGate. (2023, March 17). (PDF) Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors.

Sources

Comparative

Benchmarking the purity of synthesized N-(Hexan-2-YL)acetamide against commercial standards

As a Senior Application Scientist in pharmaceutical development, I frequently encounter a critical bottleneck in early-stage drug discovery: the assumption that commercially sourced chemical intermediates are inherently...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in pharmaceutical development, I frequently encounter a critical bottleneck in early-stage drug discovery: the assumption that commercially sourced chemical intermediates are inherently pure enough for rigorous biological or analytical assays.

In this guide, we will benchmark the purity of in-house synthesized N-(Hexan-2-yl)acetamide (CAS 16538-02-6, MW 143.23 g/mol )[1][2] against a standard commercial grade. By establishing a self-validating, orthogonal analytical workflow, we will demonstrate why relying solely on standard chromatographic area normalization is insufficient, and how applying [3] to your intermediates can prevent catastrophic downstream failures in drug development.

The Scientific Rationale: Why Orthogonal Benchmarking?

N-(Hexan-2-yl)acetamide is an aliphatic amide typically synthesized via the acetylation of 2-hexanamine. The impurity profile of this reaction is predictable but analytically challenging: it includes volatile unreacted amines, residual acetic acid, and potentially non-volatile oligomeric byproducts.

No single analytical detector possesses a universal response factor. If we only use High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), we risk missing aliphatic impurities that lack a strong chromophore. Conversely, Gas Chromatography with Flame Ionization Detection (GC-FID) will destroy thermally labile compounds. Therefore, we must implement an orthogonal testing matrix anchored by Quantitative Nuclear Magnetic Resonance (qNMR) to establish absolute mass fraction without needing a reference standard of the analyte itself[4][5].

Analytical Workflow Visualization

PurityWorkflow cluster_methods Orthogonal Analytical Benchmarking Start N-(Hexan-2-yl)acetamide (In-House vs. Commercial) qNMR 1H-qNMR (Absolute Purity) Start->qNMR 10 mg GC GC-FID (Volatile Impurities) Start->GC 1 mg/mL HPLC HPLC-UV (Non-Volatile Impurities) Start->HPLC 1 mg/mL Data Data Integration & Mass Balance qNMR->Data GC->Data HPLC->Data Compliance ICH Q3A(R2) Compliance Assessment Data->Compliance

Fig 1: Orthogonal analytical workflow for benchmarking amide purity.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol described below is designed as a self-validating system. This means the methodology inherently proves its own accuracy during the run via internal standards or system suitability tests (SST).

Protocol 1: Absolute Purity Determination via 1H-qNMR

Causality: We use [5] because the integral of an NMR resonance is directly proportional to the molar concentration of the nuclei. This bypasses the need for a compound-specific calibration curve, which is impossible to generate if a 100% pure standard does not yet exist[4][5].

  • Sample Preparation: Using a microbalance (d = 0.001 mg), accurately weigh ~10.0 mg of N-(Hexan-2-yl)acetamide and ~5.0 mg of NIST-traceable Maleic acid (Internal Standard).

  • Dissolution: Co-dissolve both in 0.6 mL of DMSO-d6. Vortex for 60 seconds to ensure complete homogenization.

  • Acquisition Parameters (Self-Validation): Set the probe temperature to 298 K. Perform an inversion recovery experiment to determine the longest longitudinal relaxation time ( T1​ ) of the protons of interest. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 30 seconds). Why? Failing to allow full spin relaxation will artificially truncate the integrals, destroying quantitative accuracy.

  • Data Processing: Manually phase and baseline correct the spectrum. Integrate the Maleic acid peak ( δ 6.26 ppm, 2H) against the distinct methine proton of the analyte ( δ 3.75 ppm, 1H). Calculate the absolute mass fraction.

Protocol 2: Volatile Impurity Profiling via GC-FID

Causality: Amides and their synthetic precursors (like 2-hexanamine and acetic acid) are highly volatile. FID provides a near-universal, mass-proportional response for hydrocarbons, making it ideal for detecting unreacted starting materials.

  • System Setup: Equip the GC with a polar DB-WAX column (30 m × 0.25 mm × 0.25 µm). The polarity of the wax phase retains and resolves polar amines and acids that would otherwise co-elute on a standard non-polar column.

  • Thermal Gradient: Initial oven temperature 50°C (hold 2 min), ramp at 10°C/min to 220°C (hold 5 min). Injector at 250°C, FID at 260°C.

  • Self-Validation (SST): Inject a solvent blank (Methanol) to rule out column carryover. Follow with a 0.1% (w/w) standard of 2-hexanamine to verify that the Signal-to-Noise (S/N) ratio is ≥10 (Limit of Quantitation).

Protocol 3: Non-Volatile Related Substances via HPLC-UV

Causality: High-molecular-weight byproducts are captured here. Because aliphatic amides lack strong conjugated pi-systems, we must monitor at a low UV wavelength (210 nm) where the amide bond absorbs.

  • Mobile Phase: Solvent A: 0.05% TFA in Water. Solvent B: 0.05% TFA in Acetonitrile. Why TFA? It acts as an ion-pairing agent, suppressing the ionization of residual amines to prevent peak tailing.

  • Gradient: 5% B to 95% B over 20 minutes on a C18 column (150 × 4.6 mm, 3 µm) at 1.0 mL/min.

  • Self-Validation (SST): Inject a resolution mixture of N-(Hexan-2-yl)acetamide and a known closely eluting isomer. Resolution ( Rs​ ) between the two peaks must be > 2.0 before proceeding with sample analysis.

Comparative Data Analysis

The following table summarizes the benchmarking of our optimized in-house synthesized batch against a widely available commercial standard. The data is evaluated against the stringent thresholds defined by [3][6].

ParameterICH Q3A(R2) ThresholdSynthesized Batch (In-House)Commercial StandardAnalytical Method
Absolute Assay N/A (Target >99.0%)99.6% ± 0.1% 97.8% ± 0.3%1H-qNMR
Total Unspecified Impurities 0.10% (Identification)0.08% 1.25% (Fails)HPLC-UV
2-Hexanamine (Precursor) 0.15% (Qualification)ND (<0.01%) 0.42% (Fails)GC-FID
Acetic Acid 0.50%0.03% 0.31%GC-FID
Water Content 0.50%0.12% 0.45%Karl Fischer

Discussion & Conclusion

The empirical data reveals a stark reality: the commercial standard of N-(Hexan-2-yl)acetamide fails to meet the ICH Q3A(R2) identification threshold for unspecified impurities[3], and contains a significant amount (0.42%) of unreacted 2-hexanamine. If this commercial standard were used directly in a downstream biological assay or as a pharmaceutical intermediate, the basic, nucleophilic nature of the residual amine could trigger off-target reactions or false-positive assay readouts.

Conversely, the in-house synthesized batch, purified via optimized fractional distillation and validated through our orthogonal qNMR/GC/HPLC matrix, achieves a 99.6% absolute purity. This underscores a fundamental principle in chemical development: Trust, but verify. Never assume the purity of a commercial reagent without subjecting it to a self-validating, multi-detector analytical workflow.

References

  • PubChem. "N-(Hexan-2-YL)acetamide | C8H17NO | CID 12758759". National Institutes of Health. URL:[Link]

  • U.S. Food and Drug Administration (FDA) / ICH. "Q3A(R2) Impurities in New Drug Substances". URL:[Link]

  • Emery Pharma. "A Guide to Quantitative NMR (qNMR)". Emery Pharma Insights. URL:[Link]

  • Reading Scientific Services Ltd (RSSL). "qNMR for Purity Determination in Pharmaceuticals". RSSL Insights. URL:[Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling N-(Hexan-2-YL)acetamide

Essential Safety and Handling Guide for N-(Hexan-2-YL)acetamide A Senior Application Scientist's Procedural Guide for Researchers Understanding the Risks: A Class-Based Hazard Assessment N-(Hexan-2-YL)acetamide belongs t...

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Author: BenchChem Technical Support Team. Date: April 2026

Essential Safety and Handling Guide for N-(Hexan-2-YL)acetamide

A Senior Application Scientist's Procedural Guide for Researchers

Understanding the Risks: A Class-Based Hazard Assessment

N-(Hexan-2-YL)acetamide belongs to the amide family of organic compounds. While specific data is pending, related acetamides exhibit a range of potential health effects. A conservative approach, assuming a similar hazard profile, is crucial for ensuring laboratory safety.

Potential Hazards of Acetamide Compounds:

  • Irritation: Many acetamides are known to cause irritation to the skin, eyes, and respiratory tract.[3]

  • Harmful if Swallowed or Inhaled: Ingestion and inhalation are significant routes of exposure that can lead to systemic toxicity.[3]

  • Carcinogenicity: Some acetamides are suspected of causing cancer.[4]

  • Unknown Toxicity: For novel compounds like N-(Hexan-2-YL)acetamide, the full toxicological profile is unknown. Therefore, it is prudent to handle it as a substance of high toxicity.[1]

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe chemical handling and serves as the primary barrier between the researcher and potential chemical exposure.[5] The following PPE is mandatory when handling N-(Hexan-2-YL)acetamide in any form.

PPE Component Specification Rationale for Use
Eye and Face Protection ANSI Z87.1-compliant safety goggles. A face shield should be worn over goggles when there is a significant splash hazard.[6][7]Protects against splashes of liquids and airborne particles, which can cause serious eye irritation or damage.[6]
Body Protection A flame-resistant laboratory coat (FRC) should be worn at all times.[7] A chemically resistant apron should be worn over the lab coat when handling larger quantities or during procedures with a high splash risk.[8]Provides a barrier against skin contact with the chemical. The flame-resistant property offers protection in case of a fire.[7]
Hand Protection Nitrile gloves are the minimum requirement for incidental contact. For prolonged handling or immersion, heavier-duty gloves such as butyl rubber or Viton® should be considered. Always consult a glove manufacturer's resistance chart. Double-gloving is recommended.[8]Protects the hands from direct contact with the chemical. Disposable nitrile gloves offer limited protection and should be changed immediately upon contamination.[8]
Respiratory Protection All handling of solid N-(Hexan-2-YL)acetamide or solutions should be conducted within a certified chemical fume hood. If there is a risk of generating dust or aerosols outside of a fume hood, a fit-tested N95 respirator or a higher level of respiratory protection (e.g., a powered air-purifying respirator - PAPR) is required.[1]Prevents the inhalation of airborne particles or vapors, which is a primary route of exposure for potentially toxic compounds.[1]
Footwear Fully enclosed, non-perforated shoes made of a chemically resistant material.Protects the feet from spills and falling objects.
Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational plan minimizes the risk of accidental exposure.

3.1. Preparation and Engineering Controls:

  • Designated Area: All work with N-(Hexan-2-YL)acetamide must be performed in a designated area within a laboratory, clearly marked with warning signs.

  • Fume Hood: All manipulations of the compound, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood with a face velocity of 80-120 feet per minute.[9]

  • Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[3] Have a spill kit appropriate for solid and liquid chemical spills readily available.

3.2. Step-by-Step Handling Protocol:

  • Don PPE: Before entering the designated handling area, don the required PPE in the following order: lab coat, inner gloves, outer gloves, and safety goggles.

  • Weighing and Transfer:

    • Perform all weighing operations within the fume hood.

    • Use a disposable weighing boat or line the balance with weighing paper to contain any spills.

    • Transfer the solid using a spatula. Avoid creating dust. If the material is a fine powder, consider wetting it with a small amount of an appropriate solvent to reduce dust generation.

  • Solution Preparation:

    • Add the solvent to the solid slowly to avoid splashing.

    • If the dissolution process is exothermic, use an ice bath for cooling.

  • Post-Handling:

    • After completing the work, decontaminate all surfaces within the fume hood.

    • Carefully remove PPE, avoiding self-contamination. Remove outer gloves first, followed by the lab coat, and then inner gloves. Wash hands thoroughly with soap and water.

Disposal Plan: Managing N-(Hexan-2-YL)acetamide Waste

All waste generated from handling N-(Hexan-2-YL)acetamide must be treated as hazardous waste and disposed of in accordance with institutional and local regulations.[10]

  • Solid Waste:

    • Includes excess N-(Hexan-2-YL)acetamide, contaminated weighing boats, and paper towels.

    • Collect in a clearly labeled, sealed, and chemically resistant container. The label should read "Hazardous Waste: N-(Hexan-2-YL)acetamide".

  • Liquid Waste:

    • Includes reaction mixtures and solutions containing N-(Hexan-2-YL)acetamide.

    • Collect in a labeled, sealed, and chemically compatible waste container.

    • Amides can be incompatible with strong acids and oxidizing agents, which may lead to heat and toxic gas generation.[11] Do not mix amide waste with other waste streams unless compatibility is confirmed.

  • Contaminated PPE:

    • Disposable gloves, bench paper, and any other contaminated disposable items should be placed in a designated hazardous waste container.[1]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the planned laboratory procedure.

PPE_Workflow PPE Selection Workflow for N-(Hexan-2-YL)acetamide start Start: Plan to handle N-(Hexan-2-YL)acetamide procedure What is the procedure? start->procedure weighing Weighing solid or transferring powder procedure->weighing Solid Handling solution Preparing a solution or running a reaction procedure->solution Liquid Handling fume_hood Work in Fume Hood weighing->fume_hood solution->fume_hood large_scale Large scale (>10g) or high splash potential? face_shield Add Face Shield and Chemical Apron large_scale->face_shield Yes proceed Proceed with Caution large_scale->proceed No ppe_base Standard PPE: - FRC Lab Coat - Double Nitrile Gloves - Safety Goggles ppe_base->large_scale Check Scale fume_hood->ppe_base respirator Add N95 Respirator (if outside fume hood) face_shield->proceed

Caption: PPE selection workflow based on the handling procedure for N-(Hexan-2-YL)acetamide.

References

  • Personal Protective Equipment Policy for Research Laboratories and Support Facilities. University of South Carolina. [Link]

  • Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Washington. [Link]

  • Personal Protective Equipment in Chemistry. Environmental Health and Safety, University of Nevada, Reno. [Link]

  • Personal Protective Equipment. Division of Research Safety, University of Illinois. [Link]

  • Personal Protective Equipment. Environmental Health & Safety Services, University of Texas at Austin. [Link]

  • Amides Waste Compatibility: Key Insights for Safe Disposal. Lab Supplies. [Link]

  • Sodium Amide. Office of Environmental Health and Safety, Princeton University. [Link]

  • Safety Data Sheet: acetamide. Chemos GmbH&Co.KG. [Link]

  • Acetamide - SAFETY DATA SHEET. pentachemicals. [Link]

  • How do you write a hazardous material risk assessment for novel chemical entities that you make given that the risks are unknowable before you can do the experiments to show what the risks are? Reddit r/Chempros. [Link]

  • ACETAMIDE FOR SYNTHESIS. Loba Chemie. [Link]

  • Acetamide - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

  • Risk Assessment in a Chemical Laboratory Following an Explosive Incident Involving a Novel Diazonium Compound: Retrospective Analysis and Lessons Learned. ACS Chemical Health & Safety. [Link]

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